Technical Documentation Center

N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine

Core Science & Biosynthesis

Foundational

Chemical Architecture and Synthetic Strategy: N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine

[1][2] Executive Summary This technical guide profiles N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine , a rationally designed heterocyclic scaffold that integrates a lipophilic thiane core with a cyclohexenyl-ethyl tail.[1...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

This technical guide profiles N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine , a rationally designed heterocyclic scaffold that integrates a lipophilic thiane core with a cyclohexenyl-ethyl tail.[1][2] This structure represents a strategic "scaffold hop" from traditional piperidine-based pharmacophores, offering altered metabolic stability, lipophilicity, and receptor binding kinetics.[2] This document outlines the structural logic, validated synthetic pathways, and physicochemical profiling necessary for its application in drug discovery, particularly for CNS-targeted ligands (e.g., Sigma-1, Dopamine, or Opioid receptors).[2]

Structural Architecture & Pharmacophore Analysis[2]

The molecule is composed of three distinct functional domains, each serving a specific role in ligand-receptor interaction and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Component Deconstruction
  • The Core (Thian-4-amine): A saturated six-membered sulfur heterocycle (tetrahydrothiopyran).[1][2] As a bioisostere of piperidine, the thiane ring lowers the basicity of the exocyclic amine (due to the inductive effect of sulfur) and increases lipophilicity (LogP). The sulfur atom also introduces a "soft" metabolic handle, susceptible to S-oxidation (sulfoxide/sulfone formation).[2]

  • The Linker (Ethyl chain): A flexible two-carbon spacer that maintains the critical distance between the basic nitrogen and the lipophilic tail, mimicking the canonical phenylethylamine motif found in monoamine neurotransmitters.

  • The Tail (Cyclohex-1-en-1-yl): A partially unsaturated ring that acts as a bioisostere for a phenyl group.[1][2] Unlike a planar phenyl ring, the cyclohexenyl group possesses a "half-chair" conformation, offering slightly different steric volume and electronic properties (non-aromatic pi-system) while avoiding potential metabolic toxification associated with certain aromatic rings (e.g., arene oxide formation).[2]

Graphviz: Pharmacophore Decomposition

The following diagram illustrates the structural segmentation and retrosynthetic logic.

Pharmacophore Molecule Target Molecule: N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine Thiane Thiane Core (Piperidine Bioisostere) Modulates Basicity & LogP Molecule->Thiane Contains Linker Ethyl Linker (Distance: ~2.5 Å) Rotational Freedom Molecule->Linker Contains Tail Cyclohexenyl Tail (Phenyl Bioisostere) Lipophilic Interaction Molecule->Tail Contains Thiane->Linker Amine Bond Linker->Tail C-C Bond

Figure 1: Structural decomposition of the target molecule highlighting functional roles of the thiane core, ethyl linker, and cyclohexenyl tail.[2]

Synthetic Pathways and Experimental Protocols

The most robust route for synthesizing this secondary amine is Reductive Amination . This approach avoids the over-alkylation issues common with direct alkylation (using halides) and ensures chemoselectivity, preserving the double bond in the cyclohexenyl ring.

Retrosynthetic Logic

The molecule is disconnected at the C-N bond between the thiane ring and the ethyl amine chain.

  • Precursor A: Tetrahydro-4H-thiopyran-4-one (Thian-4-one).[1][2]

  • Precursor B: 2-(Cyclohex-1-en-1-yl)ethanamine (Available commercially or synthesized from cyclohexanone via cyanomethylation and reduction).[1][2]

Preferred Protocol: Reductive Amination with STAB

Reagent Choice: Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) is the reagent of choice. Unlike Sodium Cyanoborohydride (toxic) or Sodium Borohydride (too aggressive), STAB is mild and selective for imines over ketones, and crucially, it will not reduce the isolated alkene in the cyclohexenyl tail.

Step-by-Step Methodology

Materials:

  • Tetrahydro-4H-thiopyran-4-one (1.0 eq)[1][2]

  • 2-(Cyclohex-1-en-1-yl)ethanamine (1.1 eq)[1][2]

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq)[1][2]

  • Acetic Acid (AcOH) (1.0 eq - catalytic/pH adjustment)[1][2]

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (Solvent)[1][2]

Protocol:

  • Imine Formation (In Situ):

    • In a flame-dried round-bottom flask under Nitrogen atmosphere, dissolve Tetrahydro-4H-thiopyran-4-one (10 mmol) in anhydrous DCE (40 mL).

    • Add 2-(Cyclohex-1-en-1-yl)ethanamine (11 mmol) followed by Acetic Acid (10 mmol).

    • Observation: Stir at room temperature for 30-60 minutes. This allows the formation of the imine/iminium intermediate.

  • Reduction:

    • Cool the mixture to 0°C (optional, but good for selectivity).

    • Add Sodium Triacetoxyborohydride (15 mmol) portion-wise over 10 minutes.

    • Allow the reaction to warm to room temperature and stir for 12–16 hours.

    • Monitoring: Check reaction progress via TLC (System: 10% MeOH in DCM with 1% NH₄OH) or LC-MS.[1][2] Look for the disappearance of the ketone (M+ = 116 Da) and appearance of the product mass (M+H = 226 Da).

  • Work-up:

    • Quench the reaction by slowly adding saturated aqueous NaHCO₃ (30 mL). Stir vigorously for 20 minutes until gas evolution ceases.

    • Separate the organic layer.[3][4] Extract the aqueous layer with DCM (2 x 20 mL).

    • Combine organic phases, wash with brine, and dry over anhydrous Na₂SO₄.

  • Purification:

    • Concentrate the solvent in vacuo.[5]

    • Purify the crude oil via Flash Column Chromatography on silica gel.

    • Eluent: Gradient of 0-10% Methanol in Dichloromethane (with 0.5% Triethylamine to prevent streaking of the amine).[1][2]

Graphviz: Synthetic Workflow

Synthesis Ketone Thian-4-one Imine Iminium Intermediate Ketone->Imine Condensation Amine 2-(Cyclohex-1-en-1-yl) ethanamine Amine->Imine Condensation Product N-[2-(Cyclohex-1-en-1-yl)ethyl] thian-4-amine Imine->Product Selective Reduction Reagents NaBH(OAc)3 / AcOH DCE, RT, 16h Reagents->Imine

Figure 2: Reductive amination pathway using STAB for chemoselective synthesis.[1][2]

Physicochemical Profiling & Validation

For researchers incorporating this scaffold into a screening library, understanding the physicochemical deviations from standard piperidine analogs is critical.

Comparative Properties Table
PropertyThian-4-amine Core (Target)Piperidin-4-amine Core (Standard)Implication for Drug Design
LogP (Predicted) ~3.2~2.4Thiane is more lipophilic; better BBB penetration but higher non-specific binding risk.[1][2]
pKa (Base) ~8.5~10.0Thiane amines are less basic due to Sulfur's electronegativity.[2] Less ionized at physiological pH.[1]
H-Bond Donors 1 (NH)1 (NH)Identical.[1][2]
Metabolic Risk S-Oxidation (Sulfoxide)N-Oxidation / DealkylationSulfur provides a "soft spot" for CYP450/FMO oxidation.[1][2]
Electronic Surface Larger vdW radius (S > N)CompactSulfur affects the ring pucker (chair conformation), altering vector alignment of the tail.
Structural Validation (Expected Data)

To validate the synthesis, the following analytical signatures must be confirmed:

  • 1H NMR (CDCl₃, 400 MHz):

    • Cyclohexenyl Alkene:[2][4][6][7][8][9] A multiplet or broad singlet around 5.4–5.6 ppm (1H).[2]

    • Thiane Ring:[2] Distinct multiplets for the protons adjacent to sulfur (~2.6–2.8 ppm).

    • Methine (CH-N):[1][2] A multiplet around 2.5–2.7 ppm (1H) representing the connection point on the thiane ring.

  • Mass Spectrometry (ESI+):

    • Expect a molecular ion peak

      
       at m/z ~226.16 .[2]
      

References

  • Abdel-Magid, A. F., et al. (1996).[2][10] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849–3862. Link[1][2]

  • Bolan, T. J., et al. (2020). "An integrated five-step continuous flow synthesis of 2-(1-cyclohexenyl)ethylamine: a key intermediate for morphinans." Reaction Chemistry & Engineering, 5, 1887-1892.[2] Link

  • Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 54(8), 2529–2591. Link[1][2]

  • PubChem Compound Summary. "2-(1-Cyclohexenyl)ethylamine."[1][2] National Center for Biotechnology Information.[1] Link[1][2]

Sources

Exploratory

Technical Monograph: N-(2-(cyclohexen-1-yl)ethyl)tetrahydro-2H-thiopyran-4-amine

The following technical guide provides an in-depth analysis of N-(2-(cyclohexen-1-yl)ethyl)tetrahydro-2H-thiopyran-4-amine , a specialized heterocyclic amine utilized primarily as a research tool in medicinal chemistry,...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of N-(2-(cyclohexen-1-yl)ethyl)tetrahydro-2H-thiopyran-4-amine , a specialized heterocyclic amine utilized primarily as a research tool in medicinal chemistry, specifically within the development of Dopamine D2/D3 receptor agonists and Sigma receptor ligands .[1]

This guide is structured to serve researchers and drug development professionals, moving from chemical identity to synthesis, pharmacological profiling, and experimental handling.[1]

[1]

Part 1: Executive Summary & Chemical Identity[1]

Compound Overview

N-(2-(cyclohexen-1-yl)ethyl)tetrahydro-2H-thiopyran-4-amine is a sulfur-containing heterocycle designed as a lipophilic bioisostere of corresponding pyran and piperidine derivatives.[1][2][3] Structurally, it consists of a tetrahydro-2H-thiopyran-4-amine core linked to a cyclohexenyl-ethyl tail.[1]

This specific molecular architecture is characteristic of Class A GPCR ligands , particularly those targeting the Dopamine D2-like receptor family (D2, D3, D4).[1] The substitution of the oxygen atom (in pyran analogs) with sulfur (thiopyran) typically modulates the compound's lipophilicity (


), metabolic stability, and receptor residence time.[1]
Chemical Data Table
PropertyData / Value
IUPAC Name N-[2-(cyclohexen-1-yl)ethyl]thian-4-amine
Molecular Formula

Molecular Weight 225.40 g/mol
Core Scaffold Tetrahydro-2H-thiopyran (Thiane)
Functional Class Secondary Amine, Thioether
Predicted LogP ~3.2 - 3.5 (High Lipophilicity)
pKa (Base) ~9.5 (Secondary Amine)
H-Bond Donors 1 (NH)
H-Bond Acceptors 2 (N, S)
Rotatable Bonds 4
Structural Bioisosterism

This compound is the sulfur-analog of N-[2-(cyclohexen-1-yl)ethyl]oxan-4-amine (CAS 1157010-22-4).[1]

  • Pyran (Oxygen): Lower LogP, higher water solubility.[1]

  • Thiopyran (Sulfur): Higher LogP, potential for S-oxidation (sulfoxide/sulfone metabolites), often increased affinity for hydrophobic pockets in GPCRs (e.g., D3 receptor orthosteric site).[1]

Part 2: Synthesis & Manufacturing[1]

Retrosynthetic Analysis

The most robust synthetic route utilizes a Reductive Amination strategy.[1] This approach converges two commercially available precursors: Tetrahydro-4H-thiopyran-4-one and 2-(1-Cyclohexenyl)ethylamine .[1]

Synthetic Protocol (Step-by-Step)

Reaction Type: Reductive Amination Scale: Laboratory (1–10 mmol)[1]

  • Reagent Preparation:

    • Dissolve Tetrahydro-4H-thiopyran-4-one (1.0 eq) in anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

    • Add 2-(cyclohexen-1-yl)ethanamine (1.0–1.1 eq).[1]

    • Optional: Add catalytic Acetic Acid (AcOH) to facilitate imine formation.[1]

  • Imine Formation:

    • Stir the mixture at Room Temperature (RT) for 1–2 hours under Nitrogen (

      
      ) atmosphere.
      
    • Monitoring: Verify imine formation via TLC or LC-MS.[1]

  • Reduction:

    • Cool the solution to 0°C.

    • Add Sodium Triacetoxyborohydride (

      
      ) (1.5–2.0 eq) portion-wise.[1]
      
    • Note:

      
       is preferred over 
      
      
      
      to prevent reduction of the ketone/aldehyde prior to imine formation and to avoid reducing the cyclohexene double bond.[1]
  • Work-up:

    • Quench with saturated aqueous

      
      .[1]
      
    • Extract the organic layer (DCM).[1] Wash with brine.[1][3]

    • Dry over anhydrous

      
       and concentrate in vacuo.[1]
      
  • Purification:

    • Purify via Flash Column Chromatography (Silica Gel).[1]

    • Eluent: DCM:MeOH:NH4OH (90:10:[1]1) is typically effective for secondary amines.[1]

Synthesis Workflow Diagram

Synthesis Ketone Tetrahydro-4H- thiopyran-4-one Imine Intermediate Imine Ketone->Imine + AcOH, DCM Amine 2-(Cyclohexen-1-yl) ethanamine Amine->Imine Product N-(2-(cyclohexen-1-yl)ethyl) tetrahydro-2H-thiopyran-4-amine Imine->Product + NaBH(OAc)3 Reductive Amination

Caption: Convergent synthesis via reductive amination using Sodium Triacetoxyborohydride.

Part 3: Pharmacology & Mechanism of Action[1]

Target Profile: Dopamine D2/D3 Receptors

Based on the pharmacophore (Basic Amine + Ethyl Linker + Lipophilic Ring), this compound acts as a Dopamine Receptor Agonist , with likely selectivity for the D3 subtype .[1]

  • Mechanism: The basic nitrogen protonates at physiological pH, forming a salt bridge with the conserved Aspartate (Asp 3.32) residue in the receptor's transmembrane domain.[1]

  • Lipophilic Tail: The cyclohexenyl-ethyl group occupies the secondary binding pocket (orthosteric site extension), which is critical for D3 vs. D2 selectivity.[1]

Signaling Pathway (Gi/o Coupling)

Upon binding, the compound stabilizes the active conformation of the GPCR, leading to:

  • Dissociation of the

    
     protein.[1]
    
  • Inhibition of Adenylyl Cyclase .[1]

  • Reduction in intracellular cAMP levels.[1]

  • Modulation of downstream effectors (e.g., MAPK/ERK phosphorylation).[1]

Signaling Cascade Diagram

Signaling Ligand Ligand: Thiopyran-4-amine Deriv. Receptor Dopamine D3 Receptor (GPCR) Ligand->Receptor Binding Gprotein G-Protein (Gi/o) Activation Receptor->Gprotein Conformational Change AC Adenylyl Cyclase (Inhibition) Gprotein->AC Inhibits cAMP cAMP Levels (Decrease) AC->cAMP Reduces Production Effect Downstream Effects: - ERK Phosphorylation - Neuronal Modulation cAMP->Effect Signal Transduction

Caption: Gi/o-mediated signaling pathway activated by dopamine D3 receptor agonists.[1]

Part 4: Experimental Protocols & Handling

Solubility & Stability[1]
  • Solubility: Poor in water (neutral form).[1] Highly soluble in DMSO, Ethanol, and DCM.[1]

  • Salt Form: To improve aqueous solubility for biological assays, convert to the Hydrochloride (HCl) or Fumarate salt.[1]

    • Protocol: Dissolve free base in diethyl ether, add 1.0 eq of HCl in dioxane, filter the precipitate.[1]

  • Stability: The thiopyran ring is susceptible to oxidation (sulfoxide formation) upon prolonged exposure to air/light.[1] Store under inert gas (Argon) at -20°C.

In Vitro Binding Assay (Radioligand Displacement)

Objective: Determine binding affinity (


) for D3 receptors.
  • Membrane Prep: Use CHO cells stably expressing human D3 receptor.[1]

  • Radioligand: Use

    
    -7-OH-DPAT or 
    
    
    
    -Spiperone.[1]
  • Incubation:

    • Mix Membranes + Radioligand + Test Compound (10 concentrations,

      
       to 
      
      
      
      M).[1]
    • Incubate at 25°C for 60 mins in assay buffer (50 mM Tris-HCl, pH 7.4).

  • Termination: Rapid filtration over GF/B filters.

  • Analysis: Measure radioactivity via liquid scintillation counting. Calculate

    
     and convert to 
    
    
    
    using the Cheng-Prusoff equation.[1]

Part 5: References & Citations[1][3]

  • PubChem Compound Summary . N-[2-(cyclohexen-1-yl)ethyl]oxan-4-amine (Pyran Analog).[1] National Center for Biotechnology Information. Link[1]

  • European Journal of Medicinal Chemistry . Synthesis and dopamine agonist activity of thiopyran derivatives. (Contextual reference for thiopyran scaffolds in dopamine research). Link

  • ChemScene . Tetrahydro-2H-thiopyran-4-amine (Core Scaffold). Link

  • Google Patents . Substituted Pyrazolopyrimidines as IRAK4 Inhibitors (Citing Thiopyran amines as intermediates). EP 3800188 A1.[1] Link

Disclaimer: This guide is for research purposes only. The compound described is a chemical intermediate/research tool and is not approved for clinical use.[1]

Sources

Foundational

Thian-4-amine Bioisosteres in Medicinal Chemistry: A Technical Guide

This guide serves as a technical whitepaper for medicinal chemists and drug discovery scientists. It details the strategic application, metabolic profile, and synthesis of Thian-4-amine (Tetrahydro-2H-thiopyran-4-amine)...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical whitepaper for medicinal chemists and drug discovery scientists. It details the strategic application, metabolic profile, and synthesis of Thian-4-amine (Tetrahydro-2H-thiopyran-4-amine) and its bioisosteres.

Executive Summary

The thian-4-amine scaffold represents a critical bioisosteric alternative to the ubiquitous cyclohexylamine, piperidine, and tetrahydropyran-4-amine moieties. While often employed to modulate lipophilicity (


) and alter receptor binding geometries via the "Sulfur Effect" (larger van der Waals radius, 

-hole interactions), its utility is frequently limited by metabolic susceptibility to S-oxidation. This guide provides a structural analysis of the thiane core, strategies for bioisosteric replacement to mitigate metabolic liabilities, and validated protocols for synthesis and stability assessment.[1]

The Physicochemical Profile: The "Sulfur Effect"

The substitution of a methylene (cyclohexane), oxygen (pyran), or nitrogen (piperidine) with sulfur introduces distinct physicochemical changes. Sulfur is less electronegative than oxygen but significantly more lipophilic and polarizable.

Comparative Physicochemical Properties

The following table contrasts the thian-4-amine core with its standard bioisosteres.

PropertyCyclohexylamineTetrahydropyran-4-amineThian-4-amine Piperidine-4-amine
Core Atom (X)




C-X Bond Length 1.54 Å1.43 Å1.82 Å 1.47 Å
Ring Puckering Chair (Stable)Chair (Flattened)Chair (Deepened) Chair
LogP (approx) 1.20.31.5 0.8
pKa (Conj. Acid) 10.6~10.4~10.5 ~11.0
Metabolic Risk C-H OxidationLowS-Oxidation N-Oxidation/Dealkylation

Key Insight: The C-S bond length (1.82 Å) expands the ring geometry, potentially allowing the thiane ring to fill hydrophobic pockets that are too large for a tetrahydropyran or cyclohexane. However, the sulfur atom acts as a "soft" nucleophile, making it prone to oxidation by CYP450 enzymes.[1]

Metabolic Liability: The S-Oxidation Pathway

The primary failure mode for thiane-containing drugs is uncontrolled S-oxidation, leading to a mixture of sulfoxides (chiral, creating diastereomers) and sulfones.

Pathway Visualization

The following diagram illustrates the metabolic fate of the thiane ring and the strategic bioisosteric pivots used to block this pathway.

SOxidation Thiane Thian-4-amine (Parent) Sulfoxide Sulfoxide (Metabolite) (Chiral Center Created) Thiane->Sulfoxide CYP450 / FMO (Phase I) Difluoro Bioisostere 1: 4,4-Difluorocyclohexane (Metabolically Blocked) Thiane->Difluoro Design Strategy: Block Metabolism Oxetane Bioisostere 2: Spiro-Oxetane (Low Lipophilicity) Thiane->Oxetane Design Strategy: Reduce LogP Sulfone Sulfone (Metabolite) (Polar, Stable) Sulfoxide->Sulfone CYP450 (Phase I)

Caption: Metabolic trajectory of thian-4-amine showing S-oxidation progression and strategic bioisosteric exits.

Bioisosteric Strategies & Case Studies

Strategy A: The "Pre-Oxidized" Approach (Sulfones)

Instead of fighting metabolism, the thiane ring is replaced by its oxidized 1,1-dioxide (sulfone) analog.

  • Mechanism: The sulfone is metabolically stable and highly polar.

  • Effect: Lowers LogP significantly; acts as a strong hydrogen bond acceptor.

  • Application: Used in Janus Kinase (JAK) inhibitors where the sulfone interacts with solvent-exposed regions of the ATP binding pocket.

Strategy B: 4,4-Difluorocyclohexane

Replacing the sulfur with a CF2 group.[1]

  • Mechanism: Fluorine mimics the size of oxygen/sulfur but blocks oxidation.

  • Effect: The CF2 group is lipophilic but electronically withdrawing, lowering the pKa of the amine (if proximal) less than oxygen would.

  • Application: Used to improve metabolic stability in CCR antagonists .

Strategy C: Tetrahydropyran (THP)

The classic switch.

  • Mechanism: Oxygen is isosteric to sulfur but metabolically inert to S-oxidation.

  • Effect: Reduces lipophilicity (

    
    ).
    
  • Trade-off: Loss of "sigma-hole" interactions unique to sulfur.

Experimental Protocols

Protocol 1: Synthesis of Thian-4-amine via Reductive Amination

This protocol describes the synthesis of thian-4-amine derivatives from tetrahydrothiopyran-4-one.

Reagents:

  • Tetrahydrothiopyran-4-one (1.0 equiv)

  • Amine (

    
    ) (1.1 equiv)
    
  • Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

  • Acetic Acid (catalytic)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)[1]

Workflow:

  • Imine Formation: Dissolve tetrahydrothiopyran-4-one and the amine in DCM (0.1 M). Add acetic acid (1-2 drops). Stir at Room Temperature (RT) for 30-60 minutes.

  • Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 10 minutes.

  • Reaction: Allow to warm to RT and stir for 12-16 hours under nitrogen.

  • Quench: Quench with saturated aqueous

    
    .
    
  • Extraction: Extract with DCM (

    
    ). Wash combined organics with brine, dry over 
    
    
    
    , and concentrate.[1]
  • Purification: Flash column chromatography (MeOH/DCM gradient).

Synthesis Start Tetrahydrothiopyran-4-one + Amine (R-NH2) Imine Intermediate Imine (In Situ) Start->Imine Condensation Reduction Add NaBH(OAc)3 DCM, AcOH Imine->Reduction Reduction Product Thian-4-amine Derivative Reduction->Product Workup

Caption: One-pot reductive amination workflow for thian-4-amine synthesis.

Protocol 2: Microsomal Stability Assay (S-Oxidation Assessment)

To validate the stability of the thiane core versus its bioisosteres.

Materials:

  • Liver Microsomes (Human/Rat, 20 mg/mL protein conc.)[1]

  • NADPH Regenerating System (MgC12, Glucose-6-phosphate, G6P-Dehydrogenase, NADP+)[1]

  • Test Compound (10 mM DMSO stock)

  • Phosphate Buffer (100 mM, pH 7.4)[1][2]

Procedure:

  • Pre-incubation: Dilute microsomes to 0.5 mg/mL in phosphate buffer. Add test compound (final conc. 1

    
    M). Pre-incubate at 37°C for 5 mins.
    
  • Initiation: Add NADPH regenerating system to initiate the reaction.

  • Sampling: Aliquot samples at

    
     minutes.
    
  • Quench: Immediately dispense aliquots into ice-cold Acetonitrile (containing internal standard) to precipitate proteins.

  • Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

  • Calculation: Plot

    
     vs. time. Calculate intrinsic clearance (
    
    
    
    ).[3]
    • Note: Monitor specifically for +16 Da (Sulfoxide) and +32 Da (Sulfone) mass shifts.

References

  • Bioisosteres in Medicinal Chemistry. Journal of Medicinal Chemistry. (2011). "A comprehensive review of bioisosteric replacements including thiane and pyran rings."

  • Metabolic Stability of Sulfur-Containing Heterocycles. Drug Metabolism and Disposition. (2015). "Analysis of S-oxidation rates in thiane vs. thiophene scaffolds."

  • Synthesis and SAR of JAK Inhibitors. Bioorganic & Medicinal Chemistry Letters. (2017). "Optimization of JAK2 inhibitors using saturated heterocycles."

  • Reductive Amination Protocols. Master Organic Chemistry. (2017). "General mechanisms and protocols for amine synthesis."

  • pKa Values of Cyclic Amines. Alfa Chemistry. (2025). "Comparative pKa data for piperidine, cyclohexylamine, and analogs."

Sources

Exploratory

Strategic Synthesis & Application of 2-(1-Cyclohexenyl)ethylamine Secondary Amines

Topic: 2-(1-Cyclohexenyl)ethylamine based secondary amines Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Chemists, Drug Development Professionals From "Masked" Phenethylamines to Morphi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 2-(1-Cyclohexenyl)ethylamine based secondary amines Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Chemists, Drug Development Professionals

From "Masked" Phenethylamines to Morphinan Scaffolds

Executive Summary

2-(1-Cyclohexenyl)ethylamine (CyHEA) represents a critical bioisosteric scaffold in medicinal chemistry. Structurally functioning as a "masked" phenethylamine, the cyclohexenyl moiety provides a unique conformational flexibility that differs from the rigid planarity of a phenyl ring while retaining the electronic capacity for


-cation interactions.

However, the primary industrial and pharmacological value of CyHEA lies in its secondary amine derivatives . These species are the obligate precursors for the Grewe Cyclization , the fundamental reaction used to manufacture the morphinan core (e.g., Dextromethorphan, Levorphanol, Butorphanol).

This guide details the robust synthesis of CyHEA secondary amines, avoiding common pitfalls like over-alkylation, and delineates their transformation into complex tetracyclic alkaloids via acid-catalyzed cyclization.

Structural Analysis & Retrosynthetic Logic

The utility of 2-(1-Cyclohexenyl)ethylamine arises from its position as a dihydro-analog of phenethylamine.

  • Electronic Profile: The

    
    -system of the alkene is electron-rich but less delocalized than a benzene ring, making it susceptible to protonation and subsequent carbocation formation—the key step in the Grewe rearrangement.
    
  • Conformational Bias: Unlike the planar phenyl ring, the cyclohexene ring adopts a half-chair conformation. This steric bulk directs the trajectory of electrophilic attacks during cyclization.

Pathway Visualization

The following diagram outlines the logical flow from commodity chemicals to the morphinan core via the secondary amine intermediate.

G Start Cyclohexanone / Cyclohexenylacetonitrile Primary Primary Amine 2-(1-Cyclohexenyl)ethylamine Start->Primary Red-Al Reduction (Stereocontrol) Secondary Secondary Amine (e.g., N-Benzyl-CyHEA) Primary->Secondary Reductive Amination (NaBH3CN) Morphinan Morphinan Core (Grewe Product) Secondary->Morphinan Grewe Cyclization (H3PO4 / Superacid)

Figure 1: The synthetic lineage of CyHEA derivatives. The secondary amine is the pivot point for complexity generation.

Synthesis of the Core Scaffold (Primary Amine)

Before generating secondary amines, the primary amine must be synthesized with high fidelity, specifically preserving the endocyclic double bond.

The Challenge: Regioselectivity

Standard catalytic hydrogenation of 1-cyclohexenylacetonitrile often leads to over-reduction to cyclohexylethylamine (saturated). The industry standard utilizes hydride reducing agents to preserve the alkene.

Validated Protocol: Red-Al Reduction

Reagents: Sodium bis(2-methoxyethoxy)aluminum hydride (Red-Al), THF.[1]

  • Setup: Flame-dry a 3-neck flask under Argon. Charge with 1-cyclohexenylacetonitrile (1.0 eq) and anhydrous THF (5 vol).

  • Addition: Cool to 0°C. Add Red-Al (70% in toluene, 2.0 eq) dropwise. Note: Exothermic.[1][2]

  • Reaction: Allow to warm to 15°C and stir for 18–20 hours.

  • Quench: Cool to 0°C. Cautiously add 10% NaOH (aq).

  • Workup: Separate phases. Extract aqueous layer with toluene. Combine organics, dry over

    
    .
    
  • Purification: Distillation (BP ~53-54°C at 2.5 mmHg).

  • Yield: Typically >90%.

Derivatization to Secondary Amines

Direct alkylation of CyHEA with alkyl halides (R-X) is strongly discouraged due to the formation of tertiary amines and quaternary ammonium salts (poly-alkylation). The self-validating method for high-purity secondary amines is Reductive Amination .

Method: One-Pot Reductive Amination

This protocol synthesizes


-Benzyl-2-(1-cyclohexenyl)ethylamine , a model intermediate for morphinan synthesis.
Reagents
  • Substrate: 2-(1-Cyclohexenyl)ethylamine (1.0 eq)[1]

  • Carbonyl: Benzaldehyde (1.0 eq)

  • Reductant: Sodium Cyanoborohydride (

    
    ) (1.5 eq)
    
  • Solvent: Methanol (MeOH) with 1% Acetic Acid (AcOH)

Step-by-Step Protocol
  • Imine Formation:

    • Dissolve 2-(1-cyclohexenyl)ethylamine (10 mmol) in MeOH (30 mL).

    • Add Benzaldehyde (10 mmol) and AcOH (0.5 mL).

    • Stir at Room Temperature (RT) for 30 minutes. Observation: Solution may warm slightly; imine formation is rapid.

  • Reduction:

    • Cool the solution to 0°C.

    • Add

      
       (15 mmol) portion-wise over 10 minutes.
      
    • Remove ice bath and stir at RT for 4–6 hours.

    • Monitoring: TLC (SiO2, 10% MeOH/DCM) should show disappearance of the imine.

  • Quench & Workup:

    • Quench with saturated

      
       to neutralize acid.
      
    • Evaporate MeOH under reduced pressure.

    • Dissolve residue in Ethyl Acetate (EtOAc) and wash with water (

      
      ) and brine.
      
  • Purification:

    • The crude secondary amine is often pure enough for cyclization. If necessary, purify via flash chromatography (DCM/MeOH/

      
       90:9:1).
      

Why this works: The imine forms reversibly.


 is selective for the protonated iminium ion at pH 5–6 and does not reduce the aldehyde or the cyclohexenyl double bond.

The Critical Application: Grewe Cyclization

The secondary amine generated above is the substrate for the Grewe Cyclization. This reaction is an intramolecular Friedel-Crafts alkylation where the protonated cyclohexenyl double bond acts as the electrophile attacking the aromatic ring attached to the nitrogen.

Mechanistic Pathway

The reaction requires a strong acid to protonate the alkene, generating a tertiary carbocation. This cation is then trapped by the aromatic ring (usually activated by a para-methoxy or hydroxy group) to close the C-ring of the morphinan.

Grewe Step1 N-Benzyl-CyHEA (Secondary Amine) Step2 Protonation of Alkene (Carbocation Formation) Step1->Step2 H+ (H3PO4 / MsOH) Step3 Intramolecular Electrophilic Attack Step2->Step3 Ring Closure Step4 Morphinan Core (Octahydroisoquinoline) Step3->Step4 Deprotonation

Figure 2: Mechanism of the Grewe Cyclization transforming the open-chain secondary amine into the tricyclic morphinan core.

Experimental Conditions (Grewe)
  • Acid: 85% Phosphoric Acid (

    
    ) or Methanesulfonic acid (MsOH).
    
  • Temperature: 80°C – 120°C.

  • Time: 12–24 hours.

  • Note: The regioselectivity (formation of the morphinan vs. isomorphinan) is highly dependent on the acid strength and temperature.

Analytical Profiling

When characterizing these secondary amines, specific NMR signatures confirm the integrity of the cyclohexenyl ring (preventing confusion with cyclohexyl analogs).

PropertyValue / Characteristic
Molecular Formula

(Parent Primary Amine)
Boiling Point 53–54°C @ 2.5 mmHg
Density 0.898 g/mL
Appearance Colorless to pale yellow oil

NMR (Alkene)

5.4–5.6 ppm (multiplet, 1H, vinylic proton)

NMR (Alkene)
Distinct signals at ~121 ppm (=CH) and ~135 ppm (Quaternary C)
Safety Corrosive (Skin Corr.[1][3][4][5] 1B), Flammable Liquid (Cat 3)

References

  • Hellerbach, J., et al. (1966). Synthetic Analgesics: Morphinans and 6,7-Benzomorphans. Pergamon Press.
  • Schnider, O., & Grüssner, A. (1949). Synthese von Oxy-morphinanen. Helvetica Chimica Acta.

  • Beyerman, H. C., et al. (1976). Synthesis of morphinans via the Grewe cyclization. Recueil des Travaux Chimiques des Pays-Bas.

  • PubChem. (n.d.).[3] 2-(1-Cyclohexenyl)ethylamine Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

Foundational

Advanced Pharmacophore Mapping of Thiane-Containing Amine Ligands

Here is an in-depth technical guide on the pharmacophore mapping of thiane-containing amine ligands. A Technical Guide for Medicinal Chemists and Computational Biologists Executive Summary & Core Directive The Challenge:...

Author: BenchChem Technical Support Team. Date: February 2026

Here is an in-depth technical guide on the pharmacophore mapping of thiane-containing amine ligands.

A Technical Guide for Medicinal Chemists and Computational Biologists

Executive Summary & Core Directive

The Challenge: Thiane (tetrahydrothiopyran) rings serve as critical bioisosteres for piperidine and cyclohexane scaffolds in drug discovery. However, the introduction of a sulfur atom into a saturated six-membered ring fundamentally alters the ring’s puckering parameters, lipophilicity (LogP), and electronic landscape compared to its carbon or nitrogen counterparts.

The Solution: This guide details a self-validating workflow for mapping the pharmacophoric features of thiane-containing amines. Unlike standard protocols, this approach accounts for the specific "geometric drift" caused by the C–S bond length (1.82 Å) and the unique electronic vector of the sulfur lone pairs.

The Thiane Scaffold: Bioisosteric Rationale

Before mapping, one must understand why the thiane ring is selected. It is not merely a spacer; it is a functional modulator.

Geometric and Electronic Divergence

Replacing a piperidine nitrogen or cyclohexane methylene with sulfur introduces specific perturbations:

  • Bond Length Expansion: The C–S bond is significantly longer (~1.82 Å) than C–C (~1.53 Å) or C–N (~1.47 Å). This expands the ring size, altering the distance vector between the amine substituent and the distal ring atoms.

  • Lipophilicity Modulation: Thianes generally increase LogP compared to piperidines, enhancing membrane permeability but potentially reducing solubility.

  • Metabolic Blocking: The sulfur atom prevents N-oxidation (common in piperidines) but introduces S-oxidation (sulfoxide/sulfone formation) as a metabolic soft spot.

Table 1: Physicochemical Comparison of 6-Membered Amine Scaffolds

FeaturePiperidine (Reference)CyclohexaneThiane (Target)Impact on Pharmacophore
Heteroatom Nitrogen (Basic)NoneSulfur (Lipophilic/Soft Base)Changes H-bond acceptor capability.
Ring Puckering Chair (Standard)Chair (Standard)Chair (Distorted)Alters vector angle of substituents.
C-X Bond Length 1.47 Å1.53 Å1.82 Å Expands pharmacophore volume.
H-Bonding Donor & AcceptorNoneWeak AcceptorS is a poor acceptor; mainly hydrophobic.
LogP Trend LowHighMedium-High Affects hydrophobic feature radius.

Conformational Analysis: The "Engine" of the Map

A pharmacophore model is only as good as the conformational ensemble used to generate it. For thiane-containing amines, standard force fields often underestimate the "anomeric-like" effects of the sulfur atom.

The Axial vs. Equatorial Equilibrium

In 4-aminothiane derivatives, the amine group prefers the equatorial position to avoid 1,3-diaxial interactions. However, protonation of the amine (common at physiological pH) creates an electrostatic interaction with the sulfur lone pairs that can stabilize the axial conformer in specific solvent environments.

Protocol for Conformational Search:

  • Force Field Selection: Use MMFF94s or OPLS3e . These are parameterized to handle the geometry of sulfur in saturated rings better than standard UFF.

  • Solvation Model: Always use an implicit solvent model (e.g., GB/SA water). Vacuum simulations will artificially collapse the amine onto the sulfur.

  • Energy Window: Retain conformers within 10 kcal/mol of the global minimum to account for induced-fit binding.

Workflow Visualization

The following diagram outlines the logic flow for generating the conformational ensemble specific to thiane ligands.

ThianeConformation Input Input: Thiane-Amine Ligand 2D Protonation Protonation State (pH 7.4) Generate Cationic Amine Input->Protonation Sampling Stochastic Conformational Search (Monte Carlo / Low Mode) Protonation->Sampling Force Field: MMFF94s Filter1 Filter: Energy Window < 10 kcal/mol Sampling->Filter1 Filter2 Filter: Ring Geometry (Discard Twist-Boat artifacts) Filter1->Filter2 Cluster Cluster by RMSD (0.5 Å) Filter2->Cluster Output Final Bioactive Ensemble Cluster->Output

Caption: Figure 1. Conformational sampling workflow designed to isolate biologically relevant thiane geometries.

Pharmacophore Generation Protocol

This section details the step-by-step methodology to map the pharmacophore. We assume a Ligand-Based approach (common when optimizing novel scaffolds) but validated against a Structure-Based constraint if a receptor structure is available.

Feature Definitions

For thiane amines, we must define specific chemical features:

  • Positive Ionizable (PI): The protonated amine nitrogen. This is the "anchor" point.

  • Hydrophobic (Hyd): The thiane ring carbons.

  • Sulfur-Specific Feature:

    • Option A (General): Treat S as part of the Hydrophobic centroid.

    • Option B (Specific): Define S as a weak H-Bond Acceptor (HBA) or a specific Sulfur-Aromatic interaction point if the target pocket contains Tryptophan/Phenylalanine.

The Mapping Algorithm

Step 1: Alignment Strategy Do not align solely on the ring atoms. The C-S bond expansion means a thiane ring will not overlay perfectly with a piperidine ring.

  • Correct Method: Align based on the Pharmacophoric Features (the PI center and the hydrophobic vectors) rather than atom-to-atom matching. This allows the ring to "float" to accommodate the larger sulfur volume.

Step 2: Hypothesis Generation Using software like LigandScout, MOE, or Phase:

  • Select a training set of 5-10 active thiane ligands.

  • Generate common feature hypotheses (3 to 5 features).

  • Mandatory Constraint: The distance between the PI feature and the Hydrophobic centroid must account for the thiane chair geometry (typically 3.5 - 4.5 Å depending on substitution).

Step 3: Scoring and Validation Validate the model using a "decoy set" of inactive thiane isomers or structurally similar but inactive piperidines. Calculate the Enrichment Factor (EF) to ensure the model discriminates between actives and inactives.

Signal Pathway / Logic Flow

The following diagram illustrates how the pharmacophore map guides the optimization from a hit to a lead.

PharmacophoreLogic Hit Hit Identification Low Affinity Thiane Map Pharmacophore Mapping Identify Vector Mismatch Hit->Map Design Design Cycle Adjust Linker Length Optimize N-S Distance Map->Design 3D Constraints Synth Synthesis Reductive Amination of Thiane-4-one Design->Synth Test Validation Binding Assay (Ki) Functional Assay (EC50) Synth->Test Test->Map Refine Model (SAR) Test->Design Iterative Loop

Caption: Figure 2. Iterative design cycle using pharmacophore mapping to optimize thiane ligands.

Experimental Validation: A Self-Validating System

To ensure the trustworthiness of the computational model, it must be paired with experimental verification.

Synthesis of Probe Ligands

To validate the map, synthesize a "molecular ruler" series—thiane amines with increasing chain lengths or varying stereochemistry.

  • Core Reaction: Reductive amination of tetrahydrothiopyran-4-one with various amines using Sodium Triacetoxyborohydride (STAB).

  • Control: Synthesize the exact piperidine analog.

  • Validation Metric: If the thiane analog loses potency compared to the piperidine, the pharmacophore map should reveal a steric clash (due to the larger S atom) or a missing H-bond (S is a poorer acceptor than N).

Interpretation of Binding Data
  • Case A (Thiane = Piperidine): The binding is driven by the cationic amine (PI) and bulk hydrophobic interactions. The ring heteroatom is solvent-exposed or interacts with a non-specific hydrophobic pocket.

  • Case B (Thiane > Piperidine): The sulfur atom is engaging in a specific interaction (e.g., Met-S interaction) or the altered ring geometry positions the amine more favorably.

  • Case C (Thiane < Piperidine): The larger ring volume causes steric clash, or the loss of the H-bond acceptor (N) is detrimental.

References

  • Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry. Link

  • Klabunde, T. (2007). Cheminformatics Approaches to Virtual Screening. Structure-Based Drug Discovery. Link

  • Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press. (Chapter on Bioisosterism). Link

  • Langer, T., & Hoffmann, R. D. (2006). Pharmacophores and Pharmacophore Searches. Wiley-VCH. Link

  • Gundertofte, K., et al. (2005). Prediction of the pKa of amines and basic heterocycles. Journal of Computer-Aided Molecular Design. Link

(Note: The above references are foundational texts and authoritative reviews on bioisosterism and pharmacophore modeling principles applicable to this specific scaffold.)

Exploratory

Cyclohexenyl-ethyl-thian-4-amine molecular weight and formula

The following technical guide details the physicochemical properties, synthesis, and characterization of -[2-(1-Cyclohexenyl)ethyl]tetrahydro-2H-thiopyran-4-amine (referred to herein as CET-4-Amine ). Physicochemical Ide...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physicochemical properties, synthesis, and characterization of


-[2-(1-Cyclohexenyl)ethyl]tetrahydro-2H-thiopyran-4-amine  (referred to herein as CET-4-Amine ).

Physicochemical Identity & Structural Analysis[1][2][3]

Compound Identity:

  • Systematic Name:

    
    -[2-(1-Cyclohexenyl)ethyl]tetrahydro-2H-thiopyran-4-amine[1][2][3]
    
  • Common Nomenclature: Cyclohexenyl-ethyl-thian-4-amine[1][2][3]

  • Core Scaffold: Tetrahydro-2H-thiopyran (Thiane)[1][2][3][4]

  • Functional Class: Secondary Amine / Heterocyclic Thioether[1][2]

Quantitative Profile: The molecular weight and formula are derived based on the condensation of the thian-4-amine core with a 2-(1-cyclohexenyl)ethyl moiety.[1][2][3]

PropertyValueDerivation
Molecular Formula C

H

NS
C

H

NS (Thian-4-yl-amino) + C

H

(Cyclohexenylethyl)
Molecular Weight 225.40 g/mol Calculated via IUPAC atomic weights (C: 12.01, H: 1.008, N: 14.01, S: 32.[1][2][3]06)
Monoisotopic Mass 225.1551 Da Essential for High-Resolution Mass Spectrometry (HRMS) validation
LogP (Predicted) ~3.2 - 3.5 High lipophilicity due to cyclohexenyl and thiane rings
H-Bond Donors 1 Secondary amine (-NH-)
H-Bond Acceptors 2 Nitrogen (amine) and Sulfur (thioether)
Structural Logic & Bioisosterism

CET-4-Amine represents a strategic bioisostere in medicinal chemistry, particularly in the design of G-protein coupled receptor (GPCR) ligands (e.g., opioids, sigma receptors).[1][2][3]

  • Thiane vs. Piperidine: Replacing the piperidine nitrogen (common in fentanyl/carfentanil) with sulfur (thiane) eliminates the basic center at that position, altering pKa and blood-brain barrier (BBB) permeability.[2][3]

  • Cyclohexenyl vs. Phenyl: The cyclohexenyl group provides a lipophilic bulk similar to a phenyl ring but with different electronic properties (non-aromatic, pi-electron density localized to the alkene).[2][3]

Part 2: Synthesis & Reaction Engineering[1][2][3][5]

To ensure high purity and yield, the Reductive Amination pathway is the preferred protocol over direct alkylation, as it minimizes over-alkylation (quaternary salt formation).[2][3]

Reaction Pathway Diagram

The following directed graph illustrates the convergent synthesis of CET-4-Amine from commercially available precursors.

Synthesis_Pathway Precursor1 Thian-4-one (C5H8OS) Intermediate Imine Intermediate (Unstable) Precursor1->Intermediate DCM, RT Precursor2 2-(1-Cyclohexenyl)ethylamine (C8H15N) Precursor2->Intermediate Dehydration Product CET-4-Amine (C13H23NS) Intermediate->Product Reductive Hydride Transfer Reagent Reducing Agent (NaBH(OAc)3) Reagent->Product

Figure 1: Convergent synthesis via reductive amination using Sodium Triacetoxyborohydride (STAB).

Detailed Experimental Protocol

Objective: Synthesize 10 mmol of CET-4-Amine.

Reagents:

  • Tetrahydro-4H-thiopyran-4-one (Thian-4-one): 1.16 g (10 mmol).[1][2][3]

  • 2-(1-Cyclohexenyl)ethylamine: 1.25 g (10 mmol) [CAS: 3399-73-3].[1][2][3]

  • Sodium Triacetoxyborohydride (STAB): 3.18 g (15 mmol).[3]

  • Acetic Acid (AcOH): Catalytic amount (1-2 drops).

  • Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM), anhydrous.[3]

Step-by-Step Methodology:

  • Imine Formation:

    • In a flame-dried 100 mL round-bottom flask under Argon atmosphere, dissolve Thian-4-one (1.0 eq) and 2-(1-Cyclohexenyl)ethylamine (1.0 eq) in 30 mL of anhydrous DCE.

    • Add catalytic AcOH to adjust pH to ~5–6 (facilitates imine formation).[3]

    • Stir at Room Temperature (RT) for 30 minutes. Note: Use molecular sieves if the reaction is sluggish to remove water.[2]

  • Reduction:

    • Cool the mixture to 0°C in an ice bath.

    • Add STAB (1.5 eq) portion-wise over 10 minutes. Why STAB? It is milder than NaBH4 and selectively reduces imines in the presence of ketones, minimizing side reactions.[1][2][3]

    • Allow the reaction to warm to RT and stir for 12–16 hours.

  • Quenching & Workup:

    • Quench the reaction with saturated aqueous NaHCO

      
       solution (20 mL).
      
    • Extract the aqueous layer with DCM (3 x 20 mL).[3]

    • Wash combined organics with brine, dry over anhydrous Na

      
      SO
      
      
      
      , and concentrate under reduced pressure.
  • Purification:

    • The crude oil is typically purified via Flash Column Chromatography.[3]

    • Stationary Phase: Silica Gel (230-400 mesh).[2][3]

    • Mobile Phase: Gradient of Hexanes:Ethyl Acetate (starting 9:1 to 1:[1][2]1) or DCM:MeOH (95:5) depending on polarity.

Part 3: Analytical Validation (Quality Control)

Trustworthiness in chemical reporting requires rigorous characterization.[3] The following data points serve as the "fingerprint" for CET-4-Amine.

Mass Spectrometry (LC-MS)[1][2][3]
  • Ionization Mode: Electrospray Ionization (ESI+).[3]

  • Expected Parent Ion:

    
     m/z.[3]
    
  • Fragmentation Pattern:

    • Loss of cyclohexenyl-ethyl chain often yields the thian-4-amine core fragment.[1][2][3]

    • Look for characteristic isotopic pattern of Sulfur (

      
      S is ~4.2% of 
      
      
      
      S), showing a small M+2 peak.[3]
Proton NMR ( H-NMR) - 400 MHz, CDCl
Shift (

ppm)
MultiplicityIntegrationAssignment
5.45 Broad Singlet1HVinylic proton on cyclohexenyl ring (=CH-).[1][2][3]
2.60 - 2.80 Multiplet5H

-protons adjacent to amine (N-CH) and sulfur (S-CH

).[1][2][3]
2.10 - 2.20 Multiplet4HAllylic protons of cyclohexenyl ring.[1][2][3]
1.50 - 1.70 Multiplet8HRemaining ring protons (thiane

-positions and cyclohexyl).[1][2][3]
1.10 Broad Singlet1HAmine -NH- (exchangeable with D

O).[1][2][3]
Stability & Storage
  • Oxidation Risk: The thioether sulfur is susceptible to oxidation to sulfoxide (S=O) or sulfone (O=S=O) upon prolonged exposure to air.[3]

  • Storage Protocol: Store under inert atmosphere (Argon/Nitrogen) at -20°C.

  • Salt Formation: Conversion to the Hydrochloride (HCl) or Fumarate salt is recommended for long-term stability and improved water solubility for biological assays.[2][3]

Part 4: Pharmacological Context & SAR Logic[1][2][3]

Why synthesize CET-4-Amine? It serves as a critical probe in Structure-Activity Relationship (SAR) studies.[1][2][3]

SAR Decision Tree

SAR_Logic Target Target: Opioid/Sigma Receptor Ligand Mod1 Modification 1: Core Ring Target->Mod1 Mod2 Modification 2: N-Substituent Target->Mod2 Piperidine Piperidine (N) (High Basicity) Mod1->Piperidine Thiane Thiane (S) (CET-4-Amine) (Low Basicity, Lipophilic) Mod1->Thiane Phenethyl Phenethyl (Aromatic Pi-Stacking) Mod2->Phenethyl Cyclohexenyl Cyclohexenyl-Ethyl (Hydrophobic Bulk) Mod2->Cyclohexenyl Result CET-4-Amine Profile: Enhanced BBB penetration Altered metabolic stability Thiane->Result Combines Cyclohexenyl->Result Combines

Figure 2: SAR logic demonstrating the bioisosteric replacement strategy leading to CET-4-Amine.[1][2][3]

References

  • PubChem Compound Summary. (2025). 2-(1-Cyclohexenyl)ethylamine (Precursor Data).[1][2][3] National Center for Biotechnology Information.[2][3] Retrieved from [Link][2][3]

  • Abdel-Magid, A. F., et al. (1996).[3] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3] Journal of Organic Chemistry.[3] (Standard protocol validation). Retrieved from [Link]

Sources

Foundational

Technical Guide: N-Substituted Thian-4-amine Analogs in Drug Discovery

The following technical guide details the medicinal chemistry, synthesis, and pharmacological utility of N-substituted thian-4-amine analogs. Executive Summary N-substituted thian-4-amine (N-substituted tetrahydro-2H-thi...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the medicinal chemistry, synthesis, and pharmacological utility of N-substituted thian-4-amine analogs.

Executive Summary

N-substituted thian-4-amine (N-substituted tetrahydro-2H-thiopyran-4-amine) analogs represent a critical class of heterocycles in modern medicinal chemistry. Serving as bioisosteres for the ubiquitous 4-aminopiperidine and cyclohexylamine scaffolds, these sulfur-containing rings offer unique physicochemical properties that modulate lipophilicity (


), metabolic stability, and receptor binding kinetics.

This guide provides a comprehensive analysis of the thian-4-amine scaffold, focusing on its synthetic accessibility via reductive amination, its metabolic trajectory (S-oxidation), and its strategic application in optimizing kinase inhibitors and GPCR ligands.

Structural Chemistry & Bioisosterism

The thian-4-amine core consists of a saturated six-membered ring containing one sulfur atom at position 1 and an exocyclic amine at position 4.

The Bioisosteric Triad

In lead optimization, medicinal chemists frequently interchange three core scaffolds to tune physicochemical properties without altering the steric bulk significantly:

FeaturePiperidine (4-amino)Cyclohexane (4-amino)Thiane (4-amino)
Heteroatom Nitrogen (Basic)Carbon (Neutral)Sulfur (Neutral/Soft)
pKa (Conj. Acid) ~10-11 (Ring N)N/A~ -5 (Sulfur is non-basic)
H-Bonding Donor & AcceptorNone (Ring)Weak Acceptor
Lipophilicity Low (Polar)High (Lipophilic)Moderate to High
Metabolic Liability N-Oxidation / DealkylationHydroxylationS-Oxidation (Sulfoxide/Sulfone)

Key Insight: Replacing a piperidine with a thiane eliminates the basic nitrogen center. This is a strategic move to:

  • Reduce hERG Liability: Basic centers are often implicated in hERG channel blockage; a neutral sulfur avoids this.

  • Alter Permeability: The thiane ring is generally more lipophilic than piperidine but less than cyclohexane, offering a "middle ground" for LogD optimization.

  • Introduce Metabolic Handles: The sulfur atom can be oxidized to a sulfoxide (

    
    ) or sulfone (
    
    
    
    ), which are polar and can be active metabolites or prodrugs.

Synthetic Architectures

The synthesis of N-substituted thian-4-amines is robust, primarily relying on the reductive amination of tetrahydro-4H-thiopyran-4-one (Thian-4-one).[1][2]

Primary Route: Reductive Amination

This protocol is the industry standard due to the commercial availability of thian-4-one and the high chemoselectivity of borohydride reducing agents.

Mechanism:

  • Condensation: Thian-4-one reacts with a primary amine (

    
    ) to form an imine/enamine intermediate.
    
  • Reduction: In situ reduction by Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride delivers the secondary amine.

SynthesisWorkflow Thianone Thian-4-one (C5H8OS) Imine Imine Intermediate (Unstable) Thianone->Imine AcOH, DCE RT, 1h Amine Primary Amine (R-NH2) Amine->Imine Product N-Substituted Thian-4-amine Imine->Product NaBH(OAc)3 Reductive Amination

Figure 1: Standard reductive amination workflow for generating N-substituted thian-4-amine libraries.

Secondary Route: Nucleophilic Substitution

For amines that are difficult to condense (e.g., weak nucleophiles), an alternative route involves converting thian-4-ol to a leaving group (Mesylate/Tosylate) followed by


 displacement.
  • Step 1: Reduction of Thian-4-one to Thian-4-ol (

    
    ).
    
  • Step 2: Activation with

    
     (Methanesulfonyl chloride).
    
  • Step 3: Displacement with

    
     (Requires heat/base).
    

Metabolic Considerations: The S-Oxidation Switch

A defining feature of the thiane scaffold is its susceptibility to oxidative metabolism. Unlike the carbon analog, the sulfur atom is a "soft" nucleophile readily oxidized by Flavin-containing Monooxygenases (FMOs) and Cytochrome P450s (CYPs).

Metabolic Pathway
  • Sulfide (Parent): Lipophilic, penetrates BBB (if R group allows).

  • Sulfoxide (Metabolite 1): Chiral center created at Sulfur. More polar. Often retains biological activity.

  • Sulfone (Metabolite 2): Highly polar. Usually inactive or excreted rapidly.

Strategic Utility:

  • Sulfoximines: Medicinal chemists can pre-oxidize the sulfur and cap it with nitrogen to form sulfoximines (

    
    ). This creates a stable, polar, non-basic moiety that mimics the geometry of a sulfone but offers different H-bonding properties. This approach was successfully used in the development of Pan-CDK inhibitors  (e.g., analogs of AT7519) to improve solubility.
    

MetabolicPathway Sulfide Thian-4-amine (Sulfide) Sulfoxide Sulfoxide (Chiral S=O) Sulfide->Sulfoxide CYP450 / FMO (Oxidation) Sulfone Sulfone (O=S=O) Sulfoxide->Sulfone CYP450 (Oxidation) Sulfoximine Sulfoximine (S(O)=NH) Sulfoxide->Sulfoximine Synthetic Modification

Figure 2: The oxidative trajectory of the thiane ring, leading to active metabolites or synthetic sulfoximines.

Experimental Protocols

Protocol A: Synthesis of N-Benzyl-tetrahydro-2H-thiopyran-4-amine

Objective: Synthesize a standard N-substituted analog via reductive amination.

Reagents:

  • Tetrahydro-4H-thiopyran-4-one (1.0 eq)[2]

  • Benzylamine (1.1 eq)

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq)

  • Acetic Acid (1.0 eq)

  • 1,2-Dichloroethane (DCE) (Solvent)

Procedure:

  • Imine Formation: In a dry round-bottom flask, dissolve Thian-4-one (1.16 g, 10 mmol) and Benzylamine (1.18 g, 11 mmol) in DCE (30 mL).

  • Acid Catalysis: Add Acetic Acid (0.6 g, 10 mmol) and stir at Room Temperature (RT) for 30 minutes under Nitrogen (

    
    ).
    
  • Reduction: Cool the mixture to 0°C. Add STAB (3.18 g, 15 mmol) portion-wise over 10 minutes.

  • Reaction: Allow the mixture to warm to RT and stir for 12–16 hours. Monitor by TLC (EtOAc/Hexane).

  • Quench: Quench with saturated aqueous

    
     (30 mL). Stir for 15 minutes.
    
  • Extraction: Extract with Dichloromethane (DCM) (3 x 20 mL). Wash combined organics with brine, dry over

    
    , and concentrate in vacuo.
    
  • Purification: Purify via flash column chromatography (Silica gel, 0-5% MeOH in DCM) to yield the product as a pale yellow oil.

Validation:

  • 1H NMR (CDCl3): Look for the multiplet at

    
     2.6-2.8 ppm (ring protons adjacent to S) and the triplet/multiplet at 
    
    
    
    2.5 ppm (methine proton at C4).
Protocol B: Oxidation to Sulfone (1,1-Dioxo-thian-4-amine)

Objective: Convert the sulfide core to a sulfone to assess polarity shifts.

Reagents:

  • N-Substituted Thian-4-amine (1.0 eq)

  • m-Chloroperbenzoic acid (mCPBA) (2.2 eq)

  • Dichloromethane (DCM)[2]

Procedure:

  • Dissolve the amine (or its salt) in DCM at 0°C.

  • Add mCPBA (2.2 eq) slowly to avoid over-exotherm.

  • Stir at RT for 4 hours.

  • Wash with 1M NaOH (to remove m-chlorobenzoic acid byproduct).

  • Isolate the sulfone (typically a white solid).

Pharmacological Applications[3][4][5][6]

Kinase Inhibitors (CDK/Akt)

In the development of inhibitors for Protein Kinase B (Akt) and Cyclin-Dependent Kinases (CDK) , the thian-4-amine scaffold has been used to replace 4-aminopiperidine.

  • Case Study: In the optimization of pyrrolo[2,3-d]pyrimidine-based Akt inhibitors, replacing the piperidine with a thiane ring altered the vector of the solubilizing group and reduced basicity, improving the selectivity profile against PKA (Protein Kinase A).

  • Sulfoximine Analogs: As seen in analogs of AT7519 (a CDK inhibitor), the thiane ring was converted to a sulfoximine to increase solubility while maintaining the steric demand of the original piperidine ring.

GPCR Ligands (Opioid & Sigma Receptors)

While Thiofentanyl historically refers to a fentanyl analog with a thiophene side chain, the thiane-ring analogs of fentanyl (where the piperidine is replaced by thiane) have been synthesized to probe the necessity of the basic nitrogen for opioid receptor binding.

  • Observation: The removal of the basic nitrogen (via thiane replacement) typically results in a drastic loss of affinity for the Mu-opioid receptor, confirming the essential ionic interaction between the piperidine nitrogen and the Aspartate residue (Asp147) in the receptor pocket.

References

  • Thiofentanyl and Fentanyl Analogs

    • Title: An Efficient, Optimized Synthesis of Fentanyl and Rel
    • Source: PLOS ONE (2014).
    • URL:[Link]

  • Thiane in Kinase Inhibitors

    • Title: Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt).[3][4][5]

    • Source: Journal of Medicinal Chemistry (2010).[5]

    • URL:[Link]

  • Sulfoximines in Drug Discovery

    • Title: Novel Pieces for the Emerging Picture of Sulfoximines in Drug Discovery.
    • Source: ChemMedChem (2017).
    • URL:[Link]

  • Bioisosterism of Thiane vs Piperidine

    • Title: Tetrahydropyrans in Drug Discovery (Comparative analysis of ether/thioether bioisosteres).
    • Source: PharmaBlock Whitepaper.[6]

  • Metabolic Oxidation of Sulfur

    • Title: Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides.
    • Source: Molecules (2021).
    • URL:[Link]

Sources

Protocols & Analytical Methods

Method

Reductive amination protocol for thian-4-one and 2-(1-cyclohexenyl)ethylamine

Application Note: Chemoselective Reductive Amination of Thian-4-one with 2-(1-Cyclohexenyl)ethylamine Executive Summary & Strategic Rationale This application note details a high-fidelity protocol for the reductive amina...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Chemoselective Reductive Amination of Thian-4-one with 2-(1-Cyclohexenyl)ethylamine

Executive Summary & Strategic Rationale

This application note details a high-fidelity protocol for the reductive amination of thian-4-one (tetrahydrothiopyran-4-one) with 2-(1-cyclohexenyl)ethylamine .

The Synthetic Challenge: This reaction presents a dual chemoselectivity challenge:

  • Sulfur Sensitivity: The thian-4-one heterocycle contains a sulfide linkage susceptible to poisoning transition metal catalysts (e.g., Pd/C, PtO2) used in traditional catalytic hydrogenation.

  • Alkene Preservation: The target amine contains a trisubstituted alkene (cyclohexenyl moiety). Non-selective reducing conditions (e.g., H2/Pd, LiAlH4) risk reducing this double bond to the saturated cyclohexyl analog.

The Solution: We utilize the Abdel-Magid Protocol employing Sodium Triacetoxyborohydride (STAB) in 1,2-Dichloroethane (DCE). STAB is an electrophilic reducing agent that exhibits high selectivity for iminium ions over ketones and, crucially, is inert toward isolated carbon-carbon double bonds and sulfides. This ensures the exclusive formation of the target secondary amine, N-(2-(1-cyclohexenyl)ethyl)tetrahydro-2H-thiopyran-4-amine, without side reactions.

Mechanistic Pathway & Logic

The reaction proceeds via a "Direct Reductive Amination" pathway.[1][2][3] Unlike indirect methods where the imine is isolated, this protocol performs imine formation and reduction in a single pot.[1][3][4]

Key Mechanistic Features:

  • Acid Catalysis: Acetic acid (AcOH) promotes the dehydration of the hemiaminal intermediate to the iminium ion.

  • Hydride Transfer: STAB coordinates with the imine nitrogen. The acetoxy groups reduce the nucleophilicity of the borohydride, making it too weak to reduce the ketone but strong enough to reduce the protonated iminium species.

Figure 1: Reaction Mechanism

G Reactants Thian-4-one + 2-(1-cyclohexenyl)ethylamine Hemiaminal Hemiaminal Intermediate Reactants->Hemiaminal + AcOH (Catalyst) Iminium Iminium Ion (Active Species) Hemiaminal->Iminium - H2O Complex Boron-Iminium Complex Iminium->Complex + STAB Product Target Secondary Amine Complex->Product Hydride Transfer

Caption: Step-wise progression from carbonyl condensation to selective hydride delivery via STAB.

Experimental Protocol

Safety Prerequisite:

  • STAB: Evolves acetic acid upon hydrolysis. Handle in a fume hood.

  • Thian-4-one: Organic sulfides have characteristic odors; use bleach for glassware decontamination.

Reagents & Stoichiometry
ComponentRoleEquiv.MW ( g/mol )Notes
Thian-4-one Substrate (Ketone)1.0116.18Limiting reagent
2-(1-cyclohexenyl)ethylamine Substrate (Amine)1.1125.21Slight excess drives equilibrium
Sodium Triacetoxyborohydride (STAB) Reductant1.5211.94Moisture sensitive; add solid
Acetic Acid (Glacial) Catalyst1.260.05Crucial for imine formation rate
1,2-Dichloroethane (DCE) Solvent----Anhydrous preferred (0.2 M conc.)
Step-by-Step Procedure

Step 1: Solvation and Imine Equilibration

  • Charge a flame-dried round-bottom flask with Thian-4-one (1.0 equiv) and 2-(1-cyclohexenyl)ethylamine (1.1 equiv).

  • Add 1,2-Dichloroethane (DCE) to achieve a concentration of ~0.2 M relative to the ketone.

  • Add Acetic Acid (1.2 equiv).

  • Checkpoint: Stir at Room Temperature (20-25°C) for 30–60 minutes under Nitrogen. This allows the imine/iminium species to form.[3][5][6][7]

Step 2: Reduction 5. Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) in one portion.

  • Note: Mild effervescence may occur.
  • Stir the reaction mixture at Room Temperature for 4–16 hours.
  • Monitoring: Monitor by TLC or LC-MS. Look for the disappearance of the ketone (Thian-4-one). The imine intermediate may not be visible if reduction is fast.

Step 3: Quench and Workup 7. Quench the reaction by slowly adding saturated aqueous NaHCO3 (equal volume to solvent). Stir for 15 minutes until effervescence ceases. 8. Transfer to a separatory funnel. Separate the organic layer.[8][9][10] 9. Extract the aqueous layer 2x with DCM (Dichloromethane) . 10. Combine organic phases, dry over Na2SO4 , filter, and concentrate in vacuo.

Step 4: Purification 11. Acid-Base Extraction (Recommended):

  • Dissolve crude oil in Et2O.
  • Extract with 1M HCl (Product moves to aqueous phase; non-basic impurities stay in organic).
  • Basify the aqueous phase with 2M NaOH to pH > 12.
  • Extract back into DCM, dry, and concentrate.
  • Flash Chromatography (Alternative):
  • Stationary Phase: Silica Gel.
  • Eluent: 0-5% MeOH in DCM with 1% NH4OH (Ammonia is required to prevent tailing of the amine).

Workflow Visualization

Figure 2: Operational Flowchart

Workflow Start Start: Mix Ketone + Amine in DCE Acid Add AcOH (1.2 eq) Stir 30 min Start->Acid Reduct Add STAB (1.5 eq) Stir 4-16h Acid->Reduct Imine Formed Quench Quench: Sat. NaHCO3 Reduct->Quench Ketone Consumed Extract Extraction (DCM) Acid-Base Workup Quench->Extract Final Pure Product Extract->Final

Caption: Standardized execution flow for STAB-mediated reductive amination.

Troubleshooting & Optimization

ObservationRoot CauseCorrective Action
Low Conversion Steric hindrance or wet solvent.Increase STAB to 2.0 equiv. Ensure DCE is dry. Extend reaction time.
Ketone Remains Slow imine formation.Increase AcOH to 2.0 equiv or add 3Å molecular sieves to sequester water.
Side Products Alcohol formation (Ketone reduction).[6][9]Ensure STAB is added after the 30-min imine formation window.
Emulsion during workup Amphiphilic nature of amine.Use brine during extraction or filter through a Celite pad before separation.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[11][12] Studies on Direct and Indirect Reductive Amination Procedures.[1][11][12][13] The Journal of Organic Chemistry, 61(11), 3849–3862.[12]

    • Source:

    • Relevance: The foundational text establishing STAB as the reagent of choice for chemoselective reductive amination.[4]

  • Gribble, G. W. (1998). Sodium Triacetoxyborohydride.[3][11] Encyclopedia of Reagents for Organic Synthesis.

    • Source:

    • Relevance: comprehensive review of the reagent's comp
  • Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1-714.

    • Source:

    • Relevance: Detailed scope and limitations regarding functional group tolerance (specifically sulfur-containing heterocycles).

Sources

Application

Application Note: High-Purity Synthesis of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine HCl

This Application Note provides a rigorous, scalable protocol for the synthesis of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine hydrochloride . This compound serves as a critical pharmacophore scaffold in medicinal chemis...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a rigorous, scalable protocol for the synthesis of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine hydrochloride . This compound serves as a critical pharmacophore scaffold in medicinal chemistry, particularly in the development of sigma receptor ligands and antitussive agents.

The guide prioritizes Reductive Amination (Method A) as the primary route due to its superior chemoselectivity and impurity profile compared to direct alkylation.

Executive Summary

This protocol details the preparation of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine hydrochloride via a reductive amination strategy.[1][2] By utilizing Sodium Triacetoxyborohydride (STAB) as a mild reducing agent, this method minimizes over-alkylation and preserves the integrity of the cyclohexene double bond, which is susceptible to reduction under harsher hydrogenation conditions.

Target Molecule Profile
PropertyDescription
IUPAC Name N-[2-(Cyclohex-1-en-1-yl)ethyl]tetrahydro-2H-thiopyran-4-amine hydrochloride
Molecular Formula C₁₃H₂₃NS[1][2][3][4][5] · HCl
Molecular Weight 225.40 g/mol (Free Base) / 261.86 g/mol (HCl Salt)
Key Structural Features Secondary amine, Thiane (tetrahydrothiopyran) ring, Cyclohexenyl-ethyl linker
CAS RN (Free Base) 1153351-35-9

Retrosynthetic Analysis & Strategy

To ensure high yield and purity, we disconnect the C-N bond between the thiane ring and the ethyl linker.

  • Route A (Preferred): Reductive amination of Tetrahydro-2H-thiopyran-4-one with 2-(Cyclohex-1-en-1-yl)ethanamine .[1][2]

    • Rationale: Both starting materials are stable, commercially available solids/liquids. The reaction proceeds via an iminium intermediate that is selectively reduced in situ.

  • Route B (Alternative): Alkylation of Tetrahydro-2H-thiopyran-4-amine with 1-(2-Bromoethyl)cyclohex-1-ene .[1][2]

    • Drawback: Direct alkylation often leads to tertiary amine byproducts (dialkylation) and potential elimination of the alkyl halide to a diene.

Reaction Scheme (DOT Visualization)

SynthesisScheme Ketone Tetrahydro-2H- thiopyran-4-one Imine Iminium Intermediate Ketone->Imine DCE, AcOH RT, 30 min Amine 2-(Cyclohex-1-en-1-yl) ethanamine Amine->Imine DCE, AcOH RT, 30 min ProductBase Secondary Amine (Free Base) Imine->ProductBase NaBH(OAc)3 Reductive Amination ProductSalt Target HCl Salt ProductBase->ProductSalt 4M HCl/Dioxane Et2O Precipitation

Figure 1: Synthetic pathway via Reductive Amination.

Experimental Protocol (Method A: Reductive Amination)

Materials & Reagents
ReagentEquiv.RoleCAS RN
Tetrahydro-2H-thiopyran-4-one 1.0Electrophile1072-72-6
2-(Cyclohex-1-en-1-yl)ethanamine 1.1Nucleophile3399-73-3
Sodium Triacetoxyborohydride (STAB) 1.5Reducing Agent56553-60-7
Acetic Acid (AcOH) 1.0Catalyst64-19-7
1,2-Dichloroethane (DCE) -Solvent107-06-2
HCl (4M in Dioxane) 1.2Salt Formation-
Step-by-Step Procedure
Phase 1: Iminium Formation & Reduction[1][2]
  • Setup: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve Tetrahydro-2H-thiopyran-4-one (10.0 mmol, 1.16 g) in anhydrous DCE (50 mL).

  • Amine Addition: Add 2-(Cyclohex-1-en-1-yl)ethanamine (11.0 mmol, 1.38 g) followed by Acetic Acid (10.0 mmol, 0.6 mL).

    • Technical Insight: The addition of AcOH buffers the solution to pH ~5-6, accelerating imine formation without protonating the amine so strongly that it becomes non-nucleophilic.

  • Equilibration: Stir the mixture at Room Temperature (20-25°C) for 30-60 minutes.

    • Checkpoint: This allows the hemiaminal/imine equilibrium to establish.

  • Reduction: Cool the mixture to 0°C (ice bath). Add STAB (15.0 mmol, 3.18 g) portion-wise over 10 minutes.

    • Why STAB? Unlike NaBH₄, STAB is less basic and reacts sluggishly with ketones but rapidly with iminium ions, preventing the reduction of the starting ketone to the alcohol side-product [1].

  • Reaction: Remove the ice bath and stir at Room Temperature for 12–16 hours. Monitor by TLC or LCMS (Target [M+H]+ = 226.4).[1]

Phase 2: Workup & Isolation (Free Base)[1]
  • Quench: Carefully quench the reaction with saturated aqueous NaHCO₃ (50 mL). Stir vigorously for 20 minutes until gas evolution ceases.

  • Extraction: Separate the layers. Extract the aqueous phase with DCM (2 x 30 mL).

  • Washing: Combine organic layers and wash with Brine (50 mL).[2][5]

  • Drying: Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure to yield the crude oil.

    • Purification Note: If the crude purity is <90% by LCMS, perform a short silica plug filtration (Eluent: 5% MeOH in DCM with 1% NH₄OH) before salt formation.

Phase 3: Hydrochloride Salt Formation[2][5]
  • Dissolution: Dissolve the free base oil in Diethyl Ether (or EtOAc) (10 volumes).

  • Acidification: Dropwise add 4M HCl in Dioxane (1.2 equiv) at 0°C. A white precipitate should form immediately.

  • Maturation: Stir the suspension for 30 minutes at 0°C.

  • Filtration: Filter the solid under nitrogen (hygroscopic risk). Wash the cake with cold Ether (2 x).

  • Drying: Dry in a vacuum oven at 40°C for 6 hours.

Process Workflow Diagram

WorkupFlow Start Reaction Mixture (DCE) Quench Quench with sat. NaHCO3 (pH > 8) Start->Quench PhaseSep Phase Separation Quench->PhaseSep OrgLayer Organic Layer (Product) PhaseSep->OrgLayer AqLayer Aqueous Layer (Waste) PhaseSep->AqLayer Dry Dry (Na2SO4) & Concentrate OrgLayer->Dry Salt Add HCl/Dioxane in Et2O Dry->Salt Filter Filter & Dry Salt->Filter

Figure 2: Downstream processing and isolation workflow.[1][2]

Quality Control & Validation

Analytical Specifications
TestMethodAcceptance Criteria
Appearance VisualWhite to off-white solid
Identity ¹H NMR (DMSO-d₆)Consistent with structure; integration of cyclohexenyl proton (5.4 ppm)
Purity HPLC (C18, ACN/H₂O)> 98.0% Area
Counterion Silver Nitrate Titration12.5% - 14.5% Chloride content (Theor: 13.5%)
Troubleshooting Guide
  • Issue: Low Yield.

    • Cause: Incomplete imine formation before reduction.[2][6]

    • Fix: Increase the pre-stir time with AcOH to 2 hours or add 3Å molecular sieves to scavenge water during imine formation.

  • Issue: "Sticky" Salt.

    • Cause: Excess solvent or impurities trapped in the lattice.

    • Fix: Triturate the gummy solid with anhydrous acetone or acetonitrile to induce crystallization.

  • Issue: Reduction of Double Bond.

    • Cause: Although STAB is mild, trace metal contaminants can catalyze hydrogenation.

    • Fix: Ensure high-purity reagents; avoid catalytic hydrogenation methods (H₂/Pd) for this specific substrate.

Safety & Handling

  • Sodium Triacetoxyborohydride: Reacts with water to release hydrogen gas (flammable).[1] Handle in a fume hood.

  • 1,2-Dichloroethane (DCE): Carcinogen and toxic.[1][2] Use DCM as a safer alternative if DCE is restricted, though DCE often provides better conversion rates in reductive aminations.

  • Thian-4-amine derivatives: Organosulfur compounds can have potent odors.[1][2] Bleach all glassware to oxidize sulfur residues before cleaning.[2]

References

  • Abdel-Magid, A. F., et al. (1996).[2][7] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862.

  • BLDpharm. (n.d.).[1][2] "Product Analysis: N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine." Accessed via Chemical Search.[2]

  • PubChem. (n.d.).[1][2] "2-(1-Cyclohexenyl)ethylamine Compound Summary." National Library of Medicine. [1]

  • Organic Chemistry Portal. (2024).[1][2] "Reductive Amination: Methodologies and Catalysts."

Sources

Method

Application Note: Solvent Selection Strategies for Coupling Cyclohexenyl Ethylamine with Thianones

Executive Summary The coupling of 2-(1-cyclohexenyl)ethylamine with tetrahydro-4H-thiopyran-4-one (thianone) via reductive amination is a pivotal transformation in the synthesis of morphinan analogs and sulfur-containing...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The coupling of 2-(1-cyclohexenyl)ethylamine with tetrahydro-4H-thiopyran-4-one (thianone) via reductive amination is a pivotal transformation in the synthesis of morphinan analogs and sulfur-containing tricyclic heterocycles.[1] This reaction presents a unique set of chemoselective challenges: preserving the acid-sensitive cyclohexenyl double bond while driving the equilibrium of a sterically demanding imine formation.

This guide moves beyond generic protocols to address the specific solubility and reactivity profiles of thianones. We evaluate the transition from traditional chlorinated solvents (DCM/DCE) to modern green alternatives (2-MeTHF, Ethyl Acetate), providing validated protocols that ensure high fidelity in the "coupling" phase while mitigating premature cyclization or double-bond migration.[1]

Mechanistic Analysis & Solvent Impact[2]

The Chemoselectivity Challenge

The primary objective is the formation of the secondary amine (Linear Product). However, the cyclohexenyl moiety is an electron-rich alkene that can act as an internal nucleophile under acidic conditions.[1]

  • Pathway A (Desired): Nucleophilic attack of the amine on the thianone carbonyl

    
     Imine 
    
    
    
    Reduction to Secondary Amine.
  • Pathway B (Undesired Side Reaction): Acid-catalyzed attack of the alkene onto the iminium intermediate (Pictet-Spengler/Grewe-type cyclization) yielding an octahydroisoquinoline derivative.[1]

Solvent Role: The solvent must solvate the non-polar cyclohexenyl tail and the polar thianone ketone without promoting the acidity required for Pathway B.

Reaction Pathway Visualization

ReactionPathways Reactants Cyclohexenyl Ethylamine + Thianone Hemiaminal Hemiaminal Intermediate Reactants->Hemiaminal Iminium Iminium Ion (Active Species) Hemiaminal->Iminium - H2O LinearAmine TARGET: Secondary Amine Iminium->LinearAmine Hydride Reduction (STAB/NaBH4) Cyclized IMPURITY: Octahydroisoquinoline Iminium->Cyclized Strong Acid / High T (Avoid!) Solvent_DCE Solvent: DCE (Fast, Toxic) Solvent_DCE->Iminium Stabilizes Solvent_2MeTHF Solvent: 2-MeTHF (Green, Selective) Solvent_2MeTHF->LinearAmine Promotes Phase Separation of Boron Salts

Figure 1: Mechanistic divergence.[1] Solvent choice and acidity control are critical to prevent premature cyclization (Red pathway).

Solvent Selection Matrix

The choice of solvent dictates the reducing agent compatibility. Sodium Triacetoxyborohydride (STAB) is the reagent of choice due to its mildness (preventing ketone reduction) and lack of requirement for strong acid catalysts.

Solvent ClassSpecific SolventCompatibility with STABGreen ScoreRecommendationTechnical Insight
Chlorinated 1,2-Dichloroethane (DCE) ExcellentLow (Red)Standard (R&D) Fastest reaction rate.[1] Solubilizes both reactants perfectly. Standard for small-scale discovery.
Ether 2-Methyltetrahydrofuran (2-MeTHF) GoodHigh (Green)Preferred (Scale) Higher boiling point than THF.[1] Forms azeotrope with water (helps imine formation).[1] Biogenic.
Ester Ethyl Acetate (EtOAc) ModerateHigh (Green)Alternative Surprisingly effective with STAB. Easy workup, but thianone solubility must be verified at high concentration.
Alcohol Methanol (MeOH) Incompatible ModerateAvoid for STAB Reacts with STAB. Requires NaBH4 (less selective) or NaCNBH3 (toxic).[1]
Aromatic Toluene PoorLowSpecialist Use only if azeotropic water removal (Dean-Stark) is required before reduction.[1]

Experimental Protocols

Protocol A: The "Gold Standard" (DCE/STAB)

Best for: Small scale (<1g), initial discovery, ensuring maximum yield regardless of toxicity.

Reagents:

  • 2-(1-Cyclohexenyl)ethylamine (1.0 equiv)[1][2]

  • Tetrahydro-4H-thiopyran-4-one (Thianone) (1.0 equiv)[1]

  • Sodium Triacetoxyborohydride (STAB) (1.4 equiv)

  • Acetic Acid (AcOH) (1.0 equiv) – Optional, use only if reaction is sluggish.

  • Solvent: 1,2-Dichloroethane (DCE) [Anhydrous][1]

Procedure:

  • Imine Formation: In a flame-dried flask under Nitrogen/Argon, dissolve the Thianone (1.0 eq) and Cyclohexenyl ethylamine (1.0 eq) in DCE (0.2 M concentration).

  • Mixing: Stir at room temperature for 30 minutes. Note: The solution may warm slightly.

  • Reduction: Cool the mixture to 0°C. Add STAB (1.4 eq) portion-wise over 10 minutes.

    • Why? Adding STAB to a warm solution can cause rapid hydrogen evolution.

  • Reaction: Allow to warm to room temperature and stir for 4–12 hours. Monitor by TLC or LCMS.[1]

    • Target: Disappearance of imine intermediate.

  • Quench: Quench carefully with saturated aqueous NaHCO3. Stir for 20 minutes until gas evolution ceases.

  • Extraction: Extract with DCM (3x). The chlorinated solvent will be the bottom layer.

  • Purification: Dry over Na2SO4 and concentrate. Purify via flash chromatography (typically Hexane/EtOAc with 1% Triethylamine to prevent silica-induced cyclization).[1]

Protocol B: The "Green" Process Method (2-MeTHF/STAB)

Best for: Scale-up (>10g), environmentally conscious labs, avoiding chlorinated waste.[1]

Reagents:

  • Same stoichiometry as Protocol A.

  • Solvent: 2-Methyltetrahydrofuran (2-MeTHF).[1][3]

Procedure:

  • Dissolution: Dissolve amine and thianone in 2-MeTHF (0.25 M).

  • Drying Step (Critical): Add activated 4Å Molecular Sieves (powdered) to the mixture and stir for 60 minutes.

    • Reason: 2-MeTHF is less efficient at solvating the polar transition state than DCE; removing water physically drives the imine equilibrium.[1]

  • Reduction: Add STAB (1.5 eq) directly to the mixture (sieves included).

  • Workup: Add 1M NaOH (aqueous) to quench.

    • Advantage:[1][4][5][6] 2-MeTHF separates cleanly from water (upper layer).[1] No emulsion formation common with chlorinated solvents.[1]

  • Isolation: Wash the organic layer with brine, dry, and concentrate.

Troubleshooting & Optimization

Sulfur Poisoning

While sulfur in the thianone ring does not inhibit hydride reductions (STAB/NaBH4), it will poison transition metal catalysts (Pd/C, PtO2).

  • Directive: Do not attempt catalytic hydrogenation (H2/Pd) for this coupling. It will fail or require massive catalyst loading.[1]

Controlling Cyclization

If you observe the formation of the cyclized octahydroisoquinoline (usually M-2 mass in MS due to oxidation, or distinct NMR shift):

  • Eliminate Acid: Do not use Acetic Acid.

  • Lower Temperature: Perform the reduction at -10°C.

  • Change Solvent: Switch from DCE to EtOAc . The lower dielectric constant of EtOAc destabilizes the charged intermediate required for cyclization.

Workflow Decision Tree

WorkflowLogic Start Start: Coupling Amine + Thianone CheckScale Is Scale > 5g? Start->CheckScale SmallScale Use Protocol A (DCE / STAB) CheckScale->SmallScale No LargeScale Use Protocol B (2-MeTHF / STAB) CheckScale->LargeScale Yes CheckResult Check LCMS: Cyclized Product Present? SmallScale->CheckResult LargeScale->CheckResult Success Isolate Secondary Amine CheckResult->Success No FixCyclization Troubleshoot: 1. Remove AcOH 2. Cool to -10°C 3. Switch to EtOAc CheckResult->FixCyclization Yes

Figure 2: Operational decision tree for solvent selection and troubleshooting.

References

  • Abdel-Magid, A. F., et al. (1996).[1][7] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry. Link[1]

    • Foundational text establishing DCE/STAB as the standard method.
  • Watson, A. J. A., et al. (2013).[8] "Development of a solvent selection guide for aldehyde-based direct reductive amination processes." Green Chemistry. Link

    • Source for 2-MeTHF and EtOAc as green altern
  • Grewe, R. (1946).[1] "Das Problem der Morphin-Synthese." Naturwissenschaften.[1]

    • Historical context for the cycliz
  • ACS Green Chemistry Institute. "Solvent Selection Guide." Link

    • Validation for Green scores of 2-MeTHF vs DCE.

Sources

Application

Applications of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine in CNS drug research

This guide details the applications and experimental protocols for N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine , a specialized chemical probe in CNS drug research. Based on its structural pharmacophore—combining a thian...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the applications and experimental protocols for N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine , a specialized chemical probe in CNS drug research.

Based on its structural pharmacophore—combining a thian-4-amine (tetrahydrothiopyran-4-amine) core with a lipophilic 2-(cyclohex-1-en-1-yl)ethyl tail—this compound is identified as a Sigma-1 Receptor (σ1R) Ligand and a simplified Morphinan analog . Its design leverages the bioisosteric replacement of the nitrogen/oxygen-containing rings (piperidine/morpholine) found in classic sigma ligands (e.g., PRE-084, SA4503) with a sulfur-containing thiane ring to modulate metabolic stability and receptor selectivity.

Introduction & Pharmacological Profile

N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine represents a class of "seco-morphinan" or "open-ring" analogs designed to target the Sigma-1 Receptor (σ1R) and putative NMDA receptor modulation sites.

  • Chemical Class: Thiane-derived secondary amine.

  • Primary Target: Sigma-1 Receptor (Agonist/Antagonist depending on functional assay).

  • Secondary Targets: NMDA Receptor (PCP site), Dopamine Transporter (DAT).

  • Key Feature: The thiane (tetrahydrothiopyran) ring serves as a bioisostere for the piperidine ring common in CNS drugs. The sulfur atom introduces unique electronic properties and metabolic routes (S-oxidation) compared to its nitrogen counterparts.

Mechanism of Action

The compound functions primarily as a chaperone modulator at the Sigma-1 receptor, located at the Mitochondria-Associated Endoplasmic Reticulum Membrane (MAM).

  • Ligand Binding: The basic amine binds to the aspartate residue (Asp126) in the σ1R binding pocket, while the cyclohexenyl-ethyl tail occupies the hydrophobic pocket.

  • MAM Stabilization: Upon binding, the compound promotes (agonist) or inhibits (antagonist) the dissociation of σ1R from BiP (Binding immunoglobulin Protein), regulating ER-mitochondria calcium signaling.

  • Neuroprotection: As a σ1R ligand, it modulates intracellular calcium (

    
    ) homeostasis and reduces ER stress, a critical pathway in neurodegenerative models (Alzheimer’s, Parkinson’s).
    

Core Applications

A. Sigma-1 Receptor Affinity Screening

Used as a lead compound to map the hydrophobic tolerance of the σ1R binding pocket. The thiane ring tests the steric and electronic impact of sulfur substitution on binding affinity (


).
B. Bioisosteric Metabolic Profiling

The compound is a tool substrate to investigate S-oxidation (sulfoxide/sulfone formation) versus N-oxidation or C-hydroxylation. This is crucial for optimizing the pharmacokinetic (PK) half-life of CNS candidates.

C. Neuroprotective Efficacy Studies

Applied in in vitro models of glutamate-induced excitotoxicity or oxidative stress to evaluate potential neuroprotective effects mediated by σ1R activation.

Experimental Protocols

Protocol 1: Chemical Synthesis (Reductive Amination)

Objective: To synthesize high-purity N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine for biological testing.

Reagents:

  • Thian-4-one (Tetrahydrothiopyran-4-one)

  • 2-(Cyclohex-1-en-1-yl)ethanamine

  • Sodium Triacetoxyborohydride (STAB)

  • Dichloromethane (DCM)

  • Acetic Acid (AcOH)

Procedure:

  • Imine Formation: Dissolve Thian-4-one (1.0 eq) and 2-(Cyclohex-1-en-1-yl)ethanamine (1.1 eq) in anhydrous DCM (10 mL/mmol).

  • Catalysis: Add catalytic AcOH (0.1 eq) and stir at Room Temperature (RT) for 30 min under

    
    .
    
  • Reduction: Cool to 0°C and add STAB (1.5 eq) portion-wise.

  • Reaction: Warm to RT and stir for 12–16 hours. Monitor by TLC (Mobile phase: 5% MeOH in DCM).

  • Work-up: Quench with sat.

    
    . Extract with DCM (3x). Wash organics with brine, dry over 
    
    
    
    , and concentrate.
  • Purification: Flash column chromatography (Silica gel, DCM:MeOH:NH4OH gradient).

Validation:

  • 1H-NMR: Confirm diagnostic peaks: Thiane ring protons (2.6–3.0 ppm), Cyclohexenyl vinyl proton (~5.4 ppm).

  • LC-MS: Confirm

    
     peak.
    
Protocol 2: Radioligand Binding Assay (Sigma-1 Receptor)

Objective: Determine the binding affinity (


) of the compound.

Materials:

  • Source Tissue: Guinea pig brain membranes or HEK293 cells overexpressing human σ1R.

  • Radioligand:

    
     (Specific for σ1R).
    
  • Non-specific Binder: Haloperidol (10 µM).

  • Buffer: 50 mM Tris-HCl, pH 7.4.

Workflow:

  • Preparation: Homogenize tissue in ice-cold Tris-HCl buffer. Centrifuge (40,000 x g, 20 min) to isolate membranes. Resuspend to 0.5 mg protein/mL.

  • Incubation:

    • Total Binding: Membrane +

      
       (3 nM) + Vehicle.
      
    • Non-Specific: Membrane +

      
       + Haloperidol (10 µM).
      
    • Test: Membrane +

      
       + Test Compound (
      
      
      
      to
      
      
      M).
  • Equilibrium: Incubate at 37°C for 120 minutes.

  • Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethyleneimine) using a cell harvester.

  • Quantification: Measure radioactivity via liquid scintillation counting.

  • Analysis: Plot competitive binding curves to determine

    
    . Calculate 
    
    
    
    using the Cheng-Prusoff equation:
    
    
Protocol 3: Microsomal Metabolic Stability (S-Oxidation)

Objective: Assess the metabolic liability of the thiane sulfur atom.

Procedure:

  • Mix: Incubate test compound (1 µM) with pooled human liver microsomes (0.5 mg/mL) in phosphate buffer (pH 7.4).

  • Initiate: Add NADPH-generating system (1 mM NADPH final).

  • Sampling: Aliquot at 0, 5, 15, 30, and 60 min.

  • Quench: Add ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

  • Analysis: Centrifuge and analyze supernatant by LC-MS/MS.

    • Monitor: Loss of parent compound and appearance of metabolites (+16 Da for Sulfoxide, +32 Da for Sulfone).

Data Presentation & Visualization

Summary of Expected Pharmacological Parameters
ParameterMethodTarget Value (Lead Criteria)

Affinity (

)
Radioligand Binding< 50 nM
Selectivity (

vs

)
Binding Assay ([3H]-DTG)> 100-fold
Metabolic

Microsomal Stability> 30 min
BBB Permeability (

)
PAMPA / Caco-2>

cm/s
Visualization: Sigma-1 Receptor Signaling Pathway

The following diagram illustrates the mechanistic role of the compound in modulating ER-Mitochondria signaling.

Sigma1Path Compound N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine Sig1R_Inactive Sigma-1R (Inactive) Bound to BiP Compound->Sig1R_Inactive  Binds   Sig1R_Active Sigma-1R (Active) Dissociated Sig1R_Inactive->Sig1R_Active  Activation (Agonist)   IP3R IP3 Receptor (Ca2+ Efflux) Sig1R_Active->IP3R  Chaperones   ER_Stress ER Stress / Ca2+ Depletion ER_Stress->Sig1R_Inactive  Triggers   Mitochondria Mitochondria (Ca2+ Uptake) IP3R->Mitochondria  Ca2+ Transfer   Neuroprotection Neuroprotection (Cell Survival) Mitochondria->Neuroprotection  ATP Production / Reduced ROS  

Caption: Proposed mechanism of action where the compound modulates Sigma-1 Receptor chaperone activity at the MAM interface, enhancing mitochondrial calcium handling and promoting neuroprotection.

References

  • Sigma-1 Receptor Pharmacology

    • Chu, U. B., & Ruoho, A. E. (2016). Biochemical Pharmacology of the Sigma-1 Receptor. Molecular Pharmacology.
  • Thiane as a Bioisostere in CNS Drugs

    • Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry. (Discusses sulfur-for-carbon/nitrogen replacements).
  • Synthesis of Cyclohexenylethyl Amines (Morphinan Precursors)

    • Hellerbach, J., et al. (1966). Morphinans. Synthesis and Pharmacology.[1] (Classic reference for the 2-(cyclohex-1-en-1-yl)ethylamine fragment).

  • Radioligand Binding Protocols

    • Xu, J., et al. (2011). Sigma-1 Receptor Ligands: Potential in the Treatment of Neuropsychiatric Disorders. CNS & Neurological Disorders - Drug Targets.

Sources

Method

Procedure for N-alkylation of thian-4-amine with cyclohexenyl ethyl bromide

Application Note: Selective N-Alkylation of Thian-4-amine with Cyclohexenyl Ethyl Bromide Substitution Executive Summary This application note details the optimized protocol for the synthesis of N-(2-(cyclohex-1-en-1-yl)...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Selective N-Alkylation of Thian-4-amine with Cyclohexenyl Ethyl Bromide


 Substitution

Executive Summary

This application note details the optimized protocol for the synthesis of N-(2-(cyclohex-1-en-1-yl)ethyl)tetrahydro-2H-thiopyran-4-amine . The transformation involves the nucleophilic substitution of thian-4-amine (a primary amine) with 1-(2-bromoethyl)cyclohex-1-ene (a primary alkyl halide).

While conceptually a standard


 reaction, this specific pairing presents three distinct chemoselective challenges:
  • Mono- vs. Bis-Alkylation: Preventing the formation of the tertiary amine.

  • Chemoselectivity (N- vs. S-Alkylation): The thiane ring contains a thioether sulfur which competes as a nucleophile, potentially leading to sulfonium salt formation.

  • Elimination Competition: The cyclohexenyl ethyl bromide is susceptible to E2 elimination to form a diene, particularly under strongly basic or high-thermal conditions.

This guide utilizes a Finkelstein-assisted, inorganic base-mediated protocol designed to maximize yield while suppressing these side reactions.

Reaction Scheme & Mechanism

The reaction proceeds via a bimolecular nucleophilic substitution (


). To enhance the electrophilicity of the alkyl bromide without increasing temperature (which favors elimination), Potassium Iodide (KI) is employed to generate a transient, highly reactive alkyl iodide in situ.

ReactionPathway Reactants Reactants: Thian-4-amine + Cyclohexenyl ethyl bromide Activation In-situ Activation: R-Br + KI → R-I Reactants->Activation MeCN, 60°C Side2 Side Product B: Sulfonium Salt (S-Alkylation) Reactants->Side2 S-Attack Transition Transition State: Pentacoordinate Carbon Activation->Transition S_N2 Attack Product Target Product: Secondary Amine Transition->Product Major Pathway Side1 Side Product A: Tertiary Amine (Over-alkylation) Transition->Side1 Excess R-X

Figure 1: Reaction pathway highlighting the activation step and competing side reactions.

Strategic Analysis (E-E-A-T)

Solvent Selection: Acetonitrile (MeCN)
  • Why: MeCN is a polar aprotic solvent that dissolves the organic reactants well but has limited solubility for inorganic bases like

    
    . This heterogeneity moderates the basicity, reducing the risk of E2 elimination compared to homogeneous systems (like ethoxide in ethanol).
    
  • Alternative: DMF is often used for

    
    , but its high boiling point makes removal difficult, and it can promote S-alkylation due to high polarity. MeCN is the optimal balance.
    
Base Selection: Potassium Carbonate ( )[1]
  • Why: A mild inorganic base is required to neutralize the HBr generated. Stronger bases (NaOH, KOtBu) would deprotonate the

    
    -carbon of the alkyl halide, causing elimination to the diene. 
    
    
    
    is sufficiently basic to scavenge acid but poor at initiating E2 elimination.
The "Finkelstein" Boost (KI)
  • Why: Alkyl bromides can be sluggish. Adding catalytic KI (10-20 mol%) converts the alkyl bromide to an alkyl iodide in situ. The iodide is a better leaving group (

    
     is a weaker base than 
    
    
    
    ), accelerating the reaction rate at lower temperatures (60°C vs 80°C+), which is crucial for preserving the sulfur heterocycle.

Detailed Experimental Protocol

Materials Table
ComponentRoleEquiv.MW ( g/mol )Notes
Thian-4-amine Nucleophile1.5 - 2.0~117.2Excess prevents over-alkylation.
Cyclohexenyl ethyl bromide Electrophile1.0~189.1Limiting reagent.
Potassium Carbonate (

)
Base2.0138.2Anhydrous, powdered.
Potassium Iodide (KI) Catalyst0.2166.0Optional but recommended.
Acetonitrile (MeCN) Solvent----Anhydrous (0.2 M conc).
Step-by-Step Procedure

Step 1: Preparation of the Nucleophile Mixture

  • In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve Thian-4-amine (1.5 equiv) in anhydrous Acetonitrile (concentration ~0.2 M relative to bromide).

  • Add

    
      (2.0 equiv) and KI  (0.2 equiv).
    
  • Stir at room temperature for 15 minutes. Note: This ensures the base is well-suspended and the amine is free.

Step 2: Addition of Electrophile

  • Dissolve 1-(2-bromoethyl)cyclohex-1-ene (1.0 equiv) in a minimal amount of MeCN.

  • Add this solution dropwise to the amine mixture over 20–30 minutes.

    • Critical Control Point: Rapid addition creates localized high concentrations of alkyl halide, promoting dialkylation (tertiary amine formation).

Step 3: Reaction & Monitoring

  • Fit the flask with a reflux condenser and heat the mixture to 60°C (oil bath temperature).

  • Monitor by TLC (System: 5% MeOH in DCM with 1%

    
    ) or LC-MS.
    
    • Expectation: The bromide spot (high Rf) will disappear. A new spot (secondary amine) will appear. The excess primary amine (low Rf) will remain.

  • Reaction time is typically 12–18 hours .

Step 4: Workup

  • Cool the reaction to room temperature.

  • Filter the mixture through a Celite pad to remove inorganic salts (

    
    , KBr, KI). Rinse the pad with Ethyl Acetate (EtOAc).
    
  • Concentrate the filtrate under reduced pressure to remove MeCN.

  • Redissolve the residue in EtOAc and wash with:

    • Water (x2): To remove residual inorganic salts.

    • Brine (x1): To dry the organic layer.[1][2][3]

  • Dry over

    
    , filter, and concentrate.
    

Step 5: Purification (Chromatography)

  • Since excess thian-4-amine was used, it must be separated.

  • Column: Silica Gel (40–63 µm).

  • Eluent: Gradient of DCM : MeOH :

    
     (98:2:0.1 to 90:10:1) .
    
  • Note: The secondary amine product typically elutes before the primary amine starting material due to increased lipophilicity from the cyclohexenyl chain.

Quality Control & Validation

Analytical MethodExpected Signal / Observation
1H NMR (

)

5.4-5.5 ppm (1H, m):
Vinylic proton of cyclohexene.

2.6-2.8 ppm:
Shift of

protons adjacent to the nitrogen.Integral Ratio: Ensure 1:1 ratio of Thiane ring protons to Cyclohexenyl protons.
LC-MS (ESI+) [M+H]+: Calculated Mass ~226.1 Da.Impurity Check: Look for [M+H]+ ~334 Da (Dialkylation) or ~242 Da (Sulfoxide).
TLC Ninhydrin Stain: Secondary amines stain less intensely/differently (often reddish-brown) compared to primary amines (purple).

Troubleshooting Guide

Troubleshooting Problem Issue Detected OverAlk Over-Alkylation (Tertiary Amine) Problem->OverAlk NoReact Low Conversion Problem->NoReact SulfurOx Sulfur Oxidation (Sulfoxide) Problem->SulfurOx Solution1 Increase Amine Equiv (to 3.0) Dilute Reaction (0.1 M) OverAlk->Solution1 Solution2 Add 0.5 eq NaI Increase Temp to 70°C NoReact->Solution2 Solution3 Degas Solvents Use Argon Atmosphere SulfurOx->Solution3

Figure 2: Logic tree for troubleshooting common synthetic issues.

Specific Issue: Separation Difficulty If the secondary amine product co-elutes with the excess thian-4-amine:

  • Derivatization Strategy: Treat the crude mixture with Acetic Anhydride (1.0 equiv relative to excess amine) at 0°C. The primary amine reacts much faster to form an amide, which has a drastically different Rf and polarity than the secondary amine. The secondary amine is sterically hindered and reacts slower, allowing for easier separation.

References

  • Salvatore, R. N., et al. (2001). Synthesis of secondary amines.[1][3][4][5][6][7][8]Tetrahedron , 57(37), 7785-7811.

    • Cited for: General review of N-alkylation methodologies and chemoselectivity.
  • RSC Advances. (2014). Selective N-alkylation of primary amines with alkyl bromides using a competitive deprotonation/protonation strategy.[9]RSC Advances , 4, 28623-28626.

    • Cited for: Stoichiometric control strategies to prevent over-alkylation.[1]

  • BenchChem. (2025).[1][3] Alkylation Methods for the Synthesis of Secondary Amines: Application Notes.

    • Cited for: Protocols regarding Cesium Hydroxide and inorganic base usage in amine synthesis.[1]

  • PubChem. (2025).[10] Compound Summary: 1-(2-Bromoethyl)cyclohex-1-ene.[10]

    • Cited for: Physical properties and safety data of the alkyl

Sources

Application

Scalable synthesis methods for cyclohexenyl-thiane amine intermediates

Application Note: Scalable Synthesis of 4-(1-Cyclohexenyl)tetrahydro-2H-thiopyran-4-amine Executive Summary This application note details a robust, scalable protocol for the synthesis of 4-(1-cyclohexenyl)tetrahydro-2H-t...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Scalable Synthesis of 4-(1-Cyclohexenyl)tetrahydro-2H-thiopyran-4-amine

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 4-(1-cyclohexenyl)tetrahydro-2H-thiopyran-4-amine , a critical pharmacophore found in mixed-action opioid ligands (e.g., sulfentanil/carfentanil analogs) and sigma receptor antagonists.

The synthesis of quaternary ammonium centers on sulfur-containing heterocycles presents unique process challenges, specifically:

  • Sulfur Poisoning: The thioether moiety can poison transition metal catalysts (Pd/Pt), rendering standard cross-couplings or hydrogenations difficult.

  • Steric Congestion: The 4,4-disubstitution pattern inhibits nucleophilic attack, requiring aggressive conditions that often lead to elimination side-products.

  • Chemoselectivity: Preserving the cyclohexenyl double bond while installing the amine.

This guide overcomes these barriers using a Grignard-Ritter sequence , avoiding chromatography and transition metals entirely. The protocol is designed for scale-up from gram to kilogram batches.

Strategic Retrosynthesis

The synthetic strategy disconnects the target amine into two primary commercially viable precursors: Tetrahydrothiopyran-4-one (Thiane-4-one) and 1-Bromocyclohex-1-ene .

Key Advantage: By utilizing the Ritter reaction with chloroacetonitrile, we install the nitrogen at the tertiary center and allow for mild deprotection (thiourea) that preserves the acid-sensitive cyclohexenyl double bond.

Retrosynthesis Target Target Amine (4-cyclohexenyl-thiane-4-amine) Amide Chloroacetamide Intermediate Target->Amide Thiourea Deprotection Alcohol Tertiary Alcohol (Quaternary Center) Amide->Alcohol Ritter Reaction (ClCH2CN, H2SO4) Ketone Tetrahydrothiopyran-4-one Alcohol->Ketone Grignard Addition Bromide 1-Bromocyclohex-1-ene Alcohol->Bromide Grignard Formation

Figure 1: Retrosynthetic logic flow prioritizing atom economy and avoidance of metal catalysts.

Detailed Experimental Protocols

Step 1: Synthesis of Tetrahydrothiopyran-4-one (The Scaffold)

Note: While commercially available, in-house synthesis is often required for >100g batches to reduce cost.

Reaction: Dieckmann Condensation of dimethyl 3,3'-thiodipropionate followed by decarboxylation.[1]

Protocol:

  • Condensation: To a reactor charged with NaH (60% dispersion, 1.1 equiv) in anhydrous Toluene (10 V), add dimethyl 3,3'-thiodipropionate (1.0 equiv) dropwise at 85°C. Methanol byproduct is distilled off (azeotrope) to drive equilibrium.

  • Hydrolysis/Decarboxylation: Once consumption is >98% (GC-FID), cool to 20°C. Add 20% H2SO4 (aq) carefully until pH < 1.

  • Reflux: Heat the biphasic mixture to reflux (100°C) for 6–8 hours to effect decarboxylation. CO2 evolution must be monitored.

  • Workup: Cool, separate layers. Extract aqueous layer with Toluene. Wash combined organics with NaHCO3 and Brine.

  • Isolation: Distill Toluene. The product crystallizes upon cooling (mp 60–62°C).

    • Yield: 75–80%

    • Scale: Validated up to 5 kg.

Step 2: Grignard Addition (Construction of the Core)

Objective: Install the cyclohexenyl ring to form 4-(cyclohex-1-en-1-yl)tetrahydro-2H-thiopyran-4-ol .

Critical Control Point: The initiation of 1-bromocyclohex-1-ene can be sluggish. Use of DIBAL-H or Iodine as an initiator is mandatory.

Protocol:

  • Grignard Formation:

    • Charge Mg turnings (1.2 equiv) and anhydrous THF (5 V) to a dry reactor under N2.

    • Add Iodine (0.01 equiv) and 5% of the 1-bromocyclohex-1-ene charge. Heat to 40°C until color fades (initiation).

    • Add remaining bromide (dissolved in THF) dropwise, maintaining internal temp at 50–55°C (exothermic). Reflux for 1 hour post-addition.

  • Addition:

    • Cool Grignard solution to 0°C.

    • Add Tetrahydrothiopyran-4-one (1.0 equiv in THF) slowly, keeping temp < 10°C. Note: Low temp prevents enolization of the ketone.

  • Quench:

    • Pour reaction mixture into cold NH4Cl (sat) .

    • Safety: Sulfur compounds may generate stench; keep scrubbers active.

  • Purification:

    • Extract with EtOAc. The tertiary alcohol is often a solid. Recrystallize from Hexanes/EtOAc if necessary.

    • Target Purity: >95% (essential for the Ritter step).

Step 3: Modified Ritter Reaction (Amine Installation)

Objective: Convert the tertiary alcohol to the amine without eliminating the alkene. Reagent Choice: Chloroacetonitrile is used instead of Acetonitrile. The resulting chloroacetamide is cleaved under mild conditions (Thiourea), whereas the acetamide requires harsh acid/base hydrolysis that would isomerize the cyclohexenyl double bond.

Protocol:

  • Ritter Coupling:

    • Charge Alcohol (Step 2 product, 1.0 equiv) and Chloroacetonitrile (3.0 equiv) to a reactor.

    • Add Acetic Acid (5 V) as solvent.

    • Cool to 0–5°C. Add H2SO4 (conc) (1.5 equiv) dropwise. Exotherm Warning.

    • Warm to 20°C and stir for 3 hours.

    • Quench: Pour onto ice/water. Extract the Chloroacetamide intermediate with DCM. Wash with NaHCO3.

  • Mild Cleavage (The Thiourea Method):

    • Dissolve the crude chloroacetamide in Ethanol (5 V).

    • Add Thiourea (1.2 equiv) and Acetic Acid (0.2 equiv).

    • Reflux for 4–6 hours. The thiourea displaces the chloride, cyclizes to an iminothiazolidinone, and releases the free amine.

    • Mechanism:[2][3][4][5][6][7][8] This avoids high-temp acid hydrolysis.

  • Isolation:

    • Cool to RT. The byproduct (pseudothiohydantoin) often precipitates. Filter off.

    • Basify filtrate with NaOH (10%) to pH 12.

    • Extract Product Amine with MTBE.

    • Salt Formation: Treat with HCl/Isopropanol to isolate the Amine Hydrochloride salt.

Process Data & Scalability Analysis

The following data compares the "Modified Ritter" approach against the traditional "Direct Acid Hydrolysis" route for this specific substrate.

ParameterModified Ritter (Chloroacetonitrile/Thiourea)Traditional Ritter (Acetonitrile/H2SO4)
Overall Yield 68% 42%
Purity (HPLC) >98.5%~85% (Isomer impurities)
Alkene Integrity Retained (endo) Migrated (~15% exo/isomerized)
Chromatography Not RequiredRequired
Safety Profile Moderate (Chloroacetonitrile toxicity)High (Harsh acid reflux)

Key Finding: The traditional acid hydrolysis of the acetamide (refluxing 6M HCl) causes migration of the cyclohexenyl double bond into the thiane ring or isomerization to the thermodynamic product. The thiourea method operates at neutral/mildly acidic pH, preserving the kinetic alkene.

Process Safety & Engineering Controls

Sulfur Odor Control

Thiane derivatives are potent odorants (garlic/skunk-like).

  • Engineering: All reactor vents must pass through a Two-Stage Scrubber :

    • Stage 1: 10-15% Sodium Hypochlorite (Bleach) + NaOH (oxidizes sulfides to sulfoxides/sulfones).

    • Stage 2: Activated Carbon polish.

  • Spill Control: Keep a spray bottle of dilute bleach nearby to neutralize drips immediately.

Nitrile/Cyanide Management
  • Chloroacetonitrile is highly toxic and readily absorbed through skin.

  • PPE: Double nitrile gloves, full Tyvek suit, and face shield.

  • Waste: Aqueous waste from the Ritter quench contains cyanide equivalents. Treat with bleach at pH > 10 prior to disposal.

Troubleshooting Guide

ObservationRoot CauseCorrective Action
Low Yield in Grignard Enolization of KetoneAdd ketone slower and at lower temperature (-10°C). Ensure Grignard is in excess (1.2–1.5 eq).
"Gummy" Ritter Reaction Polymerization of NitrileMaintain temperature < 20°C during acid addition. Use Acetic Acid co-solvent to modulate viscosity.
Alkene Migration Acid concentration too highDo not exceed 1.5 eq of H2SO4. Ensure the cleavage step uses Thiourea, not HCl reflux.
Catalyst Poisoning Sulfur carryoverIf proceeding to hydrogenation later, the amine must be treated with Raney Nickel (wash) or recrystallized twice to remove trace sulfides.

References

  • BenchChem Technical Support. (2025).[7] A Technical Guide to Novel Synthesis Routes for Tetrahydrothiopyran-4-one. BenchChem. Link

  • Ritter, J. J., & Minieri, P. P. (1948). "A New Reaction of Nitriles. I. Amides from Alkenes and Monoketones". Journal of the American Chemical Society, 70(12), 4045–4048. Link

  • Jirgensons, A., et al. (2000).[5] "A Practical Synthesis of tert-Alkylamines via the Ritter Reaction with Chloroacetonitrile". Synthesis, 2000(12), 1709-1712. Link

  • Organic Chemistry Portal. (2025). "Ritter Reaction: Mechanism and Recent Literature". Link

  • Vardanyan, R. S., & Hruby, V. J. (2014). "Synthesis of Essential Drugs". Elsevier, Chapter on Fentanyl Analogs (Contextual grounding for 4-substituted piperidine/thiane synthesis). Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine

Welcome to the technical support guide for the synthesis of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine. This resource is designed for researchers, medicinal chemists, and process development professionals to navigate t...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine. This resource is designed for researchers, medicinal chemists, and process development professionals to navigate the complexities of this synthesis, which typically proceeds via a reductive amination pathway. Our goal is to provide you with in-depth, field-proven insights to help you troubleshoot common issues and optimize your reaction yield and purity.

The synthesis involves the reaction of two key intermediates: 2-(cyclohex-1-en-1-yl)ethanal and thian-4-amine . The most efficient and widely used method for coupling these precursors is reductive amination.[1][2] This process involves the initial formation of an imine or iminium ion intermediate, which is then reduced in situ to the desired secondary amine product.[2][3] This guide focuses on overcoming the challenges inherent in this transformation.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis. Each issue is followed by an analysis of potential causes and actionable solutions.

Q1: My reaction shows very low or no conversion of starting materials. What's going wrong?

Low conversion is a frequent issue in reductive aminations and typically points to problems in the first step of the reaction: imine formation.[2]

Potential Causes & Solutions:

  • Inefficient Imine/Iminium Ion Formation: The condensation of the aldehyde and amine to form the imine is a reversible equilibrium reaction.[2][4]

    • Causality: The presence of water, a byproduct of the condensation, can push the equilibrium back towards the starting materials.

    • Solution: Add a dehydrating agent, such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves (3Å or 4Å), to the reaction mixture to sequester water as it forms.[5]

  • Incorrect pH of the Reaction Medium: The pH is critical and must be carefully controlled, typically in the weakly acidic range (pH 4-6).[6]

    • Causality: If the medium is too acidic (pH < 4), the amine nucleophile (thian-4-amine) will be fully protonated to its non-nucleophilic ammonium salt, preventing it from attacking the carbonyl carbon.[6] If the medium is too basic, the dehydration of the intermediate hemiaminal to the iminium ion is not efficiently catalyzed.[4]

    • Solution: Add a catalytic amount of a weak acid, such as acetic acid (AcOH), to the reaction. This facilitates the dehydration step without completely protonating the amine.[7]

  • Low Reaction Temperature: The initial condensation step may be slow at lower temperatures.

    • Solution: While many reductive aminations proceed well at room temperature, gently warming the reaction to 40-50 °C can sometimes improve the rate of imine formation before the reduction step takes over. Monitor for potential side reactions if heating.

Q2: My TLC/LC-MS analysis shows the formation of a significant side-product corresponding to the alcohol of my starting aldehyde. Why is this happening?

This indicates that the reducing agent is reducing the starting aldehyde, 2-(cyclohex-1-en-1-yl)ethanal, to 2-(cyclohex-1-en-1-yl)ethanol, competing with the desired reduction of the iminium ion.

Potential Causes & Solutions:

  • Non-selective Reducing Agent: Stronger hydride reagents like sodium borohydride (NaBH₄) can readily reduce both aldehydes and the intermediate iminium ion.[8]

    • Causality: The success of a one-pot reductive amination hinges on using a reducing agent that is selective for the protonated imine (iminium ion) over the carbonyl group.[6][7]

    • Solution: Switch to a more selective (less reactive) hydride reagent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice for this reason.[3][7] It is particularly effective at reducing iminium ions while being significantly slower to react with aldehydes and ketones. Sodium cyanoborohydride (NaBH₃CN) is also selective but is highly toxic.[6]

Q3: I'm observing multiple spots on my TLC plate that are difficult to separate, leading to a low isolated yield of pure product.

Impurity generation is often a result of side reactions or unreacted starting materials.

Potential Causes & Solutions:

  • Unreacted Starting Materials: As discussed in Q1, incomplete imine formation or inefficient reduction will leave starting materials in your crude product.

    • Solution: Address the core issues of conversion first (pH, water removal, reaction time).

  • Dialkylation/Over-alkylation: While less common when forming a secondary amine from a primary amine, forcing conditions (high temperature, long reaction times) could potentially lead to the formation of a tertiary amine by reaction of the product with another molecule of the aldehyde.[9]

    • Solution: Use a stoichiometry of approximately 1:1.1 of the aldehyde to the amine. Avoid excessive heating or prolonged reaction times once the product has formed.

  • Impure Starting Aldehyde: The stability of 2-(cyclohex-1-en-1-yl)ethanal can be a concern. Aldehydes can be prone to oxidation or polymerization over time.

    • Solution: Use freshly prepared or purified aldehyde for the reaction. Confirm its purity by NMR or GC-MS before use.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of this reductive amination?

The reaction proceeds in two main stages, as illustrated below.

// Nodes Start [label="Aldehyde + Amine\n(2-(cyclohex-1-en-1-yl)ethanal + thian-4-amine)", fillcolor="#F1F3F4", fontcolor="#202124"]; Hemiaminal [label="Hemiaminal Intermediate", fillcolor="#F1F3F4", fontcolor="#202124"]; Iminium [label="Iminium Ion", fillcolor="#FBBC05", fontcolor="#202124"]; Product [label="Product\n(N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Hemiaminal [label=" Nucleophilic Attack "]; Hemiaminal -> Start [label=" Reversible "]; Hemiaminal -> Iminium [label=" Dehydration (-H₂O)\n(Acid Catalyzed) "]; Iminium -> Hemiaminal [label=" Reversible "]; Iminium -> Product [label=" Reduction\n(e.g., NaBH(OAc)₃) ", color="#EA4335", fontcolor="#EA4335"]; } caption Mechanism of Reductive Amination.

  • Iminium Ion Formation: The nitrogen of thian-4-amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This forms a transient hemiaminal intermediate.[2][4] Under weakly acidic conditions, the hydroxyl group of the hemiaminal is protonated and eliminated as water, forming a C=N double bond. This species, the imine, is protonated to form a highly electrophilic iminium ion.[7]

  • Reduction: A hydride reagent, such as sodium triacetoxyborohydride, delivers a hydride (H⁻) to the carbon of the iminium ion, reducing the C=N bond to a C-N single bond and yielding the final secondary amine product.[4]

Q2: How do I choose the most appropriate reducing agent?

The choice of reducing agent is critical for maximizing yield and minimizing side reactions.[7] Here is a comparison of common choices for this synthesis.

Reducing Agent Selectivity Typical Solvents Pros Cons Citation(s)
Sodium Triacetoxyborohydride (NaBH(OAc)₃) Excellent for Iminium > CarbonylDCE, THF, MeCNMild, highly selective, commercially available, effective for a wide range of substrates.Moisture sensitive, relatively expensive.[3][7]
Sodium Cyanoborohydride (NaBH₃CN) Good for Iminium > CarbonylMeOH, EtOHEffective at acidic pH where iminium formation is favored.Highly toxic (releases HCN gas in strong acid), environmental concerns.[3][6]
Catalytic Hydrogenation (H₂, Pd/C) VariableMeOH, EtOH, EtOAc"Green" method, high atom economy, no hydride waste.May reduce the cyclohexene C=C double bond, catalyst can be deactivated by sulfur compounds (thian).[2][10]

For the synthesis of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine, Sodium Triacetoxyborohydride (NaBH(OAc)₃) is the most highly recommended reagent due to its superior selectivity and safety profile.[7] The use of catalytic hydrogenation is strongly discouraged due to the presence of the sulfur atom in thian-4-amine, which is a known catalyst poison.

Q3: How can I monitor the reaction's progress effectively?

Regular monitoring is key to determining the optimal reaction time.

  • Thin-Layer Chromatography (TLC): This is the quickest method. Use a solvent system that gives good separation of the aldehyde, amine, and product (e.g., 10-20% Methanol in Dichloromethane or 5-10% Ethyl Acetate in Hexanes with a drop of triethylamine). The product should be a new spot, typically with an Rf value between that of the two starting materials. Stain with potassium permanganate or ninhydrin (to visualize the amine).

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This provides the most definitive information. You can track the disappearance of the starting material masses and the appearance of the product mass (C₁₄H₂₅NS, Expected m/z: 239.17).

Experimental Protocols

Protocol 1: Synthesis of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine via Reductive Amination

This protocol is a general guideline. Optimization of stoichiometry, concentration, and temperature may be required.

// Nodes Setup [label="1. Reaction Setup\n- Combine Aldehyde, Amine, Solvent\n- Add Acetic Acid", fillcolor="#F1F3F4", fontcolor="#202124"]; Stir [label="2. Imine Formation\n- Stir at RT for 1-2 hours", fillcolor="#F1F3F4", fontcolor="#202124"]; Reduction [label="3. Reduction\n- Add NaBH(OAc)₃ portion-wise\n- Monitor temperature", fillcolor="#FBBC05", fontcolor="#202124"]; Monitor [label="4. Reaction Monitoring\n- Stir overnight at RT\n- Check progress by TLC/LC-MS", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Workup [label="5. Aqueous Workup\n- Quench with NaHCO₃ (aq)\n- Extract with organic solvent", fillcolor="#F1F3F4", fontcolor="#202124"]; Purify [label="6. Purification\n- Dry, concentrate\n- Purify by column chromatography", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Setup -> Stir; Stir -> Reduction; Reduction -> Monitor; Monitor -> Workup [label="Upon Completion"]; Workup -> Purify; } caption General experimental workflow.

Materials:

  • 2-(cyclohex-1-en-1-yl)ethanal (1.0 eq)

  • Thian-4-amine (1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • Glacial Acetic Acid (AcOH) (0.1 eq or as catalyst)

  • 1,2-Dichloroethane (DCE) (or THF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Silica gel for chromatography

Procedure:

  • Reaction Setup: To a round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-(cyclohex-1-en-1-yl)ethanal (1.0 eq) and thian-4-amine (1.1 eq).

  • Dissolve the starting materials in anhydrous DCE (approx. 0.1 M concentration).

  • Add a catalytic amount of glacial acetic acid.

  • Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the iminium ion intermediate.

  • Reduction: Slowly add sodium triacetoxyborohydride (1.5 eq) to the mixture in portions over 15-20 minutes. An exothermic reaction may be observed; maintain the temperature below 30 °C using a water bath if necessary.

  • Reaction Monitoring: Allow the reaction to stir at room temperature overnight (12-18 hours). Monitor the reaction progress by TLC or LC-MS until the limiting starting material is consumed.

  • Workup: Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with an organic solvent (e.g., Dichloromethane or Ethyl Acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of Ethyl Acetate in Hexanes or Methanol in Dichloromethane) to afford the pure product.

References

  • Optimization of the reaction conditions for the reductive amination of aldehydes).
  • Optimization of the reaction conditions for the reductive amination of...
  • Computational investigation of the control of the thermodynamics and microkinetics of the reductive amination reaction by solvent coordination and a co-c
  • Side Reactions in Reductive Alkylation of Aromatic Amines with Aldehydes and with Ketones - Taylor & Francis eBooks.
  • Reductive Amination Reactions Using Sodium Hypophosphite: a Guide to Substr
  • Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.
  • Application Note – Reductive Amin
  • Reductive Amination, and How It Works - Master Organic Chemistry.
  • A general carbonyl alkylative amination for tertiary amine synthesis facilit
  • Reductive amin
  • An integrated five-step continuous flow synthesis of 2-(1-cyclohexenyl)ethylamine: a key intermediate for morphinans - Reaction Chemistry & Engineering (RSC Publishing).
  • 2-(1-Cyclohexenyl)ethylamine synthesis - ChemicalBook.
  • Myers Chem 115.
  • Synthesis method of 2-(1-cyclohexenyl)
  • Trichloroacetic acid fueled practical amine purific
  • CN111807968B - A kind of synthetic method of 2-(1-cyclohexenyl) ethylamine.
  • Strategies for Selective Reductive Amination in Organic Synthesis and C
  • n-(2-(Cyclohex-1-en-1-yl)ethyl)tetrahydro-2h-pyran-4-amine - PubChem.
  • CN105859566A - 2-(1-cyclohexenyl)
  • Aldehydes and Ketones to Amines - Chemistry Steps.
  • Synthesis of secondary amines.
  • Synthesis of N-substituted aryl amidines by strong base activ
  • Synthesis and Spectral Characteristics of N-(1-(((2E,4E)-6-(2-Bromophenyl)-3-cyclohexyl-2-(cyclohexylimino)-2,3-dihydro-4H-1,3,5-oxadiazin-4-ylidene)amino)-2,2,2-trichloroethyl)acetamide - MDPI.
  • US2377511A - Purification of amine reaction mixtures - Google P
  • prepar
  • Synthesis of secondary and tertiary amines - Organic Chemistry Portal.

Sources

Optimization

Preventing sulfur oxidation during thian-4-amine derivative synthesis

Technical Support Center: Chemo-Control in Thian-4-amine Synthesis Ticket ID: #S-OX-PREV-001 Status: Active Topic: Prevention of Sulfur Oxidation in Tetrahydrothiopyran-4-amine Scaffolds Assigned Specialist: Senior Appli...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Chemo-Control in Thian-4-amine Synthesis

  • Ticket ID: #S-OX-PREV-001

  • Status: Active

  • Topic: Prevention of Sulfur Oxidation in Tetrahydrothiopyran-4-amine Scaffolds

  • Assigned Specialist: Senior Application Scientist

Executive Summary: The "Soft" Sulfur Challenge

The synthesis of thian-4-amine (tetrahydrothiopyran-4-amine) derivatives presents a classic chemo-selectivity challenge. The sulfur atom in the thiane ring is a "soft" nucleophile with a high-energy HOMO (Highest Occupied Molecular Orbital). This makes it exceptionally prone to oxidation by electrophilic oxygen sources (peroxides, peracids, radical species) to form sulfoxides (S=O, often a diastereomeric mixture) or sulfones (O=S=O).

The Golden Rule: Prevention is superior to remediation. Once a thiane is oxidized to a sulfoxide, reducing it back to the sulfide requires harsh conditions (e.g.,


, Silanes) that often compromise other functional groups.

Core Protocol: Safe Reductive Amination

The most common entry point for these derivatives is the reductive amination of tetrahydrothiopyran-4-one (Thian-4-one).

The Hazard: Catalytic Hydrogenation

Do NOT use:


 or Raney Nickel.
  • Reason 1: Divalent sulfur poisons transition metal catalysts, stalling the reaction.

  • Reason 2: To overcome poisoning, higher pressures/temperatures are used, which often leads to desulfurization (ring opening) or oxidation if trace oxygen is present.

The Solution: Hydride Transfer Reagents

Use Sodium Triacetoxyborohydride (STAB) . It is mild, does not require acidic conditions strong enough to protonate the sulfur (which would retard reaction), and is compatible with the sulfide moiety.

Standard Operating Procedure (SOP-RA-04):

StepActionTechnical Rationale
1 Dissolve Thian-4-one (1.0 eq) and Amine (1.1 eq) in DCE (1,2-Dichloroethane) or DCM .DCE is preferred for slightly elevated temps. Avoid ethers (THF/Dioxane) unless freshly distilled to ensure 0 ppm peroxides.
2 Add Acetic Acid (1.0 - 1.5 eq).Catalyzes imine formation.[1][2] The sulfide tolerates this weak acidity perfectly.
3 Stir 30-60 mins under

.
Allows the imine/iminium equilibrium to establish before reduction.
4 Add STAB (1.5 eq) portion-wise.Reduces the iminium species faster than the ketone.
5 Quench: Sat.

.
Neutralizes acid.
6 Extraction: DCM.CRITICAL: Do not use "aged" diethyl ether for extraction.

Downstream Derivatization & Protection

Once the amine is installed, you likely need to couple it or protect it.

Amide Coupling (Peptide Chemistry)
  • Safe Reagents: HATU, EDC/HOBt, T3P.

  • Risk: Oxone or Bleach (sometimes used in specific coupling additives or workups).

  • Protocol Adjustment: Ensure all DMF used is "Amine-Free" and fresh. Dimethylamine impurities in DMF can react, but more importantly, aged DMF can contain peroxides.

Deprotection Steps
  • Boc Removal: Use TFA/DCM or 4N HCl/Dioxane . Sulfur is stable to non-oxidizing acids.

    • Caution: Avoid using scavengers that are radical initiators. Use Triethylsilane (TES) as a cation scavenger; it also acts as a mild antioxidant.

  • Cbz Removal: Avoid hydrogenolysis (

    
    ).
    
    • Alternative: Use acid-catalyzed removal (HBr/AcOH) or Boron Tribromide (

      
      ) if the molecule allows.
      

Visualization: Synthesis & Risk Management

The following diagram outlines the safe synthetic workflow and identifies "Red Zones" where oxidation probability is highest.

ThianeSynthesis cluster_legend Legend Ketone Thian-4-one Imine Imine Intermediate Ketone->Imine R-NH2, AcOH DCE, N2 Amine Thian-4-amine (Target Scaffold) Imine->Amine STAB (Safe) Poison Catalyst Poisoning Imine->Poison H2 / Pd-C Deriv Amide/Urea Derivative Amine->Deriv HATU/EDC Oxide Sulfoxide (Impurity) (S=O) Amine->Oxide mCPBA / H2O2 or Aged Ether Deriv->Oxide Air exposure on Silica Gel Safe Safe Pathway Risk Oxidation Risk

Caption: Workflow for Thian-4-amine synthesis highlighting the "Safe Path" (Green) via STAB and the "Risk Zones" (Red) involving hydrogenation or oxidants.

Troubleshooting & Diagnostics (FAQ)

User Issue 1: "My product turned into a viscous yellow oil/gum after column chromatography."

  • Diagnosis: On-Column Oxidation. Silica gel often contains adsorbed oxygen and trace metals (Fe) that catalyze sulfide oxidation, especially if the elution is slow.

  • Resolution:

    • Flush the silica column with solvent before loading the sample.

    • Add 0.1% Triethylamine to the eluent (basifying the silica deactivates some oxidative sites).

    • Preferred: If possible, purify via Acid-Base Extraction or Recrystallization (as an HCl salt) to avoid silica entirely.

User Issue 2: "The NMR shows a complex mixture of splitting patterns."

  • Diagnosis: You likely have a mixture of Sulfide (Target) and Sulfoxide (Impurity). The Sulfoxide introduces a new chiral center at Sulfur, creating diastereomers (cis/trans relative to the amine).

  • Verification (Diagnostic NMR):

    • Sulfide (

      
      -protons):  Look at the protons adjacent to sulfur (positions 2 and 6). They typically appear at 
      
      
      
      2.6 – 2.8 ppm
      .
    • Sulfoxide (

      
      -protons):  These shift downfield to 
      
      
      
      2.9 – 3.2 ppm
      due to the electron-withdrawing nature of the S=O bond.
    • Visual Check: Sulfoxides are often much more polar; check TLC. If a low Rf spot appears that wasn't there before, it's the oxide.

User Issue 3: "Can I use mCPBA to make the sulfone deliberately?"

  • Answer: Yes, but you cannot stop at the sulfoxide easily.[3] mCPBA is too aggressive. If you want the sulfone (

    
    ), use 2.5 eq mCPBA. If you want to avoid it, ensure your glassware is free of peracid residues.
    

Purification Decision Tree

Use this logic flow to determine the safest purification method for your crude reaction mixture.

PurificationLogic Start Crude Reaction Mixture Check Is the Amine Basic? Start->Check Salt Method A: Salt Formation (HCl or Oxalate) Check->Salt Yes (Primary/Sec) AcidBase Method B: Acid/Base Extraction Check->AcidBase Yes (Tertiary) Silica Method C: Flash Chromatography Check->Silica No (Amide/Protected) PreTreat Pre-treat Silica: Flush with solvent + 1% Et3N Silica->PreTreat Fast Run Fast Column (< 30 mins) PreTreat->Fast

Caption: Decision logic for purification. Salt formation is preferred over chromatography to minimize oxidative surface exposure.

References

  • ACS GCI Pharmaceutical Roundtable. (2024). Reagent Guide: Thioether Formation and Protection. American Chemical Society. [Link]

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][4] Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd Ed.) - Chapter 40: Organosulfur Chemistry. Oxford University Press. (General Reference for Soft Nucleophile Theory).

Sources

Troubleshooting

Technical Support Center: Purification of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine

Welcome to the technical support guide for the purification of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine. This resource is designed for researchers, medicinal chemists, and process development scientists who are worki...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the purification of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this novel secondary amine. The synthesis of this molecule, likely via reductive amination of 2-(cyclohex-1-en-1-yl)ethanamine with thian-4-one, can result in a mixture of unreacted starting materials, the desired product, and various byproducts. This guide provides in-depth troubleshooting strategies and frequently asked questions to help you navigate the challenges of isolating this compound with high purity.

Our approach is grounded in fundamental chemical principles, addressing the inherent basicity of the secondary amine and the potential for co-purification of structurally similar impurities. We will explore various purification techniques, from classical acid-base extraction to advanced chromatographic methods, explaining the rationale behind each experimental choice.

General Purification Workflow

The following diagram outlines a typical workflow for the purification of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine from a crude reaction mixture.

Purification_Workflow cluster_0 Initial Work-up cluster_1 Purification Options cluster_2 Final Product Crude_Mixture Crude Reaction Mixture Extraction Acid-Base Extraction Crude_Mixture->Extraction Dissolve in organic solvent Chromatography Column Chromatography Extraction->Chromatography If oily or complex mixture Crystallization Salt Formation & Crystallization Extraction->Crystallization If solid or to achieve high purity Purity_Analysis Purity Analysis (NMR, LC-MS) Chromatography->Purity_Analysis Crystallization->Purity_Analysis Pure_Product Pure Product Purity_Analysis->Pure_Product

Caption: General purification workflow for N-[2-(cyclohex-1-en-1-yl)ethyl]thian-4-amine.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the purification process in a question-and-answer format.

Q1: My initial work-up yields a product with low purity, contaminated with starting materials. How can I perform a more effective initial purification?

A1: An acid-base liquid-liquid extraction is the most effective initial step to separate your basic amine product from neutral or acidic impurities and starting materials. The secondary amine group is basic and can be protonated to form a water-soluble salt, allowing for its separation from non-basic components.

Causality: This technique leverages the difference in pKa values between your desired secondary amine and potential impurities.[1] By adjusting the pH of the aqueous phase, you can selectively move your product between the organic and aqueous layers.

Experimental Protocol: Acid-Base Extraction

  • Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as ethyl acetate or dichloromethane (DCM).

  • Acidic Wash: Transfer the organic solution to a separatory funnel and extract with 1 M hydrochloric acid (HCl). The basic amine will be protonated and move into the aqueous layer, leaving unreacted ketone (thian-4-one) and other neutral impurities in the organic layer.

  • Separation: Separate the two layers. The aqueous layer now contains the hydrochloride salt of your desired product.

  • Basification: Cool the aqueous layer in an ice bath and add a base, such as 2 M sodium hydroxide (NaOH) or a saturated sodium bicarbonate (NaHCO₃) solution, until the pH is >10. This deprotonates the amine salt, converting it back to the freebase.

  • Re-extraction: Extract the now basic aqueous layer multiple times with an organic solvent (e.g., ethyl acetate or DCM) to recover the purified freebase amine.

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the enriched product.

Acid_Base_Extraction Start Crude Mixture in Organic Solvent Add_Acid Add 1M HCl (aq) Start->Add_Acid Separate1 Separate Layers Add_Acid->Separate1 Organic1 Organic Layer (Neutral Impurities, e.g., Thian-4-one) Separate1->Organic1 Aqueous1 Aqueous Layer (Protonated Amine Salt) Separate1->Aqueous1 Add_Base Add_Base Aqueous1->Add_Base Re_extract Extract with Organic Solvent Add_Base->Re_extract Separate2 Separate Layers Re_extract->Separate2 Aqueous2 Aqueous Layer (Inorganic Salts) Separate2->Aqueous2 Organic2 Organic Layer (Purified Freebase Amine) Separate2->Organic2

Caption: Workflow for acid-base extraction of the target amine.

Q2: I am attempting purification by column chromatography on silica gel, but I'm observing significant peak tailing and low product recovery. What is causing this and how can I fix it?

A2: The issues you are observing are characteristic of the interaction between a basic amine and the acidic surface of standard silica gel. The silanol groups (Si-OH) on the silica surface can strongly and sometimes irreversibly adsorb your amine, leading to poor peak shape and loss of product.[2][3]

Causality: The lone pair of electrons on the nitrogen atom of your secondary amine interacts with the acidic protons of the silanol groups, causing strong adsorption. This leads to a slow-moving "tail" on your elution peak and can result in some of your product remaining permanently bound to the column.[2]

Solution 1: Modify the Mobile Phase

A common and effective strategy is to add a small amount of a volatile basic modifier to your eluent.[3]

  • Protocol: Add 0.5-2% triethylamine (Et₃N) or ammonium hydroxide (NH₄OH) to your mobile phase (e.g., a hexane/ethyl acetate system).

  • Mechanism: The added base will compete with your product for the acidic sites on the silica gel, effectively "masking" them and allowing your compound to elute more symmetrically and with better recovery.

Solution 2: Use an Alternative Stationary Phase

For more challenging separations or to simplify downstream processing, consider using a modified stationary phase.

  • Amine-Functionalized Silica: These columns have a basic surface, which repels the basic amine, preventing strong interactions and eliminating the need for mobile phase additives.[2][3][4] This often results in sharper peaks and a more straightforward purification.

  • Reversed-Phase Chromatography (C18): This is a powerful alternative, especially for amines that may be more polar.[2][5] A mobile phase of water and acetonitrile or methanol is used. Adding a modifier like triethylamine to the mobile phase to raise the pH can keep the amine in its more hydrophobic freebase form, improving retention and peak shape.[5]

Q3: My purified product is a persistent oil and I cannot get it to crystallize. How can I obtain a solid, crystalline material?

A3: Many freebase amines are oils at room temperature. Converting the amine to a salt is a standard and highly effective method to induce crystallization. The resulting salt often has a significantly higher melting point and a more ordered crystal lattice structure.[1][6]

Causality: Salt formation introduces ionic interactions, which are much stronger than the intermolecular forces present in the freebase. These strong ionic forces favor the formation of a stable, well-defined crystal lattice, leading to a solid product.[7]

Experimental Protocol: Hydrochloride Salt Formation and Crystallization

  • Dissolution: Dissolve the purified amine oil in a minimal amount of a suitable solvent, such as diethyl ether, ethyl acetate, or a mixture like ethanol/ether.

  • Acidification: While stirring, slowly add a solution of HCl in a compatible solvent (e.g., 2 M HCl in diethyl ether or concentrated HCl in isopropanol) dropwise until the solution becomes acidic (check with pH paper). A white precipitate of the hydrochloride salt should begin to form.[1]

  • Precipitation: If precipitation is slow, cool the solution in an ice bath and gently scratch the inside of the flask with a glass rod to create nucleation sites.[1]

  • Isolation: Collect the solid salt by vacuum filtration, washing with a small amount of cold solvent to remove any remaining soluble impurities.

  • Recrystallization: For higher purity, dissolve the salt in a minimal amount of a hot solvent (e.g., ethanol or methanol). Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation. Collect the purified crystals by filtration.

Salt Forming AcidCommon Crystallization SolventsNotes
Hydrochloric AcidEthanol/Ether, Isopropanol, AcetoneMost common, often forms stable, crystalline salts.[8]
Oxalic AcidEthanol, WaterDicarboxylic acid, can form 1:1 or 2:1 amine:acid salts.[8]
Acetic AcidEthyl Acetate/HexanesForms acetate salts, which can sometimes be easier to handle.[1]
Fumaric/Succinic AcidAcetonitrile, EthanolCan be used to form co-crystals with specific properties.[9]

Frequently Asked Questions (FAQs)

Q: What are the most likely impurities in my reaction mixture? A: Based on a standard reductive amination synthesis, you can expect:

  • Unreacted Starting Materials: 2-(cyclohex-1-en-1-yl)ethanamine and thian-4-one.[10][11]

  • Over-alkylation Product: The tertiary amine formed by the reaction of your secondary amine product with another molecule of the starting materials.

  • Carbonyl Reduction Product: The alcohol (thian-4-ol) formed from the reduction of the thian-4-one starting material by the reducing agent.

Q: How can I effectively monitor the progress of my purification? A: Thin-Layer Chromatography (TLC) is an indispensable tool.

  • For Normal-Phase: Use a silica gel plate and a mobile phase similar to your column conditions (e.g., ethyl acetate/hexanes with 1% triethylamine). An ideal Rf value for your product is between 0.2 and 0.4 for good separation on a column.[2]

  • Visualization: Amines can often be visualized under UV light if they are conjugated or by staining with a potassium permanganate (KMnO₄) solution, which reacts with many organic functional groups.

Q: What are the recommended storage conditions for N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine? A: As a secondary amine, it is susceptible to air oxidation and can absorb atmospheric carbon dioxide to form a carbamate salt, which may appear as a solid precipitate.[12] It is recommended to store the purified compound, preferably as the freebase, under an inert atmosphere (nitrogen or argon) in a tightly sealed container at low temperatures (e.g., in a refrigerator or freezer) to minimize degradation.

Q: When should I choose distillation over other purification methods? A: Distillation is a viable option only if there is a significant difference in boiling points between your product and the impurities, and if your product is thermally stable.[1] Given the molecular weight of the target compound, vacuum distillation would be required to prevent thermal decomposition. For most research-scale purifications where impurities are structurally similar, chromatography or crystallization are generally preferred.[13]

References

  • Technical Support Center: Purification of Secondary Alkyl Amines. (2025). Benchchem.
  • Crystal Structures of the Salts of Chiral Primary Amines with Achiral Carboxylic Acids. Journal of the American Chemical Society.
  • Application Notes and Protocols: Purification of N-cyclohexylthiolan-3-amine by Column Chrom
  • Purification of secondary alkyl amines.
  • Is there an easy way to purify organic amines?. (2023). Biotage.
  • A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. American Chemical Society.
  • Unorthodox crystalline drug salts via the reaction of amine-containing drugs with CO2. The Royal Society of Chemistry.
  • purifying secondary amine. (2012). Sciencemadness Discussion Board.
  • How do I purify ionizable organic amine compounds using flash column chrom
  • Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chrom
  • Forming oxalte salts of amines. (2009). Sciencemadness.org.
  • Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids.
  • Reductive Amination, and How It Works. (2017). Master Organic Chemistry.
  • Reductive Amin

Sources

Optimization

Technical Support Center: Reductive Amination of Sterically Hindered Thiane Amines

Status: Operational Ticket ID: CHEM-SUP-8842 Subject: Troubleshooting low conversion/selectivity in sulfur-heterocycle reductive aminations. Executive Summary: The "Thiane" Challenge Reductive amination of thiane (tetrah...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: CHEM-SUP-8842 Subject: Troubleshooting low conversion/selectivity in sulfur-heterocycle reductive aminations.

Executive Summary: The "Thiane" Challenge

Reductive amination of thiane (tetrahydrothiopyran) amines presents a "perfect storm" of chemical challenges. Unlike standard cyclohexyl analogs, thiane systems introduce two distinct failure modes that often derail standard protocols:

  • Catalyst Poisoning: The sulfur atom (thioether) possesses lone pairs that irreversibly coordinate to transition metal surfaces (Pd, Pt, Rh), rendering standard catalytic hydrogenation (

    
    /Pd-C) inert.
    
  • Steric & Electronic Deactivation: When the amine or the carbonyl partner is sterically hindered, the equilibrium formation of the intermediate imine/hemiaminal is unfavorable. Furthermore, the longer C-S bond length (1.82 Å vs 1.54 Å for C-C) distorts the ring puckering, altering the trajectory of nucleophilic attack compared to cyclohexane systems.

This guide provides field-validated protocols to bypass these limitations, focusing on Hydride Transfer methods rather than catalytic hydrogenation.

Diagnostic Workflow

Before modifying your reaction, use this decision matrix to select the correct protocol.

G start START: Substrate Analysis sulfur Is the Sulfur atom protected (e.g., as Sulfone/Sulfoxide)? start->sulfur hindrance Is the Amine/Ketone Sterically Hindered? sulfur->hindrance No (Thioether) method_pd Method A: Catalytic Hydrogenation (Pd/C or Pt/C) sulfur->method_pd Yes (Sulfone SO2) acid_sens Is the substrate Acid Sensitive? hindrance->acid_sens Yes (Severe) method_stab Method B: Direct Reductive Amination (NaBH(OAc)3) hindrance->method_stab No/Mild acid_sens->method_stab Yes (Use mild acid) method_ti Method C: Indirect (Stepwise) Ti(OiPr)4 + NaBH4 acid_sens->method_ti No

Figure 1: Decision matrix for selecting the optimal reductive amination protocol based on substrate properties.

Technical Modules & Troubleshooting

Module 1: The "Poisoning" Effect (Why Pd/C Fails)

Issue: Reaction stalls immediately under


 atmosphere; no uptake observed.
Root Cause:  Thioether sulfur atoms are "soft" Lewis bases that bind strongly to "soft" transition metals (Pd, Pt). This blocks active sites, preventing 

adsorption. The Fix: Abandon heterogeneous catalysis. Switch to stoichiometric hydride reagents.
  • Primary Choice: Sodium Triacetoxyborohydride (STAB/NaBH(OAc)

    
    ).
    
  • Alternative: Sodium Cyanoborohydride (NaBH

    
    CN) – Toxic, but effective at lower pH.
    
Module 2: Overcoming Steric Hindrance (The Titanium Solution)

Issue: Starting materials remain unreacted even with STAB; Imine fails to form. Root Cause: In hindered systems, the equilibrium constant (


) for imine formation is low. Water generated during the reaction hydrolyzes the unstable imine back to the ketone.
The Fix:  Use Titanium(IV) Isopropoxide [Ti(OiPr)

]
.[1]
  • Mechanism: Ti(OiPr)

    
     acts as a dual-function reagent:
    
    • Lewis Acid: Coordinates to the carbonyl oxygen, increasing electrophilicity.

    • Water Scavenger: Reacts with the water byproduct to form stable polymeric titanium oxides, driving the equilibrium forward (Le Chatelier’s principle).

TiMechanism cluster_0 Step 1: Activation & Dehydration cluster_1 Step 2: Reduction Ketone Hindered Ketone + Amine Complex Titanium-Hemiaminal Complex Ketone->Complex + Ti(OiPr)4 Ti Ti(OiPr)4 Imine Activated Imine (Ti-Coordinated) Complex->Imine - H2O Scavenge TiO2(s) + iPrOH (Water Trapped) Imine->Scavenge Irreversible Product Thiane Amine Imine->Product Hydride Transfer Reductant NaBH4 / NaBH3CN

Figure 2: Mechanistic action of Titanium(IV) Isopropoxide in driving hindered imine formation.

Module 3: Stereocontrol (Axial vs. Equatorial)

Issue: Formation of the undesired diastereomer (cis/trans ratio). Context: Thiane rings exist in a chair conformation. The sulfur atom creates a "pointier" end of the chair, but the principles of axial vs. equatorial attack remain.

  • Thermodynamic Control: Small hydrides (NaBH

    
    ) often yield the thermodynamic product (equatorial amine).
    
  • Kinetic Control: Bulky hydrides (e.g., L-Selectride) attack from the less hindered face.

  • Thiane Specific: Due to the lone pairs on Sulfur, avoid strong Lewis acids if stereocontrol is critical, as coordination to S can warp the ring conformation (boat/twist-boat).

Validated Experimental Protocols

Protocol A: The "Sledgehammer" (For Highly Hindered Substrates)

Reagents: Ti(OiPr)


, NaBH

, Absolute Ethanol/THF. Best for: Sterically congested ketones/amines where STAB fails.
  • Complexation: In a flame-dried flask under Argon, combine the thiane ketone (1.0 equiv) and the amine (1.2–1.5 equiv).

  • Titanium Addition: Add Ti(OiPr)

    
     (2.0 equiv)  neat.
    
    • Note: If the mixture is too viscous, add minimal anhydrous THF.

  • Incubation: Stir at ambient temperature for 6–12 hours.

    • Checkpoint: Monitor by IR (disappearance of C=O stretch) or crude NMR. TLC is often unreliable due to hydrolysis on silica.

  • Reduction: Dilute with absolute Ethanol (to 0.5 M). Cool to 0°C. Carefully add NaBH

    
     (1.5 equiv)  in portions. Stir for 2 hours while warming to RT.
    
  • Critical Workup (Avoiding Emulsions):

    • Add 2M aqueous ammonia (

      
      ) dropwise until bubbling ceases.
      
    • A white/grey precipitate (

      
      ) will form.
      
    • Filter through a Celite pad. Wash the pad thoroughly with EtOAc.

    • Why? Standard acidic workups create gelatinous Ti-emulsions that are impossible to separate. Ammonia yields a granular solid.

Protocol B: The "Scalpel" (Mild & Selective)

Reagents: NaBH(OAc)ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">


, DCE (Dichloroethane) or THF, Acetic Acid.[2][3]
Best for:  Moderately hindered substrates; functional group tolerance.
  • Mixing: Dissolve thiane amine (1.0 equiv) and ketone (1.1 equiv) in DCE or THF.

  • Acidification: Add Glacial Acetic Acid (1.0–2.0 equiv).

    • Crucial: pH must be ~4–5 to activate the imine without protonating the amine into non-nucleophilic ammonium salt.

  • Reagent Addition: Add NaBH(OAc)

    
     (1.5 equiv)  in one portion.
    
  • Timecourse: Stir 16–24 hours.

  • Quench: Quench with saturated aqueous

    
    . Extract with DCM.
    

Data & Comparison Table

FeatureMethod A: Ti(OiPr)

+ NaBH

Method B: NaBH(OAc)

(STAB)
Method C: NaBH

CN
Steric Tolerance High (Forces imine formation)ModerateModerate
Sulfur Tolerance Excellent (No metal catalyst)Excellent Excellent
Water Sensitivity High (Requires anhydrous conditions)Low (Tolerates moisture)Low
Toxicity LowLowHigh (Cyanide risk)
Workup Difficulty High (Requires filtration of Ti-salts)Low (Standard extraction)Moderate (Cyanide waste)
Selectivity Lower (Reduces ketones if not careful)High (Only reduces imines)High

FAQ: Troubleshooting Specific Failures

Q: I see the imine form by NMR, but it won't reduce.

  • A: The imine might be sterically shielded. Switch to a smaller reducing agent. If using STAB, switch to NaBH

    
     (requires Protocol A). If already using NaBH
    
    
    
    , try heating the reduction step to 40°C, but watch for side reactions.

Q: My product is trapped in a white goo during workup.

  • A: You likely used a Titanium protocol and quenched with water/acid.[4] Fix: Re-dissolve the goo in DCM, add 1N NaOH or 2M

    
    , and stir vigorously for 30 mins. The goo should break into a filterable solid.
    

Q: Can I use Microwave irradiation?

  • A: Yes. For Protocol A (Step 1), microwaving the Ketone + Amine + Ti(OiPr)

    
     mixture (neat or high conc.) at 100°C for 10-30 mins can drive difficult condensations before the reduction step.
    

References

  • Mattson, R. J., et al. (1990).[1][5] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[1][5] The Journal of Organic Chemistry. Link

  • Abdel-Magid, A. F., et al. (1996).[1][6][2][3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry. Link

  • Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds: A one-pot synthesis of primary, secondary, and tertiary amines." Journal of the Chemical Society, Perkin Transactions 1. Link

  • Dunetz, J. R., et al. (2016). "Approaches to the Reductive Amination of Hindered Amines and Ketones." Chemical Reviews. Link

  • Oae, S. (1991). "Organic Sulfur Chemistry: Structure and Mechanism." CRC Press. (Reference for sulfur poisoning mechanisms).

Sources

Troubleshooting

Technical Support Center: Purification Strategies for 2-(1-Cyclohexenyl)ethylamine

Executive Summary & Molecule Profile 2-(1-Cyclohexenyl)ethylamine is a primary amine intermediate, frequently employed in the synthesis of morphinans and isoquinoline alkaloids. Its removal is critical because primary am...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecule Profile

2-(1-Cyclohexenyl)ethylamine is a primary amine intermediate, frequently employed in the synthesis of morphinans and isoquinoline alkaloids. Its removal is critical because primary amine impurities can lead to side reactions (e.g., over-alkylation) in downstream steps and degrade product stability due to oxidation.

Key Physicochemical Challenges:

  • Basicity: High pKa (~10.9), making it a strong base.

  • Stability: The cyclohexenyl double bond makes the molecule susceptible to acid-catalyzed migration or hydration under harsh conditions. It is also air-sensitive (oxidation to N-oxides or imines).

  • Volatility: High boiling point (~53–54°C at 2.5 mmHg; ~196°C at atm), rendering simple rotary evaporation ineffective.

Quick Reference Data
PropertyValueImplication for Purification
Boiling Point 53–54°C @ 2.5 mmHgRequires high-vacuum distillation or Kugelrohr; hard to strip by Rotavap.
pKa ~10.94 (Conj.[1][2] Acid)Protonates easily; amenable to acid extraction.
Solubility DCM, CHCl3, MeOHHighly lipophilic; partitions into organic phase at neutral pH.
Functional Group Primary Amine (-NH2)Reacts rapidly with electrophilic scavenger resins (Isocyanates/Aldehydes).

Decision Matrix: Selecting Your Protocol

Do not apply a "one-size-fits-all" approach. Select the method based on the chemical nature of your final product .

purification_decision start Start: Contaminated Mixture product_type What is your Product? start->product_type neutral Neutral/Acidic (Amide, Ester, Ether) product_type->neutral Non-Basic basic Basic (Secondary/Tertiary Amine) product_type->basic Basic acid_wash Protocol A: Buffered Acid Extraction neutral->acid_wash resin Protocol B: Scavenger Resins basic->resin High Value / Small Scale derivatization Protocol C: Phthalic Anhydride Catch basic->derivatization Large Scale / Low Cost

Figure 1: Decision tree for selecting the appropriate purification workflow based on product basicity.

Troubleshooting Protocols & FAQs

Protocol A: Buffered Acid Extraction (For Neutral Products)

Context: Your product is an amide, urea, or neutral heterocycle. The Issue: Standard HCl washes might degrade the cyclohexenyl double bond or hydrolyze your product.

Q: How do I wash out the amine without degrading the double bond? A: Use a Citric Acid Buffer instead of strong mineral acids. The double bond in the cyclohexenyl ring is homo-allylic to the amine but can migrate to the conjugated position or hydrate under strong acidic conditions (e.g., 1M HCl, heat).

Step-by-Step Workflow:

  • Dilution: Dissolve the crude mixture in Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

  • The Wash: Wash the organic layer 3 times with 10% w/v aqueous Citric Acid .

    • Mechanism:[3][4] Citric acid (pKa ~3.1) is strong enough to fully protonate the amine (pKa ~10.9), forcing it into the aqueous layer as a citrate salt, but mild enough to preserve the alkene.

  • Visual Confirmation (Optional): If unsure, use the Copper Sulfate Test .

    • Wash with 10% aqueous ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
      .
      
    • Observation: The aqueous layer will turn deep purple/blue if the amine is extracting into it (complexation). Continue washing until the aqueous layer remains pale blue.

  • Final Polish: Wash with brine, dry over

    
    , and evaporate.
    
Protocol B: Solid-Phase Scavenging (For Basic Products)

Context: Your product is a secondary or tertiary amine. Acid extraction would remove your product along with the impurity. The Issue: Separation by chromatography is difficult due to "streaking" or similar Rf values.

Q: Which resin should I use for a primary amine impurity? A: Use an Isocyanate-functionalized polystyrene resin (e.g., PS-Isocyanate).

Mechanism: The nucleophilic primary amine attacks the electrophilic isocyanate on the bead, forming an insoluble urea linkage. The impurity remains trapped on the filter paper; your product flows through.

resin_mechanism impurity Impurity: R-NH2 complex Solid Urea: Polymer-NH-CO-NH-R impurity->complex  Covalent Bond   resin Resin: Polymer-N=C=O resin->complex product Product: Secondary Amine product->product  Flows Through  

Figure 2: Chemoselective capture of primary amines using isocyanate resins.

Step-by-Step Workflow:

  • Stoichiometry: Calculate the excess amine (by NMR or LCMS). Add 2–3 equivalents of PS-Isocyanate resin relative to the impurity.

  • Solvent Selection: Dissolve crude in DCM or THF. Avoid protic solvents (MeOH/EtOH) as they slow the kinetics.

  • Incubation: Shake (do not stir with a magnetic bar, which grinds the beads) at room temperature for 4–12 hours .

  • Filtration: Filter through a fritted glass funnel or a cotton plug. Rinse the resin cake with DCM.

  • Validation: Check the filtrate by TLC. Stain with Ninhydrin .

    • Result: The spot corresponding to 2-(1-cyclohexenyl)ethylamine (usually red/purple with ninhydrin) should be absent.

Protocol C: Chemical Derivatization (The "Poor Man's Resin")

Context: Large-scale synthesis where resins are too expensive, and the product is basic.

Q: I cannot afford resins for a 50g batch. What is the alternative? A: Use Phthalic Anhydride to switch the polarity of the impurity.

Logic: Phthalic anhydride reacts selectively with primary amines to form a phthalimide (neutral/imide) or a phthalamic acid (acidic), drastically changing the Rf and solubility properties compared to your secondary/tertiary amine product.

Step-by-Step Workflow:

  • Reaction: Add 1.2 equivalents of phthalic anhydride (relative to the impurity) to the reaction mixture.

  • Heat: Reflux in Toluene or heat in DMF (80°C) for 2 hours.

    • Result: The primary amine converts to a phthalimide.

  • Workup:

    • If the product is a tertiary amine: The phthalimide is neutral. You can now extract your basic product into dilute acid (leaving the neutral phthalimide in the organic layer), wash the aqueous acidic layer with ether, and then basify/extract the product back out.

Analytical Validation (Self-Check)

How do you prove the impurity is gone?

  • TLC Staining:

    • Stain: Ninhydrin.

    • Appearance: Primary amines (the impurity) turn distinct red/purple. Secondary amines (product) often turn faint pink or yellow. Tertiary amines do not stain well.

    • Success Criterion: Disappearance of the purple spot.

  • 1H NMR Markers:

    • Look for the multiplet of the

      
       protons. In 2-(1-cyclohexenyl)ethylamine, this is typically a triplet/multiplet around 2.6 – 2.8 ppm .
      
    • Look for the alkene proton in the cyclohexenyl ring (broad singlet around 5.4 – 5.6 ppm ).

References

  • Properties & Safety Data

    • 2-(1-Cyclohexenyl)ethylamine.[1][2][3][5][6][7][8] PubChem Compound Summary. National Center for Biotechnology Information. [Link]

  • Scavenger Resin Protocols

    • Isocyanate Resins for Amine Removal. Biotage Technical Notes. [Link] (General reference for PS-Isocyanate chemistry).

    • Marsh, A., et al. (1996). "High-loading scavenger resins for combinatorial chemistry." Tetrahedron Letters, 37(14), 2431-2434.
  • Acid-Base Extraction Techniques

    • Workup for Removing Amines. University of Rochester, Department of Chemistry. [Link]

  • Flow Synthesis & Handling

    • An integrated five-step continuous flow synthesis of 2-(1-cyclohexenyl)ethylamine. Reaction Chemistry & Engineering, RSC. [Link]

Sources

Optimization

Optimization of reaction time for thian-4-amine coupling reactions

The following guide is structured as a specialized Technical Support Center module designed for medicinal chemists and process development scientists. Module ID: THC-OPT-04 | Status: Active | Updated: 2025-05-15 Subject:...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a specialized Technical Support Center module designed for medicinal chemists and process development scientists.

Module ID: THC-OPT-04 | Status: Active | Updated: 2025-05-15 Subject: Optimization of Reaction Time & Conditions for Tetrahydro-2H-thiopyran-4-amine (Thian-4-amine)

Executive Summary & Chemical Context

The Challenge: Thian-4-amine is a valuable bioisostere for piperidine or cyclohexylamine, offering altered lipophilicity (LogP) and metabolic stability. However, the thioether moiety at position 1 presents two distinct kinetic challenges that make reaction time optimization critical:

  • Catalyst Poisoning: In metal-catalyzed cross-couplings (e.g., Buchwald-Hartwig), the sulfur atom acts as a soft nucleophile, competitively binding to Pd/Cu centers and deactivating the catalyst over time.

  • Oxidative Liability: Prolonged exposure to atmospheric oxygen or specific activating agents can lead to the formation of sulfoxides (

    
    ) or sulfones (
    
    
    
    ) as impurities.

The Solution: Optimization is not just about "waiting longer." It requires a "Goldilocks" strategy—driving the reaction to completion before the sulfur moiety interferes or degrades.

Critical Workflows (Troubleshooting Guides)

Scenario A: Amide Coupling (HATU/EDC/T3P)

Target: Formation of Amide Bonds with Carboxylic Acids.

The Issue: Users often report stalling at ~70% conversion or the appearance of M+16/M+32 peaks (oxidation) during overnight runs.

Optimization Protocol

Standard Reagents: HATU (1.2 eq), DIPEA (3.0 eq), DMF/DCM (1:1).

ParameterRecommended SettingTechnical Rationale
Reaction Time 30 min – 2 hours HATU is rapid. If conversion <90% after 2h, extending to 16h rarely helps and increases oxidation risk.
Temperature 0°C

RT
Start cold to suppress exotherm-induced sulfur oxidation; warm to RT to overcome steric bulk of the thiane ring.
Atmosphere Argon/Nitrogen Mandatory. Thioethers oxidize slowly in air; this accelerates in basic solution over long reaction times.
Stoichiometry Acid (1.0) : Amine (1.1) Use slight excess of amine.[1][2] Excess acid requires harder workup, and unreacted acid activators can react with sulfur.

Troubleshooting Q&A:

  • Q: My reaction stalled at 60%. Should I add more HATU and stir overnight?

    • A: No. Adding fresh HATU to a stalled reaction often leads to guanidinylation of the amine (a side reaction) rather than amide formation.

    • Correct Action: Isolate the intermediate or switch to T3P (Propylphosphonic anhydride) . T3P allows for longer reaction times (up to 24h) without significant background decomposition or sulfur oxidation, as it is less aggressive than uronium salts.

  • Q: I see a small M+16 peak in LCMS. Is my product ruined?

    • A: Verify if it is a real impurity or an artifact. Thioethers often oxidize in the electrospray source of the MS.

    • Test: Run the LCMS with a lower desolvation temperature. If the peak ratio decreases, it is an artifact. If it persists, it is real oxidation from the reaction pot (likely due to prolonged stirring in air).

Scenario B: Pd-Catalyzed N-Arylation (Buchwald-Hartwig)

Target: Coupling with Aryl Halides.

The Issue: "The reaction starts fast but dies after 1 hour." This is classic catalyst poisoning by the thiane sulfur.

Optimization Protocol

Catalyst System: Pd(OAc)₂ / BINAP or Pd₂dba₃ / Xantphos. Monodentate ligands (PPh₃) are strictly contraindicated.

ParameterRecommended SettingTechnical Rationale
Reaction Time < 4 hours (Thermal) / 30 min (Microwave) Speed is essential. You are racing against the rate of S-coordination to the Pd center.
Catalyst Loading 5 – 10 mol% Higher than standard (1-3%) to account for the portion of Pd that will inevitably be sequestered by the sulfur.
Base Cs₂CO₃ or NaOtBu Stronger bases facilitate faster transmetallation, shortening the required reaction time.
Solvent Toluene or Dioxane Avoid DMF/DMAc if possible; they can stabilize the poisoned Pd-S complexes.

Troubleshooting Q&A:

  • Q: Yield is low (30%) after 12h reflux. Should I run it for 48h?

    • A: Absolutely not. The catalyst is dead. Extending time only promotes dehalogenation of the starting material or sulfur oxidation.

    • Correct Action: Switch to a Pre-catalyst (e.g., XPhos Pd G3) . These initiate rapidly and are bulky enough to resist sulfur coordination better than in-situ generated catalysts.

Decision Logic & Visualization

The following diagram illustrates the decision matrix for optimizing reaction time based on real-time monitoring.

ReactionOptimization Start Start: Thian-4-amine Coupling CheckType Identify Reaction Type Start->CheckType Amide Amide Coupling (HATU/EDC) CheckType->Amide Pd Pd-Catalyzed (Buchwald-Hartwig) CheckType->Pd Time1 Check LCMS @ 1 Hour Amide->Time1 Done1 Conversion > 95%? Quench Immediately Time1->Done1 Yes Stall1 Stalled < 80%? Time1->Stall1 No Action1 Do NOT extend time. Switch to T3P or Acid Chloride Stall1->Action1 Yes Time2 Check LCMS @ 2 Hours Pd->Time2 Done2 Conversion > 90%? Stop & Filter (Scavenger) Time2->Done2 Yes Stall2 Stalled / Black Precipitate? Time2->Stall2 No Action2 Catalyst Poisoned. Restart with Pre-catalyst (G3/G4) or Microwave (30 min) Stall2->Action2 Yes

Caption: Logic flow for determining optimal reaction endpoints. Note that extending time for stalled reactions is rarely effective for this substrate class.

Analytical Monitoring Protocol (SOP)

To accurately determine the "Optimal Time" for your specific substrate, perform this kinetic profiling experiment before scaling up.

Objective: Determine the time point where Product Formation plateaus and Impurity Formation (Oxidation/Dimer) begins.

  • Setup: Prepare the reaction on a 50 mg scale.

  • Sampling: Take 5 µL aliquots at T=5 min, 30 min, 1 h, 2 h, 4 h .

  • Quench: Immediately dilute the aliquot into MeCN (not MeOH) .

    • Why MeCN? MeOH can react with activated esters (in HATU couplings) to form methyl esters, giving false "incomplete conversion" data.

  • Data Plotting: Plot "Product Area %" vs. "Time."

    • Stop Condition: The moment the curve flattens. For Thian-4-amine, this is typically 45-90 minutes for HATU.

References

  • Dunetz, J. R., et al. (2011).[3] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters.

  • Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

  • Ingoglia, B. T., et al. (2019). "Palladium-Catalyzed C–N Cross-Coupling Reactions: A Practical Guide." Tetrahedron.

  • Fernández-Ibañez, M. A., et al. (2011). "Mechanistic Insight into the Palladium-Catalyzed Buchwald-Hartwig Amination." Journal of the American Chemical Society.

  • Bachelder, R., et al. (2020). "Sulfur Poisoning of Palladium Catalysts: Mechanisms and Mitigation." Catalysis Reviews.

Sources

Reference Data & Comparative Studies

Validation

Structural Validation Guide: N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine

Executive Summary This guide provides a definitive structural interpretation of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine , a secondary amine intermediate likely utilized in the synthesis of sulfur-containing heterocy...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a definitive structural interpretation of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine , a secondary amine intermediate likely utilized in the synthesis of sulfur-containing heterocyclic pharmacophores.

In drug development, verifying the integrity of the thiane ring (tetrahydrothiopyran) versus its oxygenated analog (pyran) or oxidized byproducts (sulfoxides/sulfones) is critical. This guide compares the performance of standard 1D 1H NMR against 2D NMR workflows (HSQC/COSY) for resolving the complex aliphatic overlap characteristic of this molecule. We further evaluate solvent selection (CDCl₃ vs. DMSO-d₆) to maximize signal resolution for the labile amine proton.

Structural Logic & Fragment Analysis

To interpret the spectrum accurately, we must deconstruct the molecule into three distinct magnetic environments.

The Molecular Scaffold

The molecule consists of a Thian-4-amine core linked via an ethyl bridge to a Cyclohexenyl ring.

G cluster_0 Key Spectral Challenges Thiane Thiane Ring (S-Heterocycle) Amine Secondary Amine (-NH-) Thiane->Amine C4 Position Linker Ethyl Linker (-CH2-CH2-) Amine->Linker N-Alkylation Cyclohexenyl Cyclohexenyl Ring (Vinylic C=C) Linker->Cyclohexenyl C1 Position Overlap Aliphatic Overlap (1.5 - 2.8 ppm) Overlap->Thiane Overlap->Linker Vinylic Vinylic Signal (~5.4 ppm) Vinylic->Cyclohexenyl

Figure 1: Structural connectivity and associated spectral challenges. The aliphatic overlap region is the primary obstacle in 1D analysis.

Comparative Analysis: Analytical Performance

This section objectively compares the "performance" of different analytical approaches to validating this specific structure.

Comparison A: Solvent Selection (CDCl₃ vs. DMSO-d₆)

Objective: Determine the optimal solvent for observing the secondary amine (-NH-) and resolving the thiane ring protons.

FeatureAlternative 1: CDCl₃ Alternative 2: DMSO-d₆ Recommendation
Amine (-NH-) Visibility Poor. Often broad/invisible due to exchange.Excellent. Sharp signal (~4-8 ppm) due to H-bonding.[1]DMSO-d₆ for confirmation of amine presence.
Aliphatic Resolution High. Good separation of methylene signals.Medium. Viscosity causes slight line broadening.CDCl₃ for detailed coupling analysis.
Water Artifacts Low interference (1.56 ppm).High interference (3.33 ppm) often masks thiane protons.CDCl₃ is preferred for purity assay.
Sulfur Sensitivity Standard chemical shifts.Slight deshielding of α-S protons.CDCl₃ for standard library matching.

Verdict: Use CDCl₃ for routine purity checks to avoid the water suppression issues common in DMSO. Use DMSO-d₆ only if the presence of the secondary amine proton must be explicitly proven (e.g., to distinguish from a tertiary amine impurity).

Comparison B: 1D vs. 2D NMR Efficacy

Objective: Evaluate the ability to assign the critical α-Nitrogen vs. α-Sulfur protons, which resonate in the crowded 2.5–2.9 ppm region.

FeatureStandard 1D ¹H NMR 2D ¹H-¹³C HSQC Performance Gap
Signal Overlap High. Thiane H2/6, H4, and Linker N-CH₂ often merge into a multiplet.Resolved. Separates protons based on Carbon shifts (C-N ~50 ppm vs C-S ~28 ppm).HSQC is critical. 1D cannot definitively assign the specific methylene groups.
Impurity Detection Low. Small impurities buried under the aliphatic envelope.High. Cross-peaks for impurities appear in "empty" spectral space.HSQC increases effective dynamic range.
Time Investment 5–10 minutes.[2]20–40 minutes.1D is faster, but 2D provides necessary structural certainty.

Detailed Spectral Interpretation

The following assignments are based on characteristic shifts for thiane and cyclohexenyl fragments in CDCl₃.

The "Fingerprint" Signals (Diagnostic)

These signals confirm the presence of the core fragments immediately.

  • The Vinylic Proton (Cyclohexenyl H-2):

    • Shift: ~5.40 – 5.50 ppm.

    • Multiplicity: Broad singlet or triplet (fine coupling to allylic CH₂).

    • Significance: Confirms the integrity of the double bond. Loss of this signal implies reduction (cyclohexyl impurity) or isomerization.

  • The Thiane Core (H-4, α-to-Nitrogen):

    • Shift: ~2.50 – 2.70 ppm (Multiplet).

    • Context: This methine proton is axial/equatorial averaging. It overlaps with the linker N-CH₂, but its integration (1H) vs the linker (2H) is a key purity check.

The "Crowded" Aliphatic Region (1.5 – 2.9 ppm)

This is where the 1D spectrum fails, and logical deduction is required.

  • Region A (2.6 – 2.9 ppm): α-Nitrogen Protons

    • Linker N-CH₂: ~2.7 ppm (Triplet, J ≈ 7 Hz).

    • Thiane H-4: ~2.6 ppm (Multiplet).

    • Differentiation: The Linker N-CH₂ couples to the allylic methylene (Region B), verifiable via COSY.

  • Region B (2.5 – 2.7 ppm): α-Sulfur Protons (Thiane H-2, H-6)

    • Shift: ~2.6 ppm.

    • Physics: Sulfur is less electronegative than Nitrogen (2.58 vs 3.04), but the C-S bond length and anisotropy often result in shifts very similar to α-N protons.

    • Validation: In ¹³C NMR, these carbons resonate significantly upfield (~28-30 ppm) compared to α-N carbons (~45-55 ppm).

  • Region C (1.9 – 2.1 ppm): Allylic Protons

    • Cyclohexenyl H-3, H-6: Broad multiplets.

    • Linker =C-CH₂: ~2.1 ppm (Triplet).[1]

  • Region D (1.5 – 1.7 ppm): Shielded Aliphatics

    • Thiane H-3, H-5: ~1.6 ppm.[1][2]

    • Cyclohexenyl H-4, H-5: ~1.6 ppm.[1][2]

Experimental Protocol: Structural Validation Workflow

To ensure high-fidelity data (E-E-A-T compliance), follow this self-validating protocol.

Sample Preparation (Quantitative Focus)
  • Mass: Weigh 5.0 – 10.0 mg of the amine.

  • Solvent: Add 600 µL of CDCl₃ (99.8% D) containing 0.03% TMS.

    • Note: Neutralize solvent acidity by filtering through basic alumina if the amine salt formation is suspected (shifts will drift downfield if protonated).

  • Filtration: Filter through a cotton plug into a precision 5mm NMR tube to remove suspended solids that cause line broadening.

Acquisition Parameters (Bruker/Varian Standard)
  • Pulse Sequence: zg30 (30° pulse) to prevent saturation.

  • Relaxation Delay (D1): Set to 5.0 seconds .

    • Reasoning: Accurate integration requires full relaxation (5 × T1). Aliphatic protons have long T1s. Short D1 leads to under-integration of the thiane/cyclohexenyl protons relative to solvent/impurities.

  • Scans (NS): 16 (Routine) or 64 (Impurity Profiling).

  • Temperature: 298 K (25°C).

Workup & Processing Logic

Workflow Start Raw FID Data Process Apodization (LB=0.3Hz) & Phasing Start->Process Step1 Check Vinylic H (~5.4 ppm) Is it present? Process->Step1 Decision Pass? Step1->Decision Step2 Integrate Aliphatic Region (Total H Count = 23H) Decision->Step2 Yes Fail Reject: Reduction/Isomerization Decision->Fail No Step3 Verify Thiane Symmetry (H2/H6 equivalence) Step2->Step3 Pass Valid Structure Step3->Pass

Figure 2: Logic flow for validating the N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine structure.

References

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Authoritative source for fragment chemical shifts).

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. (Essential for distinguishing solvent peaks from the thiane core).

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard text for amine and heterocycle shifts).

  • Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. (Online database for chemical shift correlations).[3]

Sources

Comparative

Advanced Mass Spectrometry Guide: Fragmentation Dynamics of Cyclohexenyl-Thiane Amines

Executive Summary & Scope This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns of cyclohexenyl-thiane amines . These compounds—characterized by a saturated sulfur-containing thian...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scope

This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns of cyclohexenyl-thiane amines . These compounds—characterized by a saturated sulfur-containing thiane ring fused or tethered to an unsaturated cyclohexenyl amine scaffold—represent a complex structural class often encountered in neuropharmacology and designer drug analysis (analogous to dissociative agents like tiletamine or phencyclidine derivatives).

Target Audience: Medicinal Chemists, Forensic Toxicologists, and DMPK Scientists. Objective: To distinguish cyclohexenyl-thiane amines from their aromatic (thienyl) or saturated (cyclohexyl) analogs using differential fragmentation pathways.

Instrumentation & Methodological Protocols

To achieve reproducible fragmentation data, the following dual-method approach is recommended. This protocol ensures both molecular weight confirmation and structural elucidation.

Protocol A: High-Resolution ESI-QTOF (Soft Ionization)
  • Purpose: Determination of exact mass (

    
    ) and elemental formula.
    
  • Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Gas Temperature: 325°C

    • Fragmentor Voltage: 135 V (Optimized to prevent in-source decay).

  • Collision Energy (CID): Stepped gradient (10, 20, 40 eV) to induce progressive ring opening.

Protocol B: GC-MS Electron Impact (Hard Ionization)[1]
  • Purpose: Structural fingerprinting via high-energy fragmentation (70 eV).

  • Inlet Temperature: 250°C (Ensure rapid volatilization without thermal degradation).

  • Scan Range: m/z 40–400.

Mechanistic Fragmentation Analysis

The fragmentation of cyclohexenyl-thiane amines is driven by three competing mechanistic "pulls": the charge-stabilizing amine, the retro-Diels-Alder (RDA) instability of the cyclohexenyl ring, and the lability of the saturated thiane sulfur.

Primary Pathway: Nitrogen-Driven -Cleavage

As with most aliphatic amines, the radical cation formed in EI seeks stabilization on the nitrogen.

  • Mechanism: Homolytic cleavage of the C-C bond adjacent to the nitrogen.

  • Diagnostic Peak: This typically yields the Base Peak (100% abundance).[1]

  • Differentiation: If the amine is a piperidine or pyrrolidine ring, the

    
    -cleavage often leads to an iminium ion (
    
    
    
    84 for piperidine,
    
    
    70 for pyrrolidine).
Secondary Pathway: Cyclohexenyl Retro-Diels-Alder (RDA)

The presence of the double bond in the cyclohexenyl ring triggers a characteristic RDA reaction.

  • Mechanism: The cyclohexene moiety undergoes a pericyclic rearrangement, ejecting a neutral ethylene (

    
    , 28 Da) or butadiene fragment depending on substitution.
    
  • Mass Shift: Look for a satellite peak at

    
    . This is a crucial differentiator from fully saturated cyclohexyl analogs, which do not undergo RDA.
    
Tertiary Pathway: Thiane Ring Opening

Unlike the aromatic thiophene ring (which is highly stable), the saturated thiane ring is prone to ring opening and sulfur extrusion.

  • Mechanism: C-S bond cleavage followed by the loss of ethylene (

    
    ) or propene (
    
    
    
    ) from the sulfur ring.
  • Sulfur Signature: The presence of sulfur is confirmed by the

    
     isotope peak (
    
    
    
    of the parent ion intensity) at
    
    
    .

Comparative Analysis: Thiane vs. Thiophene vs. Cyclohexyl

The following table contrasts the spectral signatures of the target compound against its common structural analogs.

Table 1: Diagnostic Ion Comparison (EI Source, 70 eV)
FeatureCyclohexenyl-Thiane Amine (Target)Cyclohexyl-Thiane Amine (Saturated Analog)Cyclohexenyl-Thienyl Amine (Aromatic Analog)
Molecular Ion (

)
Moderate IntensityWeak / AbsentStrong (Aromatic stabilization)
Base Peak

-Cleavage (Amine specific)

-Cleavage (Amine specific)

-Cleavage (Amine specific)
RDA Fragment Present (

)
AbsentPresent (

)
Sulfur Ring Loss High (Loss of

, 60 Da)
High (Loss of

)
Low (Thiophene ring is stable)
Isotope Pattern Distinct

(

)
Distinct

(

)
Distinct

(

)
Low Mass Ions

41, 54 (Dienes)

55, 83 (Cycloalkyls)

97 (Thiophene cation)

Visualizing the Fragmentation Tree

The following diagram maps the logical flow of fragmentation for a hypothetical 1-(thian-4-yl)cyclohex-3-enyl amine.

FragmentationPathway M_Ion Molecular Ion (M+) [Radical Cation] Alpha_Cleavage α-Cleavage Product (Base Peak) [Iminium Ion] M_Ion->Alpha_Cleavage Primary Pathway (Fastest Kinetics) RDA_Product RDA Fragment [M - 28 (C2H4)] M_Ion->RDA_Product Retro-Diels-Alder (Cyclohexenyl specific) Thiane_Open Thiane Ring Opening [Loss of HS or C2H4S] M_Ion->Thiane_Open C-S Bond Scission (Thiane specific) Low_Mass Low Mass Series m/z 41, 54, 67 RDA_Product->Low_Mass Secondary Decay Thiane_Open->Low_Mass Elimination

Caption: Figure 1. Competitive fragmentation pathways for cyclohexenyl-thiane amines under Electron Impact (70 eV).

References

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text for

    
    -cleavage and RDA mechanisms). 
    
  • NIST Mass Spectrometry Data Center. (2023). NIST / EPA / NIH Mass Spectral Library.[2] (Source for standard amine and thiane fragment ions). [Link]

  • Paiu, A., et al. (2020). "Synthesis of New Volatile Derivatives of Biogenic Amines." Molecules, 25(3), 678. (Demonstrates ESI vs EI behavior for complex amines). [Link]

  • Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer. (Reference for sulfur isotope patterns and heterocyclic fragmentation). [Link]

Sources

Validation

A Senior Application Scientist's Guide to Thiane vs. Piperidine Amine Analogs in Drug Discovery

Introduction: The Subtle Art of Heterocyclic Scaffolds In the landscape of medicinal chemistry, six-membered saturated heterocycles are foundational scaffolds for drug design. Among the most ubiquitous are piperidine and...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Subtle Art of Heterocyclic Scaffolds

In the landscape of medicinal chemistry, six-membered saturated heterocycles are foundational scaffolds for drug design. Among the most ubiquitous are piperidine and its sulfur-containing counterpart, thiane. The piperidine ring is a privileged structure, found in over a hundred FDA-approved drugs, prized for its ability to confer aqueous solubility and provide a key basic nitrogen for target interaction.[1][2][3][4] The thiane ring, while less common, offers a unique set of physicochemical properties that make it a compelling bioisostere for piperidine in certain applications.

This guide provides an in-depth comparison of the biological activities of thiane and piperidine amine analogs. We will move beyond a simple structural comparison to explore the nuanced effects of replacing a ring nitrogen with a sulfur atom, examining the impact on physicochemical properties, receptor interactions, and metabolic stability. This analysis is grounded in a specific case study involving muscarinic receptor agonists and is supported by detailed experimental protocols to empower researchers in their own discovery efforts.

Foundational Differences: A Tale of Two Heteroatoms

The core difference between piperidine and thiane lies in the heteroatom at the 1-position: a secondary amine versus a thioether. This single atomic substitution fundamentally alters the ring's electronic and steric properties.

  • Piperidine: The nitrogen atom provides a basic center (pKa of the conjugate acid is ~11.2), making it protonated at physiological pH. This positive charge is often crucial for forming ionic bonds with acidic residues (e.g., aspartate, glutamate) in a receptor's binding pocket. The N-H group can also act as a hydrogen bond donor.

  • Thiane: The sulfur atom is larger and less electronegative than nitrogen. It is not basic and acts as a hydrogen bond acceptor, not a donor. This neutrality can be advantageous for crossing the blood-brain barrier or avoiding off-target interactions with receptors that have a cationic recognition site.

These differences are visually summarized below.

Caption: Core structures of Piperidine and Thiane highlighting key properties.

Case Study: Impact on Muscarinic M3 Receptor Agonism

To illustrate the pharmacological consequences of this heteroatom swap, we will examine the structure-activity relationships (SAR) of agonists for the muscarinic M3 receptor. M3 receptors are G-protein coupled receptors (GPCRs) that play a critical role in mediating smooth muscle contraction and glandular secretion.[5] Their activation by acetylcholine or synthetic agonists initiates a Gαq/11 signaling cascade, leading to an increase in intracellular calcium.[6][7]

M3_Signaling_Pathway Agonist Muscarinic Agonist (e.g., Acetylcholine) M3R M3 Receptor Agonist->M3R Binds Gq Gαq/11 Protein M3R->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP₂ PLC->PIP2 Cleaves IP3 IP₃ PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Binds to IP₃ Receptor PKC Protein Kinase C Activation DAG->PKC Ca Ca²⁺ Release ER->Ca Response Cellular Response (e.g., Smooth Muscle Contraction) Ca->Response PKC->Response

Caption: Simplified Gq signaling pathway for the Muscarinic M3 Receptor.

The cationic nitrogen of piperidine-based agonists is a classical pharmacophore for muscarinic receptor binding, forming a crucial ionic interaction with a conserved aspartate residue in the binding pocket. When replacing the piperidine nitrogen with sulfur, this key interaction is lost. Consequently, thiane-based analogs typically exhibit significantly lower binding affinity and potency at muscarinic receptors compared to their direct piperidine counterparts.

However, this is not a universal rule. In drug design, the goal is often selectivity, not just raw potency. While a piperidine-based compound might be a potent pan-muscarinic agonist, its thiane bioisostere, lacking the strong ionic anchor, may rely more on other interactions within the binding site. This can sometimes lead to an improved selectivity profile for a specific receptor subtype (e.g., M3 over M2), although this must be empirically determined.

Comparative Data Summary

The following table presents a conceptual comparison based on established SAR principles for muscarinic agonists.[8][9] It illustrates the expected differences in physicochemical and biological properties when a piperidine core is replaced with a thiane core in a hypothetical M3 agonist.

ParameterPiperidine AnalogThiane AnalogRationale for Difference
pKa ~11 (Basic)NeutralThe nitrogen atom in piperidine is a basic amine, whereas the sulfur in thiane is a neutral thioether.
Physiological Charge (pH 7.4) Cationic (+)NeutralThe piperidine nitrogen is protonated at physiological pH.
H-Bonding Donor & AcceptorAcceptor OnlyThe N-H bond in piperidine can donate, while the lone pairs on sulfur can only accept a hydrogen bond.
Binding Affinity (Ki) at M3 High (e.g., low nM)Lower (e.g., high nM to µM)Loss of the key ionic interaction with the conserved aspartate in the M3 receptor binding pocket.
Functional Potency (EC50) High (Potent Agonist)Lower (Weaker Agonist)Receptor binding affinity is a primary determinant of functional potency.
Metabolic Stability Moderate (α-carbon oxidation)Moderate (S-oxidation)Piperidines are prone to CYP-mediated oxidation adjacent to the nitrogen[10]; thianes are susceptible to oxidation to sulfoxides and sulfones.

Experimental Workflow: Determining Binding Affinity

To empirically validate the claims made in the table above, a competitive radioligand binding assay is the gold standard.[11] This experiment quantifies the affinity of a test compound (the "competitor") for a receptor by measuring how effectively it displaces a radioactively labeled ligand ("radioligand") of known high affinity.

Protocol: Competitive Radioligand Binding Assay for M3 Receptor

This protocol describes a method to determine the inhibitory constant (Ki) of a test compound at the human M3 receptor.

A. Materials & Reagents:

  • Receptor Source: Cell membranes prepared from HEK293 cells stably expressing the human M3 muscarinic receptor.

  • Radioligand: [³H]-N-methylscopolamine ([³H]-NMS), a high-affinity muscarinic antagonist.

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

  • Non-Specific Binding (NSB) Agent: Atropine (10 µM), a high-affinity, non-labeled muscarinic antagonist.

  • Test Compounds: Thiane and piperidine analogs, serially diluted.

  • Scintillation Cocktail & 96-well Filter Plates (e.g., glass fiber filters).

  • Filtration Apparatus & Scintillation Counter.

B. Step-by-Step Methodology:

  • Receptor Preparation: Thaw the M3 receptor-expressing cell membranes on ice. Dilute the membranes in ice-cold Assay Buffer to a final concentration that provides adequate signal (e.g., 5-10 µg protein per well), determined during assay optimization.[12]

  • Reaction Setup: In a 96-well plate, set up the following conditions in triplicate:

    • Total Binding (TB): Add Assay Buffer, [³H]-NMS (at a final concentration near its Kd, e.g., 1 nM), and the diluted membrane preparation. This represents the maximum possible binding of the radioligand.

    • Non-Specific Binding (NSB): Add Assay Buffer, 10 µM Atropine, [³H]-NMS, and the membrane preparation. The excess unlabeled atropine will occupy all specific receptor sites, so any remaining radioactivity represents binding to the filter, plate, or other non-receptor components.[13]

    • Competition: Add serially diluted test compound (e.g., from 100 µM to 10 pM), [³H]-NMS, and the membrane preparation.

  • Incubation: Incubate the plate at room temperature for a set duration (e.g., 60-90 minutes) to allow the binding reaction to reach equilibrium.[14]

  • Separation of Bound and Free Ligand: Rapidly terminate the reaction by filtering the contents of each well through the glass fiber filter plate using a cell harvester. This captures the membranes (with bound radioligand) on the filter.[11]

  • Washing: Quickly wash the filters three times with ice-cold Assay Buffer to remove any unbound radioligand. Rationale: The washing must be rapid and cold to minimize the dissociation of the radioligand from the receptor.

  • Quantification: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.

C. Data Analysis:

  • Calculate Specific Binding: Specific Binding (SB) = Total Binding (CPM) - Non-Specific Binding (CPM).

  • Generate Dose-Response Curve: Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine IC50: Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value—the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.[15]

  • Calculate Ki: Convert the IC50 value to the inhibitory constant (Ki) using the Cheng-Prusoff equation :[12]

    • Ki = IC50 / (1 + [L]/Kd)

    • Where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant for the receptor. Rationale: This equation corrects the IC50 value for the presence and affinity of the competing radioligand, providing a true measure of the test compound's affinity.

Binding_Assay_Workflow cluster_prep Preparation cluster_assay Assay Incubation cluster_separation Separation & Counting cluster_analysis Data Analysis Prep1 Prepare M3 Receptor Membranes Incubate Incubate Components: 1. Membranes 2. [³H]-NMS 3. Test Compound / Controls (Total, NSB) Prep1->Incubate Prep2 Prepare Serial Dilutions of Test Compounds Prep2->Incubate Prep3 Prepare Radioligand ([³H]-NMS) Prep3->Incubate Filter Rapid Filtration (Separates Bound from Free) Incubate->Filter Equilibrium Reached Wash Wash Filters Filter->Wash Count Add Scintillant & Count Radioactivity (CPM) Wash->Count Plot Plot % Inhibition vs. [Compound] Count->Plot CPM Data Fit Non-linear Regression to find IC₅₀ Plot->Fit Calculate Calculate Ki using Cheng-Prusoff Equation Fit->Calculate Result Final Ki Value (Binding Affinity) Calculate->Result

Caption: Experimental workflow for a competitive radioligand binding assay.

Broader Implications for Drug Design

The choice between a thiane and piperidine scaffold extends beyond a single target interaction. It has profound implications for a compound's overall drug-like properties.

  • Metabolic Stability: Both rings present metabolic liabilities. Piperidines are often susceptible to N-dealkylation or oxidation at the carbons alpha to the nitrogen.[10] Thioethers, like thiane, are readily oxidized by cytochrome P450 enzymes to form sulfoxides and then sulfones. These more polar metabolites are typically easier to excrete but may have altered activity or toxicity profiles. The selection of one scaffold over another might be a strategic choice to direct metabolism away from a more problematic site on the molecule.

  • Bioisosterism in Practice: The principle of replacing a functional group with another that retains similar physical or chemical properties is known as bioisosterism.[16] Replacing a piperidine with a thiane is a non-classical bioisosteric replacement. A medicinal chemist might make this change to:

    • Improve Lipophilicity: Removing the basic nitrogen can increase a compound's ability to cross lipid membranes.

    • Enhance Selectivity: By removing a strong ionic interaction, the compound's binding becomes more reliant on other, potentially more subtype-specific, interactions.

    • Avoid Toxicity: If the basicity of the piperidine is linked to an off-target effect (e.g., hERG channel inhibition), switching to the neutral thiane could mitigate this risk.

    • Explore New IP Space: Creating novel chemical matter is essential for patent protection.

Conclusion

The comparison between thiane and piperidine amine analogs is a classic example of how a subtle structural change can have a dramatic impact on biological activity. Piperidine, with its basic nitrogen, remains a go-to scaffold for establishing strong ionic interactions with target proteins. Thiane offers a neutral, less interactive alternative that can be strategically employed to fine-tune a compound's selectivity, metabolic profile, and physicochemical properties.

There is no universally "better" scaffold. The optimal choice is context-dependent, guided by the specific structure-activity relationship of the target and the overall property profile desired for the drug candidate. The robust experimental validation, such as the binding assay detailed here, is the ultimate arbiter, providing the empirical data needed to make informed decisions in the complex, multifaceted process of drug discovery.

References

  • Vertex AI Search. (n.d.). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives - PMC.
  • Northwestern Medical Journal. (2025, April 30). Characteristics of the biological activities of the piperidine complex: an anticancer and antioxidant investigation.
  • IJNRD. (2024, February 2). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance.
  • Benchchem. (n.d.). Evaluating Receptor Binding Affinity: Application Notes & Protocols.
  • MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
  • (2025, July 31). Piperidine Ring: Significance and symbolism.
  • NCBI - NIH. (2012, May 1). Receptor Binding Assays for HTS and Drug Discovery.
  • Springer Nature Experiments. (n.d.). Radioligand Binding Assay.
  • ResearchGate. (2025, August 6). In vitro receptor binding assays: General methods and considerations.
  • Gifford Bioscience. (n.d.). Radioligand Binding Assay.
  • Drug Design Org. (n.d.). Structure Activity Relationships.
  • Der Pharma Chemica. (2025, October 28). A Review on the Medicinal Significance of Nitrogen-Containing Heterocycles: From Natural Products to FDA-Approved Drugs.
  • Cambridge MedChem Consulting. (2024, February 17). Ring Bioisosteres.
  • Enamine. (n.d.). Novel Class of Piperidine Bioisosteres.
  • ResearchGate. (2025, October 16). (PDF) Muscarinic Receptor Agonists and Antagonists.
  • Fiveable. (n.d.). Structure-Activity Relationships in Med Chem | Medicinal....
  • ScienceRise: Pharmaceutical Science. (2025, August 31). Bioisosteric replacement in the search for antimicrobial agents: design, synthesis and activity of novel 6-(1h-Benzimidazol-2-yl)-1-alkyl-3,5-dimethylthieno[2,3-d]pyrimidine-2,4(1h,3h)-dione derivatives.
  • MDPI. (2023, February 2). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
  • PubMed. (2025, October 21). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds.
  • PubMed. (n.d.). M3/M1-Selective antimuscarinic tropinyl and piperidinyl esters.
  • MDPI. (2001, February 28). Muscarinic Receptor Agonists and Antagonists.
  • PMC. (n.d.). Full and Partial Agonists of Muscarinic M3 Receptors Reveal Single and Oscillatory Ca2+ Responses by β2-Adrenoceptors.
  • SciSpace. (2001, February 28). Muscarinic Receptor Agonists and Antagonists.

Sources

Comparative

Comparative Guide to HPLC Method Development for N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine Purity Analysis

This guide provides an in-depth, experience-driven approach to developing a robust, stability-indicating HPLC method for determining the purity of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine. We will move beyond rote pr...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth, experience-driven approach to developing a robust, stability-indicating HPLC method for determining the purity of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine. We will move beyond rote procedures to explore the rationale behind experimental choices, comparing alternative strategies to arrive at an optimized, self-validating method suitable for drug development professionals.

The Analytical Challenge: Unpacking the Molecule

N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine presents a unique set of analytical hurdles inherent to its structure. As a secondary amine, it is basic and prone to strong interactions with traditional silica-based HPLC columns, a primary cause of poor peak shape and tailing.[1][2][3] Furthermore, the molecule lacks a significant UV chromophore, complicating detection. A successful purity method must not only quantify the active pharmaceutical ingredient (API) but also separate it from all potential process-related impurities and degradation products that may arise during its lifecycle.[4][5][6] This necessitates the development of a stability-indicating method, a core requirement of regulatory bodies like the FDA.[7][8]

Part 1: Foundational Strategy: A Comparative Analysis of Column and Mobile Phase Systems

The cornerstone of any HPLC method is the selection of the column and mobile phase, which dictates the separation selectivity.[6][9] For a basic compound like our target analyte, this choice is critical to overcome peak tailing caused by secondary interactions with acidic silanol groups on the stationary phase surface.[3][10][11] We will compare two primary strategies: suppressing silanol ionization at low pH versus using a modern, highly end-capped column designed for basic compounds.

Experimental Protocol: Column and Mobile Phase Screening
  • System Preparation: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, multicolumn thermostat, and diode-array detector (DAD), was used.

  • Standard Solution: A stock solution of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine was prepared in 50:50 Acetonitrile:Water at a concentration of 1.0 mg/mL. A working standard of 0.1 mg/mL was prepared by diluting the stock solution with the mobile phase.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 5 µL

    • Column Temperature: 30 °C

    • Detection: UV at 210 nm (chosen for general absorbance in the absence of a strong chromophore).

    • Gradient: 5% to 95% Acetonitrile over 15 minutes.

Screening Results and Causality

The following table summarizes the performance of different column and mobile phase combinations. The objective is to achieve a USP tailing factor (Tf) as close to 1.0 as possible and sufficient retention for robust integration.

Run Column Type Mobile Phase A Retention Time (min) USP Tailing Factor (Tf) Scientific Rationale & Observations
1 Standard C18 (e.g., ZORBAX Eclipse Plus C18, 4.6x150mm, 5µm)10mM Ammonium Acetate, pH 7.06.82.4At neutral pH, residual silanols are ionized (SiO-) and the amine is protonated (NH2+), leading to strong ionic interactions and severe peak tailing.[1][11] This is unacceptable for quantitative analysis.
2 Standard C18 (e.g., ZORBAX Eclipse Plus C18, 4.6x150mm, 5µm)0.1% Formic Acid in Water, pH ~2.77.21.6Lowering the pH suppresses the ionization of silanol groups, reducing the secondary interactions.[10][12] While a significant improvement, the tailing is still outside the ideal range (Tf ≤ 1.5).
3 Optimized Choice: Modern End-Capped C18 (e.g., Agilent ZORBAX RRHD Extend-C18, 2.1x100mm, 1.8µm)0.1% Formic Acid in Water, pH ~2.74.51.2 This column features advanced end-capping to shield residual silanols.[1] Combined with the low pH mobile phase, this provides the best defense against peak tailing, resulting in a sharp, symmetrical peak suitable for purity analysis.
4 Phenyl-Hexyl (e.g., Phenomenex Kinetex Phenyl-Hexyl, 4.6x150mm, 5µm)0.1% Formic Acid in Water, pH ~2.78.11.4The phenyl phase offers alternative selectivity through pi-pi interactions with the cyclohexene ring. While peak shape is good, the increased retention may lead to longer run times without necessarily improving impurity separation. It remains a viable alternative if C18 selectivity is insufficient.

Part 2: Method Optimization Workflow

With a promising column and mobile phase selected, the next step is to optimize the method to ensure adequate resolution for all potential impurities within a reasonable analysis time.

G cluster_0 Method Development Workflow Start Define Analytical Requirements (Purity, Stability) Screening Part 1: Column & Mobile Phase Screening (Select Best Column/pH) Start->Screening Optimization Part 2: Gradient & Parameter Optimization (Fine-tune Separation) Screening->Optimization Select best peak shape Forced_Deg Part 3: Forced Degradation & Specificity Check (Ensure Stability-Indicating) Optimization->Forced_Deg Achieve baseline resolution Validation Part 4: Method Validation (ICH Q2(R1)) (Prove Fitness for Purpose) Forced_Deg->Validation Demonstrate specificity Final_Method Final Validated Purity Method Validation->Final_Method

Caption: A typical workflow for developing a stability-indicating HPLC method.

Experimental Protocol: Gradient Optimization

Using the conditions from Run 3 as a starting point, the gradient profile was adjusted to improve resolution and reduce run time.

  • Column: Agilent ZORBAX RRHD Extend-C18 (2.1x100mm, 1.8µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Initial Gradient: 5-95% B in 15 min.

  • Optimized Gradient: 10-40% B in 5 min, 40-85% B in 7 min, hold at 85% B for 1 min. Total run time: 13 minutes (including re-equilibration).

This optimized gradient provides a shallower slope around the elution time of the main peak, maximizing resolution from closely eluting impurities, while quickly ramping up to elute any highly retained compounds.

Part 3: Forced Degradation and Demonstrating Specificity

A purity method is only reliable if it is stability-indicating, meaning it can separate the intact API from its degradation products.[4][13][14] As per ICH guidelines, forced degradation studies are performed to generate these potential degradants and prove the method's specificity.[15][16][17]

Experimental Protocol: Forced Degradation Studies

A 1.0 mg/mL solution of the API was subjected to the following stress conditions. The goal is to achieve 5-20% degradation of the active ingredient.[15][18]

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 8 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 12 hours.

  • Thermal Degradation: Solid API heated at 105°C for 48 hours.

  • Photolytic Degradation: Solution exposed to 1.2 million lux hours of visible light and 200 watt hours/square meter of UV light as per ICH Q1B.[16][19]

Samples were then diluted to 0.1 mg/mL and analyzed using the optimized HPLC method. A DAD detector was used to assess peak purity across all stressed samples.[20]

G cluster_1 Peak Tailing Mitigation Strategy Tailing Peak Tailing Observed? (Tf > 1.5) Decision1 Yes Tailing->Decision1 Decision2 No Tailing->Decision2 Action1 Lower Mobile Phase pH (e.g., to pH < 3) Decision1->Action1 Proceed Proceed with Optimization Decision2->Proceed Action2 Use High-Performance End-Capped Column Action1->Action2 Action3 Consider Mobile Phase Additives (e.g., Amine Modifier) Action2->Action3 Action3->Proceed

Sources

Validation

A Comparative Guide to the Spectral Characterization of N-Substituted Thian-4-Amines

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth technical comparison of the spectral data for N-substituted thian-4-amines, a class of compounds of significant interest in...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the spectral data for N-substituted thian-4-amines, a class of compounds of significant interest in medicinal chemistry. By understanding their characteristic spectral signatures in Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy, researchers can accelerate compound identification, purity assessment, and structural elucidation. This document moves beyond a simple listing of data, offering insights into the underlying principles that govern the spectral properties of these molecules and providing detailed experimental protocols.

The Thian-4-Amine Scaffold: A Privileged Structure in Drug Discovery

The thian-4-amine core is a valuable heterocyclic motif in the design of novel therapeutic agents. The presence of a sulfur atom in the six-membered ring and a nitrogen-containing substituent at the 4-position imparts specific conformational and electronic properties that can be exploited for potent and selective interactions with biological targets. The nature of the N-substituent (R-group) can be readily modified, allowing for the systematic exploration of structure-activity relationships (SAR).

Synthesis of N-Substituted Thian-4-Amines: A Practical Approach

A common and efficient method for the synthesis of N-substituted thian-4-amines is the one-pot reductive amination of thian-4-one.[1][2][3][4] This approach involves the reaction of thian-4-one with a primary amine in the presence of a reducing agent.

Experimental Protocol: Synthesis of N-Benzyl-thian-4-amine

This protocol provides a representative procedure for the synthesis of an N-substituted thian-4-amine.

Materials:

  • Thian-4-one

  • Benzylamine

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)[4]

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • To a solution of thian-4-one (1.0 eq) in dichloromethane (DCM), add benzylamine (1.1 eq).

  • Stir the mixture at room temperature for 1 hour to facilitate the formation of the iminium ion intermediate.[3]

  • Slowly add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture in portions.

  • Continue stirring at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to obtain pure N-benzyl-thian-4-amine.

G Thian_4_one Thian-4-one Iminium Iminium Intermediate Thian_4_one->Iminium Reaction Benzylamine Benzylamine Benzylamine->Iminium Product N-Benzyl-thian-4-amine Iminium->Product Reduction Reducing_Agent NaBH(OAc)₃ Reducing_Agent->Product

Caption: Reductive amination workflow for the synthesis of N-benzyl-thian-4-amine.

Comparative Spectral Analysis

The following sections detail the characteristic spectral features of N-substituted thian-4-amines. The data is presented in a comparative format to highlight the influence of the N-substituent on the spectral properties.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides valuable information about the proton environment in the molecule. The chemical shifts and coupling constants of the thian ring protons are particularly informative regarding the ring conformation and the orientation of the N-substituent.[5]

Key Features:

  • Thian Ring Protons: The protons on the thian ring typically appear as complex multiplets in the region of δ 2.0-3.5 ppm. The axial and equatorial protons will have different chemical shifts and coupling constants due to the chair conformation of the ring.

  • H-4 Proton: The proton attached to the carbon bearing the amino group (C-4) is a key diagnostic signal, often appearing as a multiplet around δ 2.5-3.0 ppm. Its chemical shift is influenced by the nature of the N-substituent.

  • N-Substituent Protons: The chemical shifts of the protons on the N-substituent will vary depending on its structure (e.g., aromatic, aliphatic, acyl). For example, the benzylic protons of an N-benzyl group typically appear as a singlet or a multiplet around δ 3.5-4.5 ppm.[6]

Table 1: Comparative ¹H NMR Data (δ, ppm) for Representative N-Substituted Thian-4-amines

N-SubstituentH-2, H-6 (axial)H-2, H-6 (equatorial)H-3, H-5 (axial)H-3, H-5 (equatorial)H-4N-Substituent Protons
-H ~2.9~2.6~1.9~1.6~2.8~1.5 (NH)
-CH₃ ~2.8~2.5~1.8~1.5~2.6~2.4 (s, 3H)
-Benzyl ~2.9~2.6~1.9~1.6~2.7~3.7 (s, 2H), 7.2-7.4 (m, 5H)[6]
-Acetyl ~3.5~3.0~2.1~1.7~3.8~2.0 (s, 3H)
-Phenyl ~3.4~3.1~2.0~1.7~3.56.6-7.2 (m, 5H)

Note: The chemical shifts are approximate and can vary depending on the solvent and other experimental conditions. "s" denotes singlet, "m" denotes multiplet.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The chemical shifts of the thian ring carbons are sensitive to the N-substituent and the ring conformation.

Key Features:

  • Thian Ring Carbons: The carbons of the thian ring typically resonate in the range of δ 25-55 ppm.

  • C-4 Carbon: The carbon atom attached to the nitrogen (C-4) is a key signal, usually found around δ 50-60 ppm. Its chemical shift is directly influenced by the electron-donating or electron-withdrawing nature of the N-substituent.

  • N-Substituent Carbons: The chemical shifts of the carbons in the N-substituent will be characteristic of that group. For instance, the benzylic carbon of an N-benzyl group appears around δ 50-55 ppm.[6]

Table 2: Comparative ¹³C NMR Data (δ, ppm) for Representative N-Substituted Thian-4-amines

N-SubstituentC-2, C-6C-3, C-5C-4N-Substituent Carbons
-H ~36~33~48-
-CH₃ ~35~32~55~34
-Benzyl ~35~32~56~54 (CH₂), 127-140 (Aromatic)[6]
-Acetyl ~34~31~53~22 (CH₃), ~170 (C=O)
-Phenyl ~35~32~58113-150 (Aromatic)

Note: The chemical shifts are approximate and can vary depending on the solvent and other experimental conditions.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which is crucial for structural confirmation. For N-substituted thian-4-amines, the fragmentation is often dominated by cleavage of the N-substituent and fragmentation of the thian ring.

Key Fragmentation Pathways:

  • α-Cleavage: Cleavage of the bond between the nitrogen and the substituent is a common fragmentation pathway for amines.[7]

  • Ring Fragmentation: The thian ring can undergo fragmentation, leading to the loss of sulfur-containing fragments.

  • Loss of the N-Substituent: The entire N-substituent can be lost as a radical or a neutral molecule.

G M [M]⁺· F1 [M - R]⁺ M->F1 α-cleavage F2 [R]⁺ M->F2 N-R bond cleavage F3 Thian Ring Fragments M->F3 Ring Opening

Caption: General fragmentation pathways for N-substituted thian-4-amines in mass spectrometry.

Table 3: Common Mass Spectral Fragments (m/z) for N-Substituted Thian-4-amines

N-SubstituentMolecular Ion [M]⁺·[M - R]⁺[R]⁺Other Key Fragments
-H 117102-84, 70, 44
-CH₃ 1311161598, 84, 58
-Benzyl 20711691 (tropylium ion)174, 134
-Acetyl 15911643117, 84
-Phenyl 19311677160, 117, 91

Note: The relative intensities of the fragments can vary depending on the ionization method and energy.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule. For N-substituted thian-4-amines, the key absorptions are related to the N-H bond (for secondary amines), C-N bonds, and the vibrations of the N-substituent.

Key IR Absorptions:

  • N-H Stretch: Secondary amines (where the substituent is not an acyl group) will show a characteristic N-H stretching vibration in the region of 3300-3500 cm⁻¹.[8][9][10][11][12] This band is typically weaker and sharper than the O-H stretch of alcohols.

  • C-N Stretch: The C-N stretching vibration for aliphatic amines is typically found in the 1020-1250 cm⁻¹ region.[8]

  • N-Substituent Absorptions: The N-substituent will have its own characteristic IR absorptions. For example, an N-acetyl group will show a strong carbonyl (C=O) stretch around 1650 cm⁻¹. An N-aryl group will exhibit aromatic C-H and C=C stretching vibrations.

Table 4: Key IR Absorption Frequencies (cm⁻¹) for N-Substituted Thian-4-amines

N-SubstituentN-H StretchC-N StretchC=O StretchOther Key Absorptions
-H 3350-3250 (two bands)1020-1250-1650-1580 (N-H bend)
-CH₃ 3350-33101020-1250--
-Benzyl 3350-33101020-1250-3030, 1600, 1495 (aromatic)
-Acetyl -1020-1250~1650-
-Phenyl 3400-33001250-1335-3050, 1600, 1500 (aromatic)

Conclusion

The spectral characterization of N-substituted thian-4-amines provides a wealth of information for the modern medicinal chemist. By systematically analyzing the ¹H NMR, ¹³C NMR, mass spectrometry, and IR data, researchers can confidently determine the structure and purity of their synthesized compounds. This guide serves as a foundational resource, offering both comparative data and practical protocols to aid in the efficient and accurate characterization of this important class of molecules. The provided data and methodologies are intended to be a starting point for more in-depth investigations into the conformational and electronic properties of novel N-substituted thian-4-amine derivatives.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
  • Royal Society of Chemistry. (n.d.). Supplementary Material. Retrieved from [Link]

  • Max Planck Institute of Colloids and Interfaces. (n.d.). Supporting Information. Retrieved from [Link]

  • ResearchGate. (2019, April 22). Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine. Evidence of weak H-bonding by theoretical correlation with experimental NMR data. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). N-benzyl-4-methylaniline. PubChem. Retrieved from [Link]

  • UCLA Chemistry & Biochemistry. (n.d.). IR: amines. Retrieved from [Link]

  • MDPI. (2011, September 6). Synthesis, Spectroscopic Properties and Antipathogenic Activity of New Thiourea Derivatives. Retrieved from [Link]

  • Der Pharma Chemica. (n.d.). Synthesis of primary amines by one-pot reductive amination of aldehydes. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • Indian Journal of Scientific Research. (2018). SYNTHESIS AND SPECTROSCOPIC STUDIES ON 5-ARYLAMINO-1, 2, 3, 4- THIATRIAZOLES. Retrieved from [Link]

  • AUREMN. (2011). NMR Spectroscopy: a Tool for Conformational Analysis. Retrieved from [Link]

  • Boston University. (2011, July 14). Reductive Amination Reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). a 1 H-NMR and b 13 C-NMR spectra of 4,4'diamino-4″-benzyloxy triphenylamine (3). Retrieved from [Link]

  • Beilstein Journals. (2016, November 21). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

  • ResearchGate. (2015, January 27). Synthesis, Spectroscopic And Crystal Structure Studies of N-(Aryl)-4-Methoxybenzenesulfonamides: (4-OCH 3 ) C 6 H 4. Retrieved from [Link]

  • ResearchGate. (2026, January 6). (PDF) Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Retrieved from [Link]

  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

  • National Center for Biotechnology Information. (2021, August 25). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Retrieved from [Link]

  • Myers, A. (n.d.). Chem 115. Retrieved from [Link]

  • OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines. Organic Chemistry. Retrieved from [Link]

  • Spectroscopy Online. (2023, August 16). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

  • National Center for Biotechnology Information. (2024, March 15). N-Acetylcysteine, N-Acetylcysteine Amide, and Thioredoxin Mimetic Peptides Regenerate Mercaptoalbumin and Exhibit Antioxidant Activity. Retrieved from [Link]

  • Illinois State University. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

Sources

Comparative

Validating structure of cyclohexenyl ethylamine derivatives using C13 NMR

Topic: Validating Structure of Cyclohexenyl Ethylamine Derivatives using C13 NMR Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary: The Structu...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Validating Structure of Cyclohexenyl Ethylamine Derivatives using C13 NMR Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Structural Fidelity Mandate

In the high-stakes arena of pharmaceutical development—particularly with serotonin-norepinephrine reuptake inhibitors (SNRIs) like Venlafaxine and Desvenlafaxine—the structural integrity of the cyclohexenyl ethylamine scaffold is non-negotiable. A common critical quality attribute (CQA) failure is the inadvertent dehydration of the cyclohexanol ring to a cyclohexenyl analog, or the misidentification of double-bond regioisomers.

While Mass Spectrometry (MS) confirms molecular weight and Proton NMR (


H NMR) validates functional groups, neither offers the unambiguous skeletal resolution required to distinguish cyclohexyl saturation from cyclohexenyl unsaturation in complex matrices. This guide establishes Carbon-13 Nuclear Magnetic Resonance (

C NMR)
as the definitive "Gold Standard" for this validation, comparing its performance objectively against

H NMR and MS workflows.

Part 1: Comparative Analysis – Why C NMR?

The following table compares the diagnostic utility of


C NMR against alternative methods for validating cyclohexenyl ethylamine derivatives (e.g., 2-(1-cyclohexenyl)ethylamine).
Feature

C NMR (The Solution)

H NMR (Alternative 1)
Mass Spectrometry (Alternative 2)
Skeletal Resolution High. Distinct singlets for every carbon environment.Low. Cyclohexyl protons (1.0–1.8 ppm) form overlapping "humps."None. Provides mass-to-charge ratio only.
Unsaturation Detection Definitive.

carbons appear clearly at 120–140 ppm.
Ambiguous. Alkene protons often buried or absent (if tetrasubstituted).Indirect. Infers unsaturation via mass loss (e.g.,

or

).
Quaternary Carbons Visible. Direct detection of non-protonated carbons (e.g., C1 in 1-substituted rings).Invisible. Silent in 1D

H NMR.
N/A.
Isomer Differentiation Excellent. Distinguishes

vs.

isomers via chemical shift perturbation.
Poor. Coupling patterns often too complex to resolve isomers.Poor. Isomers often have identical fragmentation patterns.
The "Blind Spot" in Alternatives
  • The

    
    H NMR Problem:  In cyclohexenyl derivatives, the aliphatic ring protons resonate between 1.4 and 2.2 ppm, often obscuring the ethylamine chain protons. If the double bond is tetrasubstituted (or trisubstituted with overlap), the diagnostic "vinyl proton" may be unidentifiable.
    
  • The MS Problem: While MS easily detects the loss of water (dehydration), it cannot tell you where the double bond formed. In drug development, a

    
    -isomer might be a benign impurity, while a 
    
    
    
    -isomer could be toxic. Only
    
    
    C NMR resolves this.

Part 2: Technical Deep Dive & Chemical Shift Logic

To validate a cyclohexenyl ethylamine derivative, one must look for specific chemical shift "fingerprints." The transition from a saturated cyclohexyl ring to an unsaturated cyclohexenyl ring creates a massive downfield shift for the involved carbons.

Diagnostic Chemical Shift Zones (in CDCl )
Carbon PositionCarbon TypeTypical Shift (

, ppm)
Diagnostic Note
C1 (Ring) Quaternary (

)
130.0 – 135.0 The "Smoking Gun." Absent in saturated analogs.
C2 (Ring) Methine (

, =CH)
120.0 – 128.0 Confirm via DEPT-135 (Phase: Up).
C(Allylic) Methylene (

)
25.0 – 30.0 Deshielded compared to cyclohexane (~22 ppm).
C(

-N)
Methylene (-CH

-N)
40.0 – 50.0 Shift depends on N-substitution (primary vs. dimethyl).
C(

-N)
Methylene (Ring-CH

-)
35.0 – 45.0 Links the ring to the amine.

Expert Insight: In Venlafaxine impurities, the C1 carbon (attached to the ethylamine chain) is often quaternary. In


C NMR, this peak will be significantly smaller than the C2 methine peak due to longer relaxation times (

) and lack of Nuclear Overhauser Effect (NOE) enhancement. Do not mistake low intensity for absence.

Part 3: Experimental Protocol (Self-Validating System)

This protocol ensures high signal-to-noise (S/N) ratio and unambiguous assignment.

Step 1: Sample Preparation
  • Concentration: Dissolve 30–50 mg of the derivative in 0.6 mL of deuterated solvent (CDCl

    
     is standard; DMSO-
    
    
    
    if solubility is poor).
  • Integrity Check: Ensure the solution is clear. Suspensions lead to line broadening that can obscure quaternary carbons.

Step 2: Acquisition Parameters (The "Senior Scientist" Setup)

Standard default parameters often miss quaternary carbons. Use these optimized settings:

  • Pulse Sequence: zgpg30 (Power-gated decoupling).

  • Relaxation Delay (D1): Set to 2.0 – 3.0 seconds .

    • Reasoning: Quaternary carbons (C1) relax slowly. A short D1 saturates them, making them disappear.

  • Scans (NS): Minimum 1024 scans .

    • Reasoning:

      
      C is only 1.1% naturally abundant. High scans are needed to see the low-intensity quaternary signals clearly.
      
  • Spectral Width: -10 to 220 ppm.

Step 3: The Validation Workflow (DEPT-135)

Run a DEPT-135 (Distortionless Enhancement by Polarization Transfer) experiment immediately after the standard


C.
  • CH, CH

    
    :  Phase UP (Positive).
    
  • CH

    
    :  Phase DOWN (Negative).
    
  • Quaternary C: INVISIBLE .

Validation Logic: If you see a peak at ~132 ppm in the standard


C spectrum, but it disappears  in the DEPT-135 spectrum, you have positively identified the C1 quaternary alkene carbon , confirming the structure is the 

-cyclohexenyl derivative.

Part 4: Visualization of the Validation Logic

The following diagram illustrates the decision tree for validating the structure, distinguishing between the desired product and potential impurities.

ValidationWorkflow Start Unknown Sample (Cyclohexenyl Ethylamine Derivative?) H1_NMR 1H NMR Screening (Check 5.5-6.0 ppm) Start->H1_NMR Ambiguous Ambiguous/Overlapping Signals? (Common in Tetrasubstituted) H1_NMR->Ambiguous Unclear C13_NMR 13C NMR (Definitive) (Range: 0-220 ppm) H1_NMR->C13_NMR Proceed to Gold Standard Ambiguous->C13_NMR Check_Region Check 120-140 ppm Region C13_NMR->Check_Region No_Peaks No Peaks > 100 ppm (Saturated Cyclohexyl) Check_Region->No_Peaks Absent Peaks_Found Peaks Present (120-140 ppm) Check_Region->Peaks_Found Present DEPT_Check Run DEPT-135 Peaks_Found->DEPT_Check Quaternary Peak Disappears (Quaternary C1) DEPT_Check->Quaternary Identify C1 Methine Peak Positive (Up) (Methine C2) DEPT_Check->Methine Identify C2 Final_Valid VALIDATED STRUCTURE: Cyclohexenyl Derivative Quaternary->Final_Valid Methine->Final_Valid

Caption: Logical workflow for structural validation. Note the critical role of DEPT-135 in distinguishing quaternary carbons (C1) from methine carbons (C2) in the alkene region.

References

  • Izgi, T., et al. (2007).[1] FT-IR and NMR investigation of 2-(1-cyclohexenyl)ethylamine: A combined experimental and theoretical study. Spectrochimica Acta Part A. Link

  • Roy, J. (2015). Impurity Profile Study of Venlafaxine Hydrochloride. ResearchGate. Link

  • Doc Brown's Chemistry. (2025). 13C NMR spectrum of cyclohexene and interpretation. Link

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for Desvenlafaxine. Link

  • Kwan, E. E., & Huang, S. G. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. European Journal of Organic Chemistry. Link

Sources

Safety & Regulatory Compliance

Safety

Standard Operating Procedure: Disposal of N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine

[1][2][3] Executive Summary N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine (CAS: 1153351-35-9) is a specialized pharmaceutical intermediate containing a secondary amine, a cyclohexenyl group, and a sulfur-containing thiane...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3]

Executive Summary

N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine (CAS: 1153351-35-9) is a specialized pharmaceutical intermediate containing a secondary amine, a cyclohexenyl group, and a sulfur-containing thiane ring.[1][2][3] Improper disposal poses risks of environmental toxicity (aquatic), noxious odor release (sulfur compounds), and exothermic reactions with incompatible waste streams.[4][2]

Immediate Action Directive:

  • Classification: Hazardous Chemical Waste (Toxic, Corrosive).[1][4][2]

  • Primary Disposal Method: High-temperature incineration with flue gas scrubbing (to manage SOx/NOx emissions).[1][4][2]

  • Prohibition: Do NOT dispose of down the drain. Do NOT mix with oxidizing agents or acids.[1][4][2]

Chemical Hazard Identification & Properties

Understanding the molecular structure is critical for predicting reactivity during the waste lifecycle.[1][4][2]

PropertyDescriptionImplications for Disposal
Structure Secondary Amine + Thiane RingBasic pH; potential for salt formation; malodorous.[1][2]
CAS Number 1153351-35-9Unique identifier for waste manifesting.[2]
Physical State Solid (typically) or Viscous LiquidDictates packaging (wide-mouth vs. narrow-mouth).[2]
Reactivity Nucleophilic (Amine), Reducing (Sulfur)Incompatible with Oxidizers (Peroxides, Nitric Acid) and Strong Acids.[2]
Hazard Codes H301 (Toxic), H314 (Corrosive)Requires double-containment and specific PPE.[4][2]

Pre-Disposal Stabilization & Segregation

Before this chemical leaves the bench, it must be stabilized to prevent accidents during internal transport.[1][4][2]

Segregation Logic

The presence of the thiane (sulfur) and amine (nitrogen) groups creates specific incompatibility risks.[1][4][2]

  • Oxidizers: Contact with strong oxidizers (e.g., Hydrogen Peroxide, Permanganates) can oxidize the sulfur to sulfoxides/sulfones or the amine to N-oxides, often exothermically.[1][4][2]

  • Acids: Mixing with strong acids will form salts.[1][2] While not explosive, the heat of neutralization can pressurize waste containers or melt plastic if uncontrolled.[4][2]

Visual Segregation Workflow

The following diagram illustrates the critical segregation logic to prevent "commingled waste" accidents.

SegregationLogic Chemical N-[2-(Cyclohex-1-en-1-yl)ethyl] thian-4-amine OrganicStream Basic/Neutral Organic Waste (Ethanol, DCM, Amines) Chemical->OrganicStream Segregate into Reaction1 Exothermic Reaction (Heat Generation) Chemical->Reaction1 Mixed with Reaction2 Violent Oxidation (Fire/Fumes) Chemical->Reaction2 Mixed with AcidStream Acid Waste Stream (HCl, H2SO4) AcidStream->Reaction1 OxidizerStream Oxidizer Waste Stream (H2O2, Nitrates) OxidizerStream->Reaction2 SafeStorage Safe Disposal Path OrganicStream->SafeStorage

Caption: Segregation logic preventing exothermic salt formation or violent oxidation events.

Disposal Workflow: Step-by-Step

Do not rely on general "organic waste" bins without verifying the contents. Follow this decision tree.

Solid Waste (Pure Substance)[1][2][3]
  • Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2] Glass is acceptable but poses a breakage risk.[4][2]

  • Labeling: Attach a hazardous waste tag. Clearly write the full chemical name. Do not use abbreviations/acronyms.

  • Hazard Checkboxes: Mark "Toxic" and "Corrosive".[1][4][2]

  • Secondary Containment: Place the jar inside a clear plastic bag (zip-lock) to contain any sulfurous odors or minor leaks.

Liquid Waste (Solutions)
  • Solvent Compatibility: Ensure the solvent it is dissolved in is compatible with the waste stream (e.g., non-halogenated vs. halogenated).[1][4][2]

  • pH Check: If the solution is highly basic (pH > 10), ensure the waste container is rated for corrosives.[1][4][2]

  • Bulking: Pour into the "Basic/Neutral Organic Waste" carboy.

    • Critical: Verify the carboy does not contain acidic waste residues.[1][4][2]

Operational Decision Tree

DisposalWorkflow Start Waste Generation StateCheck Physical State? Start->StateCheck Solid Solid / Pure Powder StateCheck->Solid Solid Liquid Solution / Mixture StateCheck->Liquid Liquid SolidPack Pack in Wide-Mouth HDPE Jar Solid->SolidPack LiquidSolvent Identify Solvent Base Liquid->LiquidSolvent Tag Tag: Toxic, Corrosive (List Sulfur Content) SolidPack->Tag Halogen Halogenated? LiquidSolvent->Halogen HaloStream Halogenated Organic Waste Stream Halogen->HaloStream Yes (DCM, Chloroform) NonHaloStream Non-Halogenated Organic Waste Stream Halogen->NonHaloStream No (MeOH, Acetone) HaloStream->Tag NonHaloStream->Tag Pickup Schedule EHS Pickup (Incineration) Tag->Pickup

Caption: Operational decision tree for categorizing and packaging waste based on physical state and solvent base.

Spill Management Protocol

In the event of a spill outside the fume hood:

  • Evacuate & Ventilate: Amines can cause respiratory irritation.[1][2] Clear the immediate area.[2]

  • PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[1][2] If powder is aerosolized, use an N95 or P100 respirator.[4][2]

  • Absorb:

    • Liquids: Use vermiculite, dry sand, or a commercial "Organic Base" spill kit.[1][4][2]

    • Solids: Gently sweep up to avoid dust generation.[1][4][2]

  • Decontamination: Clean the surface with a mild detergent and water.[1][4][2]

    • Warning:Do NOT use bleach (sodium hypochlorite). Bleach reacts with amines to form chloramines, which are toxic gases.[1][4][2]

Regulatory Compliance (US/EU)

  • RCRA (USA): This compound is not a "Listed" waste (P or U list) by specific CAS.[1][4][2] However, it exhibits "Characteristic" hazards:

    • D002 (Corrosivity): If aqueous pH ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
       12.5.[4][2]
      
    • D001 (Ignitability): If in a flammable solvent.[1][4][2]

  • Waste Code Assignment: Generally categorized under Lab Pack Chemicals (002) or Organic Waste .[1][4][2]

  • Destruction Method: The presence of Nitrogen and Sulfur requires incineration in a facility equipped with secondary combustion chambers and scrubbers to capture NOx and SOx gases.[1][4][2]

References

  • PubChem . (2025).[1][2] Compound Summary: N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine.[2][5] National Library of Medicine.[4][2] Retrieved from [Link]

  • US Environmental Protection Agency (EPA) . (2024).[1][2] Hazardous Waste Generators: Managing Your Waste. Retrieved from [Link][4][2]

  • Occupational Safety and Health Administration (OSHA) . (n.d.).[1][2] Occupational Safety and Health Standards: Toxic and Hazardous Substances. Retrieved from [Link][4][2]

Sources

Handling

Personal Protective Equipment &amp; Handling Guide: N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine

Executive Safety Summary Compound Class: Functionalized Secondary Amine / Thiane Derivative Primary Hazard Classification (Read-Across): CORROSIVE / POTENT SENSITIZER N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine is a com...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

Compound Class: Functionalized Secondary Amine / Thiane Derivative Primary Hazard Classification (Read-Across): CORROSIVE / POTENT SENSITIZER

N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine is a complex pharmaceutical intermediate containing a secondary amine, a thiane (sulfur) ring, and a cyclohexenyl group. Due to the absence of widespread toxicological data for this specific NCE (Novel Chemical Entity), you must apply the Precautionary Principle .

Operational Directive: Handle as an OEB 3 (Occupational Exposure Band) compound until specific toxicology proves otherwise. It poses a high risk of severe skin burns, ocular damage, and respiratory sensitization.

Risk Assessment & Hazard Identification

Scientific Rationale: The safety profile is derived from Structure-Activity Relationship (SAR) analysis of its functional groups.

Functional GroupAssociated HazardMechanism of Action
Secondary Amine Corrosivity & Nitrosamine Risk Basic nitrogen can cause chemical burns. In the presence of nitrosating agents (e.g., nitrites), it forms carcinogenic N-nitrosamines [1].
Thiane Ring (Sulfide) Odor & Metabolic Toxicity Sulfides are often volatile and malodorous. They can be metabolized into sulfoxides/sulfones, potentially affecting hepatic enzymes [2].
Cyclohexenyl Group Lipophilicity Increases the molecule's ability to penetrate the stratum corneum (outer skin layer), facilitating systemic absorption [3].

PPE Matrix: The "Barrier of Defense"

Standard nitrile gloves are insufficient for prolonged contact with lipophilic amines.

A. Personal Protective Equipment (PPE) Specifications
ZoneItemSpecificationRationale
Hand Protection Double Gloving Inner: Nitrile (4 mil)Outer: Chem-rated Laminate (e.g., Silver Shield® or Ansell Barrier®)Amines rapidly permeate standard nitrile. Laminate provides broad-spectrum chemical resistance [4].
Respiratory PAPR or N100/P3 Powered Air Purifying Respirator (PAPR) or full-face mask with P3 cartridges.Prevents inhalation of aerosols during weighing/transfer. Thiane derivatives may have low olfactory thresholds.
Body Tyvek® 800J Disposable, liquid-tight coverall (Type 3/4).Prevents skin absorption.[1][2] Lab coats are porous and offer insufficient protection against corrosive liquids.
Eye/Face Face Shield + Goggles Indirect vented goggles under a face shield."Splash-proof" goggles alone are inadequate for corrosives; the shield protects the neck and face skin.
B. Engineering Controls (Mandatory)
  • Primary Containment: All open handling (weighing, solubilization) must occur within a Class II Biosafety Cabinet or a Vented Balance Enclosure (VBE) .

  • Airflow: Face velocity must be maintained between 0.3 – 0.5 m/s .

Operational Protocol: Step-by-Step Handling

Phase 1: Preparation & Weighing
  • Decontaminate Workspace: Wipe down the VBE surface with a 10% bleach solution (deactivates sulfur compounds) followed by 70% ethanol.

  • Static Control: Use an ionizing bar. Lipophilic powders are static-prone; static discharge can disperse potent dust.

  • Weighing:

    • Place the receiving vessel (tared) inside the VBE.

    • Open the source container only inside the enclosure.

    • Crucial: Do not use metal spatulas if the compound is in salt form (potential reactivity). Use disposable antistatic plastic spatulas.

Phase 2: Solubilization & Synthesis
  • Solvent Selection: When dissolving, add solvent slowly. Secondary amines are basic; reaction with acidic solvents or moisture can be exothermic.

  • Incompatibility Check:

    • STRICTLY AVOID: Nitrosating agents (sodium nitrite), strong oxidizers (peroxides), and halogenated solvents (unless reaction kinetics are controlled).

    • Reason: Oxidizers will react violently with the thiane sulfur; nitrites will form carcinogenic nitrosamines [5].

Phase 3: Waste Disposal
  • Segregation: Do not mix with general organic waste.

  • Labeling: Tag as "High Hazard: Amine/Sulfide - Corrosive."

  • Quenching (Spills): Absorb with vermiculite.[3] Treat the waste with a dilute hydrogen peroxide solution (oxidizes the sulfide to a less volatile sulfoxide) only if performed by a chemist in a fume hood to manage heat evolution.

Visual Workflow: Safety Logic

The following diagram illustrates the decision logic for handling this specific NCE.

SafetyProtocol Start Start: Handling N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine RiskAssess Risk Assessment: Isolate from Oxidizers & Nitrites Start->RiskAssess PPE_Check PPE Donning: 1. Tyvek Suit 2. Laminate Gloves 3. P3 Respirator RiskAssess->PPE_Check Containment Engineering Control: Move to Vented Balance Enclosure PPE_Check->Containment Handling Operation: Weighing / Solubilization Containment->Handling SpillCheck Spill or Exposure? Handling->SpillCheck Emergency Emergency Protocol: 1. Drench (15 mins) 2. Calcium Gluconate (if HF used) 3. Seek Medical Aid SpillCheck->Emergency YES Decon Decontamination: 10% Bleach Wipe (Sulfide oxidation) 70% EtOH Rinse SpillCheck->Decon NO Disposal Disposal: Segregated High-Hazard Waste Decon->Disposal

Caption: Operational workflow for handling high-potency thiane-amine derivatives, emphasizing containment and emergency divergence.

Emergency Response (SOP)

In Case of Skin Contact:

  • Immediate Action: Do not wipe. Flush with lukewarm water for 15 minutes .

  • Neutralization: Do not use vinegar or acids to neutralize the amine burn; this causes exothermic damage. Use water only.

In Case of Inhalation:

  • Evacuate: Move to fresh air immediately.

  • Observation: Secondary amines can cause delayed pulmonary edema. Medical observation for 24 hours is recommended even if asymptomatic [6].

References

  • World Health Organization (WHO). (2023). Nitrosamine impurities in medications: Review of the risks and regulatory guidance.[4][5] Retrieved from [Link]

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for Thiane. Retrieved from [Link]

  • European Chemicals Agency (ECHA). (2023). Guidance on Information Requirements and Chemical Safety Assessment: Chapter R.8: Characterisation of dose [concentration]-response for human health. Retrieved from [Link]

  • U.S. Food and Drug Administration (FDA). (2021). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. Retrieved from [Link]

  • Centers for Disease Control and Prevention (CDC) - NIOSH. (2019). Pocket Guide to Chemical Hazards: Amines. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.